DRB18

Core Science & Biosynthesis

DRB18: A Pan-Class I GLUT Inhibitor for Cancer Therapy - A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

DRB18 is an investigational small molecule that acts as a potent pan-inhibitor of class I glucose transporters (GLUTs), which are frequently overexpressed in cancer cells. By targeting the fundamental metabolic machinery of tumors, DRB18 presents a promising avenue for anticancer therapy. This document provides a comprehensive technical guide to the mechanism of action of DRB18, including quantitative data, detailed experimental protocols, and visual representations of its cellular effects.

Core Mechanism of Action

DRB18 exerts its anticancer effects by competitively inhibiting the glucose uptake mediated by class I GLUT proteins (GLUT1, GLUT2, GLUT3, and GLUT4).[1][2][3] Cancer cells exhibit a heightened dependence on glucose for their rapid proliferation and survival, a phenomenon known as the Warburg effect. By blocking the primary channels for glucose entry into these cells, DRB18 effectively starves them of their essential fuel source. This targeted inhibition disrupts cellular metabolism, leading to a cascade of events that culminate in cell cycle arrest and cell death.[1][2][4]

The primary mechanism of antineoplastic action of DRB18 has been shown to be via increased endoplasmic reticulum oxidative stress.[5] Docking studies have indicated that DRB18 likely binds to the outward-open conformation of the GLUT transporters.[1][2] This interaction is stabilized by the formation of hydrogen bonds, π-π interactions, and halogen bonds with various residues within the transporter's binding pocket.[6]

Quantitative Data Summary

The inhibitory potency of DRB18 has been quantified across various cancer cell lines and specific GLUT isoforms. The following tables summarize the key quantitative data available.

Cell Line	Assay Type	IC50 Value	Reference
A549 (Lung Cancer)	Cell Viability	3.5 µM	[3]
HeLa (Cervical Cancer)	Cell Viability	1.3 µM	[3]
HOP92 (NSCLC)	Cell Viability	High nM range	[7]
MDA-MB-231 (TNBC)	Cell Viability	High nM range	[7]

GLUT Isoform (in HEK293 cells)	Assay Type	IC50 Value	Reference
GLUT1	Glucose Uptake	~900 nM - 9 µM	[2][3][4]
GLUT2	Glucose Uptake	~900 nM - 9 µM	[2][3][4]
GLUT3	Glucose Uptake	~900 nM - 9 µM	[2][3][4]
GLUT4	Glucose Uptake	~900 nM - 9 µM	[2][3][4]

Signaling Pathways and Cellular Consequences

The inhibition of glucose transport by DRB18 triggers a series of downstream cellular events. These interconnected pathways ultimately compromise the viability of cancer cells.

Caption: The signaling cascade initiated by DRB18's inhibition of GLUT1-4.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The following are protocols for key experiments used to characterize the mechanism of action of DRB18.

Glucose Uptake Assay

This assay measures the direct inhibitory effect of DRB18 on glucose transport into cancer cells.

Workflow:

References

• 1. A small-molecule pan-class I glucose transporter inhibitor reduces cancer cell proliferation in vitro and tumor growth in vivo by targeting glucose-based metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A small-molecule pan-class I glucose transporter inhibitor reduces cancer cell proliferation in vitro and tumor growth in vivo by targeting glucose-based metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. DRB18 | pan-GLUT inhibitor | Probechem Biochemicals [probechem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. An appraisal of the current status of inhibition of glucose transporters as an emerging antineoplastic approach: Promising potential of new pan-GLUT inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. aacrjournals.org [aacrjournals.org]

DRB18: A Pan-Class I GLUT Inhibitor for Cancer Therapy

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

Cancer cells exhibit a heightened reliance on glucose metabolism, a phenomenon primarily facilitated by the overexpression of Class I glucose transporters (GLUTs 1-4). This metabolic reprogramming presents a key vulnerability for therapeutic intervention. DRB18, a novel synthetic small molecule, has emerged as a potent pan-class I GLUT inhibitor, demonstrating significant anti-neoplastic activity both in vitro and in vivo. This technical guide provides a comprehensive overview of DRB18, detailing its inhibitory profile, the experimental methodologies used for its characterization, and the downstream cellular consequences of its action. The information presented herein is intended to serve as a valuable resource for researchers and drug development professionals exploring the therapeutic potential of targeting glucose transport in oncology.

Introduction

The Warburg effect, characterized by a dramatic increase in glucose uptake and aerobic glycolysis, is a hallmark of many cancers. This metabolic shift provides the necessary energy and biosynthetic precursors to support rapid cell proliferation. The facilitative glucose transporters of Class I, namely GLUT1, GLUT2, GLUT3, and GLUT4, are frequently overexpressed in various tumor types and play a pivotal role in sustaining this altered metabolism. Consequently, the inhibition of these transporters represents a promising strategy for cancer treatment.

DRB18 is a second-generation small-molecule inhibitor designed to broadly target Class I GLUTs.[1][2] It has shown greater stability and potency compared to its predecessor, WZB117.[3][4] By obstructing the primary conduit for glucose entry into cancer cells, DRB18 effectively starves them of their essential fuel source, leading to a cascade of events culminating in cell death.[1] This document outlines the key findings related to DRB18's mechanism of action and provides detailed protocols for its preclinical evaluation.

Quantitative Data: Inhibitory Profile of DRB18

The efficacy of DRB18 as a pan-class I GLUT inhibitor has been quantified through various in vitro assays. The following tables summarize the half-maximal inhibitory concentrations (IC50) of DRB18 against individual GLUT isoforms and a panel of cancer cell lines.

Table 1: DRB18 IC50 Values for Class I GLUT Isoforms [3][4][5]

GLUT Isoform	Cell Line System	IC50 (µM)
GLUT1	HEK293	~0.9
GLUT2	HEK293	~9
GLUT3	HEK293	Not explicitly stated, but inhibited
GLUT4	HEK293	Not explicitly stated, but inhibited

Data derived from studies using HEK293 cells engineered to express a single GLUT isoform.

Table 2: DRB18 IC50 Values for Glucose Uptake in Cancer Cell Lines [5][6]

Cell Line	Cancer Type	IC50 (µM)
A549	Non-Small Cell Lung Cancer	1.9 - 3.6
H1299	Non-Small Cell Lung Cancer	1.9
Hela	Cervical Cancer	1.9 - 3.6
Panc1	Pancreatic Cancer	Not explicitly stated, but inhibited
Hop92	Non-Small Cell Lung Cancer	Not explicitly stated, but inhibited
INS1	Insulinoma	Not explicitly stated, but inhibited

Table 3: DRB18 IC50 Values for Cell Viability in Cancer Cell Lines [3]

Cell Line	Cancer Type	IC50 (µM)
A549	Non-Small Cell Lung Cancer	< 10
H1299	Non-Small Cell Lung Cancer	< 10
Hela	Cervical Cancer	< 10

Experimental Protocols

This section provides detailed methodologies for the key experiments used to characterize the activity of DRB18.

Glucose Uptake Assay[1][8]

This assay measures the direct inhibitory effect of DRB18 on glucose transport into cells.

• Cell Seeding:

  • For GLUT-specific HEK293 cell lines, pre-treat 24-well plates with 25 µg/ml Polyethyleneimine for 20 minutes. Aspirate and allow plates to dry.

  • Seed 50,000 cells per well and incubate overnight.

  • For cancer cell lines, seed 40,000 cells per well (100,000 for INS-1 cells) and incubate overnight.

• Assay Procedure:

  • Wash cells twice with Krebs-Ringer-Phosphate (KRP) buffer.

  • Add 225 µl of glucose-free KRP buffer to each well.

  • Add DRB18 or vehicle (DMSO) to the wells and incubate for 30 minutes.

  • Initiate glucose uptake by adding a mixture of 12.5 µl of 37 MBq/l 2-deoxy-D-[³H] glucose and 25 µl of 1 mmol/l regular glucose.

  • After 4 minutes, wash the cells to terminate uptake.

  • Lyse the cells.

  • Measure the radioactivity of the cell lysates using a scintillation counter.

Cell Viability Assays (MTT/Resazurin)[9][10][11]

These colorimetric and fluorometric assays assess the impact of DRB18 on cell proliferation and viability.

• Cell Seeding:

  • Seed 5,000 A549 or Panc1 cells per well in a 96-well plate.

• Treatment:

  • Treat cells with varying concentrations of DRB18 for 24, 48, or 72 hours.

• Resazurin Assay Protocol: [7][8][9]

  • Add Resazurin solution to each well (10% of the initial volume).

  • Incubate for at least 1 hour at 37°C.

  • Measure fluorescence with excitation at 530-570 nm and emission at 590-620 nm, or absorbance at 570 nm with a reference wavelength of 600 nm.

• MTT Assay Protocol: [9]

  • Add MTT solution to a final concentration of 0.5 mg/mL.

  • Incubate for 1-4 hours at 37°C.

  • Add a solubilization solution (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.

  • Read absorbance at 570 nm.

Metabolomics Analysis[6][12]

This technique identifies and quantifies changes in cellular metabolites following DRB18 treatment.

• Sample Preparation:

  • Treat A549 cells with 10 µM DRB18 or DMSO for 48 hours.

• Analysis:

  • Perform untargeted metabolomics analysis on cell lysates.

  • Acquire data using Masshunter software.

  • Integrate peaks using Progenesis software.

  • Identify compounds using XCMS and Metaboanalyst 4.0 software.

  • Normalize peak areas using internal standards for relative quantification.

In Vivo Xenograft Studies[3][6][13]

These studies evaluate the anti-tumor efficacy of DRB18 in a living organism.

• Animal Model:

  • Use 4-week-old male Nu/J nude mice.

• Tumor Implantation:

  • Subcutaneously inject A549 cells to establish tumors.

• Treatment Protocol:

  • Once tumors reach a specified volume, administer DRB18 via intraperitoneal (IP) injection at a dose of 10 mg/kg body weight.

  • Treat mice three times a week.

• Monitoring:

  • Measure tumor volume regularly using the formula: V = (Length x Width²)/2.

  • Monitor animal body weight and food intake.

Signaling Pathways and Mechanisms of Action

DRB18 exerts its anti-cancer effects through a multi-faceted mechanism initiated by the inhibition of glucose uptake. This primary action triggers a cascade of downstream events that disrupt cellular metabolism and signaling, ultimately leading to cell death.

Proposed Mechanism of DRB18-GLUT Interaction

Molecular docking studies suggest that DRB18 directly binds to the outward-open conformation of Class I GLUTs, physically obstructing the channel for glucose transport.[1][10] The correlation between the docking glidescores and the experimentally determined IC50 values supports this direct binding hypothesis.[5]

Caption: Proposed binding mechanism of DRB18 to Class I GLUTs.

Downstream Metabolic Consequences of GLUT Inhibition

By blocking glucose uptake, DRB18 initiates a profound disruption of central carbon metabolism.[5][6] This includes the inhibition of glycolysis and the tricarboxylic acid (TCA) cycle, leading to a reduction in ATP production.[5] Furthermore, pathways responsible for the synthesis of essential building blocks, such as the purine-pyrimidine synthesis pathway, are also negatively impacted.[5]

Caption: Metabolic pathways affected by DRB18-mediated GLUT inhibition.

Cellular Fate Following DRB18 Treatment

The metabolic crisis induced by DRB18 triggers a series of cellular stress responses. A notable consequence is the arrest of the cell cycle at the G1/S phase transition, halting cell proliferation.[4][5] Additionally, DRB18 treatment leads to an increase in reactive oxygen species (ROS), inducing oxidative stress.[4][5] The culmination of these effects is necrotic cell death.[5]

Caption: Cellular consequences of DRB18-induced metabolic stress.

Experimental Workflow Overview

The characterization of DRB18 involves a logical progression from in vitro mechanistic studies to in vivo efficacy evaluation. This workflow ensures a comprehensive understanding of the compound's activity at multiple biological levels.

Caption: Overall experimental workflow for DRB18 characterization.

Conclusion

DRB18 is a promising pan-class I GLUT inhibitor with potent anti-cancer activity demonstrated across a range of preclinical models. Its ability to simultaneously target multiple GLUT isoforms presents a potential advantage over single-isoform inhibitors, possibly circumventing compensatory mechanisms that can lead to therapeutic resistance. The detailed experimental protocols and mechanistic insights provided in this guide are intended to facilitate further research and development of DRB18 and other GLUT-targeting agents for the treatment of cancer.

References

• 1. Glucose uptake assay in cancer cells and in specific GLUT-expressing cell lines [bio-protocol.org]
• 2. files.core.ac.uk [files.core.ac.uk]
• 3. biorxiv.org [biorxiv.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. A small-molecule pan-class I glucose transporter inhibitor reduces cancer cell proliferation in vitro and tumor growth in vivo by targeting glucose-based metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Resazurin Assay Protocol - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 8. labbox.es [labbox.es]
• 9. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. A small-molecule pan-class I glucose transporter inhibitor reduces cancer cell proliferation in vitro and tumor growth in vivo by targeting glucose-based metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]

DRB18: A Pan-Class I Glucose Transporter Inhibitor and its Impact on Glucose Metabolism

An In-depth Technical Guide for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of DRB18, a synthetic small molecule identified as a potent pan-class I glucose transporter (GLUT) inhibitor. The document details its mechanism of action, its effects on glucose metabolism, and summarizes key experimental findings and protocols for its evaluation. This guide is intended for researchers, scientists, and professionals involved in drug development, particularly in the fields of oncology and metabolic diseases.

Introduction

Cancer cells exhibit a heightened dependence on glucose for their proliferation and survival, a phenomenon known as the Warburg effect. This metabolic reprogramming involves the overexpression of glucose transporters (GLUTs), particularly the class I isoforms (GLUT1-4), to facilitate increased glucose uptake. Consequently, targeting these transporters presents a promising therapeutic strategy for cancer treatment. DRB18 is a second-generation small molecule inhibitor designed to target pan-class I GLUTs, thereby disrupting glucose-based metabolism in cancer cells.[1][2]

Mechanism of Action

DRB18 functions as a potent pan-class I GLUT inhibitor, effectively reducing glucose uptake mediated by GLUT1, GLUT2, GLUT3, and GLUT4.[3][4] By binding to the outward-open conformation of these transporters, DRB18 competitively inhibits the transport of glucose across the cell membrane.[3][4] This blockade of glucose entry into the cell has several downstream consequences on cellular metabolism and survival.

The inhibition of glucose uptake leads to a reduction in the intracellular pool of glucose, which in turn hampers key metabolic pathways that are reliant on glucose as a primary substrate.[4] This includes a decrease in the abundance of metabolites in both glycolysis and the tricarboxylic acid (TCA) cycle.[4] The disruption of these energy-producing pathways ultimately leads to a dose-dependent decrease in ATP levels.[4]

Furthermore, the metabolic stress induced by DRB18 treatment results in an increase in oxidative stress, characterized by elevated levels of reactive oxygen species (ROS) and a decrease in the NADPH pool and the GSH/GSSG ratio.[4][5] This cellular stress contributes to cell cycle arrest at the G1/S phase and ultimately culminates in necrotic cell death.[3][5]

Signaling Pathway of DRB18

Caption: Mechanism of action of DRB18, a pan-class I GLUT inhibitor.

Quantitative Data on DRB18 Efficacy

The inhibitory effects of DRB18 on glucose transport and cancer cell viability have been quantified in various in vitro and in vivo studies.

Table 1: In Vitro Inhibition of Glucose Uptake by DRB18

Cell Line	Transporter Expressed	IC50
HEK293	GLUT1	~900 nM
HEK293	GLUT2	~9 µM
HEK293	GLUT3	Not specified
HEK293	GLUT4	Not specified

Data sourced from MedchemExpress.[5]

Table 2: In Vitro Cytotoxicity of DRB18 in Cancer Cell Lines

Cell Line	Cancer Type	IC50 (Cell Viability)
A549	Lung Cancer	Not specified
H1299	Lung Cancer	Not specified
HeLa	Cervical Cancer	Not specified
Ace-1	Canine Prostate Cancer	20-30 µM

Data sourced from various publications.[6]

Table 3: In Vivo Antitumor Activity of DRB18

Cancer Model	Treatment	Outcome
A549 Xenograft	10 mg/kg DRB18 (IP, thrice weekly for 5 weeks)	44% reduction in tumor volume
A549 Xenograft	10 mg/kg DRB18 (IP, thrice weekly for 5 weeks)	43% reduction in tumor weight

Data sourced from MedchemExpress.[5]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. The following sections outline the key experimental protocols used in the evaluation of DRB18.

Glucose Uptake Assay

This assay measures the inhibitory effect of DRB18 on glucose transport into cells.

• Cell Lines: HEK293 cells individually expressing GLUT1, GLUT2, GLUT3, or GLUT4, and various cancer cell lines (e.g., A549, H1299, HeLa).[4][6]

• Reagents:

  • 2-deoxy-D-[³H]glucose (radioactive glucose analog)

  • Krebs-Ringer-Phosphate (KRP) buffer

  • DRB18 dissolved in DMSO

  • Polyethyleneimine (for coating plates for HEK293 cells)[7]

• Procedure:

  • Seed cells in a 24-well plate and allow them to adhere overnight.[7]

  • Wash the cells with KRP buffer.

  • Pre-incubate the cells with DRB18 at various concentrations for a specified time (e.g., 30 minutes).[5]

  • Initiate glucose uptake by adding a mixture of 2-deoxy-D-[³H]glucose and unlabeled glucose.

  • After a short incubation period (e.g., 4 minutes), terminate the uptake by washing the cells with ice-cold KRP buffer.[7]

  • Lyse the cells and measure the radioactivity of the cell lysates using a scintillation counter.

  • Calculate the percentage of glucose uptake inhibition relative to a vehicle-treated control.

Cell Viability and Proliferation Assays

These assays determine the cytotoxic effects of DRB18 on cancer cells.

• Assays: MTT or resazurin-based assays.[3][4]

• Procedure:

  • Seed cancer cells in a 96-well plate.

  • Treat the cells with a range of DRB18 concentrations for a specified duration (e.g., 72 hours).[6]

  • Add the MTT or resazurin reagent to each well and incubate according to the manufacturer's instructions.

  • Measure the absorbance or fluorescence to determine the number of viable cells.

  • Calculate the half-maximal inhibitory concentration (IC50) value.

In Vivo Xenograft Studies

Animal models are used to assess the anti-tumor efficacy of DRB18 in a living organism.

• Animal Model: Athymic nude mice bearing subcutaneous tumors from human cancer cell lines (e.g., A549).[3][4]

• Treatment Protocol:

  • Inject cancer cells subcutaneously into the flanks of the mice.

  • Once tumors reach a palpable size, randomize the mice into treatment and control groups.

  • Administer DRB18 (e.g., 10 mg/kg body weight) or a vehicle control via intraperitoneal (IP) injection.[3][4]

  • Administer the treatment on a specified schedule (e.g., three times a week for five weeks).[3][4]

• Efficacy Assessment:

  • Measure tumor volume and mouse body weight regularly.

  • At the end of the study, euthanize the mice and excise the tumors for weight measurement and further analysis (e.g., immunohistochemistry, metabolomics).

Metabolomics Analysis

This technique provides a comprehensive profile of the metabolic changes induced by DRB18.

• Procedure:

  • Treat cancer cells (e.g., A549) with DRB18 (e.g., 10 µM) or a vehicle control for a specified time (e.g., 48 hours).[4]

  • Extract metabolites from the cells.

  • Analyze the metabolite extracts using techniques such as liquid chromatography-mass spectrometry (LC-MS).

  • Identify and quantify the changes in the abundance of various metabolites in key pathways like glycolysis, the TCA cycle, and pentose phosphate pathway.[4]

Experimental Workflow for DRB18 Evaluation

Caption: A generalized workflow for the preclinical evaluation of DRB18.

Conclusion

DRB18 is a promising novel therapeutic agent that targets a fundamental metabolic vulnerability of cancer cells. Its ability to inhibit pan-class I glucose transporters leads to a cascade of events, including the disruption of central carbon metabolism, induction of oxidative stress, and ultimately, cancer cell death. The preclinical data summarized in this guide highlight the potential of DRB18 as a standalone or combination therapy for various cancers. Further research and clinical development are warranted to fully elucidate its therapeutic utility in a clinical setting.

References

• 1. Basal Glucose Transport Inhibitors as Anti-Cancer Theraputics | Ohio University [ohio.edu]
• 2. [PDF] A small-molecule pan-class I glucose transporter inhibitor reduces cancer cell proliferation in vitro and tumor growth in vivo by targeting glucose-based metabolism | Semantic Scholar [semanticscholar.org]
• 3. A small-molecule pan-class I glucose transporter inhibitor reduces cancer cell proliferation in vitro and tumor growth in vivo by targeting glucose-based metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A small-molecule pan-class I glucose transporter inhibitor reduces cancer cell proliferation in vitro and tumor growth in vivo by targeting glucose-based metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. Glucose uptake assay in cancer cells and in specific GLUT-expressing cell lines [bio-protocol.org]

DRB18: A Pan-Class I GLUT Inhibitor and Its Role in Tumor Cell Death

A Technical Guide for Researchers and Drug Development Professionals

Abstract

DRB18 is a synthetic small molecule that functions as a potent pan-class I glucose transporter (GLUT) inhibitor, targeting GLUT1, GLUT2, GLUT3, and GLUT4. By competitively binding to the outward-open conformation of these transporters, DRB18 effectively blocks glucose uptake in cancer cells. This disruption of glucose metabolism leads to a cascade of cellular events, including G1/S phase cell cycle arrest, increased oxidative stress, and ultimately, a form of programmed cell death. While the primary mechanism of cell death induced by DRB18 as a monotherapy appears to be necrosis, emerging evidence suggests a role for apoptosis, particularly in synergistic combination with other chemotherapeutic agents. This technical guide provides an in-depth analysis of the molecular mechanisms of DRB18, with a focus on its role in inducing tumor cell death, and offers detailed experimental protocols and data presented for scientific and drug development applications.

Introduction

Cancer cells exhibit a well-documented metabolic reprogramming, characterized by a heightened reliance on glycolysis for energy production, a phenomenon known as the Warburg effect. This metabolic shift necessitates an increased uptake of glucose, which is facilitated by the overexpression of glucose transporters (GLUTs) on the cancer cell surface. The class I GLUTs (GLUT1-4) are key players in this process, making them attractive targets for anticancer therapies.[1][2] DRB18 has been identified as a potent pan-inhibitor of these class I GLUTs, demonstrating significant anti-proliferative and tumor growth inhibitory effects in preclinical models.[1] This guide delves into the core mechanisms of DRB18's action, with a specific focus on its ability to induce cell death in tumors.

Mechanism of Action: Inhibition of Glucose Transport

DRB18 exerts its primary anti-tumor effect by competitively inhibiting the class I glucose transporters. Docking studies suggest that DRB18 likely binds to the outward-open conformation of GLUT1, GLUT2, GLUT3, and GLUT4, thereby preventing the transport of glucose into the cancer cell.[1][2] This targeted inhibition of glucose uptake is the initiating event that triggers a cascade of downstream cellular responses.

Signaling Pathway of DRB18-Mediated GLUT Inhibition

The following diagram illustrates the initial interaction of DRB18 with the class I GLUTs, leading to the inhibition of glucose uptake.

References

• 1. A small-molecule pan-class I glucose transporter inhibitor reduces cancer cell proliferation in vitro and tumor growth in vivo by targeting glucose-based metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A small-molecule pan-class I glucose transporter inhibitor reduces cancer cell proliferation in vitro and tumor growth in vivo by targeting glucose-based metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]

The Downstream Signaling Consequences of DRB18: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

DRB18 is a synthetic, small-molecule inhibitor targeting class I glucose transporters (GLUTs), specifically GLUT1, GLUT2, GLUT3, and GLUT4.[1][2][3][4] As a potent, pan-class I GLUT inhibitor, DRB18 represents a significant tool for investigating the metabolic vulnerabilities of cancer cells and holds potential as a therapeutic agent.[1][3] This document provides a comprehensive overview of the downstream signaling pathways and cellular processes affected by DRB18, supported by quantitative data, detailed experimental protocols, and visual pathway diagrams. The primary mechanism of DRB18 involves binding to the outward-open conformation of GLUT1-4, thereby blocking glucose import and initiating a cascade of metabolic and cellular stress responses.[1][4] These responses culminate in cell cycle arrest and necrotic cell death in cancer cells.[1][2][4]

Core Mechanism of Action: Pan-Class I GLUT Inhibition

DRB18 is a rationally designed second-generation inhibitor, developed from the lead compound WZB117, with improved stability due to the replacement of ester bonds with more rigid amine bonds.[1] Its primary molecular targets are the class I glucose transporters—GLUT1, GLUT2, GLUT3, and GLUT4—which are frequently overexpressed in various cancer types to meet their high energy demands.[1][3] By inhibiting these transporters, DRB18 effectively creates a state of glucose deprivation within the cancer cell.

Quantitative Inhibition Data

The inhibitory potency of DRB18 against each of the class I GLUTs has been determined using HEK293 cell lines individually expressing each transporter.[4] The half-maximal inhibitory concentrations (IC₅₀) demonstrate a variable but potent inhibition across the class I GLUT family.[2]

Transporter	Cell Line	IC₅₀ of DRB18
GLUT1	HEK293	~900 nM
GLUT2	HEK293	~9 µM
GLUT3	HEK293	~1 µM - 2 µM
GLUT4	HEK293	~9 µM

Data compiled from multiple sources indicating approximate values.[2]

Downstream Metabolic Pathways Affected

The inhibition of glucose uptake by DRB18 triggers significant alterations in central carbon metabolism. Metabolomic analyses of cancer cell lines, such as A549 lung cancer cells, treated with DRB18 have elucidated widespread changes in key metabolic pathways.[1][4]

Glycolysis and TCA Cycle

As a direct consequence of blocked glucose entry, the metabolic flux through glycolysis and the subsequent tricarboxylic acid (TCA) cycle is significantly diminished.[1] This leads to a reduction in the abundance of key metabolites within these pathways, crippling the cell's primary energy and biomass production routes.[1]

Pentose Phosphate Pathway and Redox Homeostasis

DRB18 treatment leads to a decrease in NADPH levels.[1] NADPH is a critical reducing equivalent, primarily generated through the pentose phosphate pathway (PPP), which is fueled by glucose. The reduction in NADPH availability impairs the cell's ability to regenerate reduced glutathione (GSH) from its oxidized form (GSSG). This is evidenced by a decrease in the GSH/GSSG ratio, a key indicator of a shift towards a pro-oxidative state and increased oxidative stress.[1]

Nucleotide Synthesis

Metabolomic data reveals that DRB18 treatment also reduces the abundance of metabolites involved in the purine-pyrimidine synthesis pathway.[1] This indicates that the inhibition of glucose metabolism extends to the production of precursors for DNA and RNA synthesis, thereby hindering cellular proliferation.

References

• 1. A small-molecule pan-class I glucose transporter inhibitor reduces cancer cell proliferation in vitro and tumor growth in vivo by targeting glucose-based metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. [PDF] A small-molecule pan-class I glucose transporter inhibitor reduces cancer cell proliferation in vitro and tumor growth in vivo by targeting glucose-based metabolism | Semantic Scholar [semanticscholar.org]
• 4. A small-molecule pan-class I glucose transporter inhibitor reduces cancer cell proliferation in vitro and tumor growth in vivo by targeting glucose-based metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]

Investigating the Cellular Targets of DRB18: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

DRB18 is a synthetic small molecule emerging as a potent anti-cancer agent. This technical guide provides a comprehensive overview of the current understanding of DRB18's cellular targets and its mechanism of action. By inhibiting a key cellular process, DRB18 triggers a cascade of events leading to cancer cell death. This document details the experimental evidence, quantitative data, and methodologies used to elucidate the function of DRB18, offering a valuable resource for researchers in oncology and drug development.

Introduction

Cancer cells exhibit a reprogrammed metabolism to fuel their rapid proliferation and survival. One of the key hallmarks of this altered metabolism is an increased reliance on glucose, a phenomenon known as the Warburg effect. This dependency is facilitated by the overexpression of glucose transporters (GLUTs) on the cancer cell surface. Consequently, targeting these transporters presents a promising therapeutic strategy. DRB18 has been identified as a novel and potent inhibitor of a specific class of these transporters, demonstrating significant anti-neoplastic activity in preclinical studies.[1] This guide will delve into the molecular targets of DRB18 and the cellular consequences of their inhibition.

Primary Cellular Targets: Class I Glucose Transporters (GLUTs)

The primary cellular targets of DRB18 are the class I glucose transporters, which include GLUT1, GLUT2, GLUT3, and GLUT4.[2] These transporters are integral membrane proteins responsible for the facilitated diffusion of glucose across the cell membrane. In many cancer types, the expression of these transporters, particularly GLUT1 and GLUT3, is significantly upregulated to meet the high energy demands of tumor cells.

DRB18 acts as a pan-inhibitor of class I GLUTs, meaning it can block the function of all four members of this subclass.[2] Docking studies have suggested that DRB18 likely binds to the outward-open conformation of GLUT1-4, thereby physically obstructing the passage of glucose into the cell.[3] This direct inhibition of glucose uptake is the foundational event in the mechanism of action of DRB18.

Quantitative Data: In Vitro Efficacy of DRB18

The inhibitory effects of DRB18 on glucose uptake and cancer cell viability have been quantified across various cell lines. The half-maximal inhibitory concentration (IC50) values serve as a key metric for its potency.

Table 1: Inhibition of Glucose Uptake by DRB18

Cell Line	GLUT Isoform Expressed	IC50 (µM)	Reference
HEK293	GLUT1	~0.9	[2]
HEK293	GLUT2	~9.0	[2]
HEK293	GLUT3	~1.5	[2]
HEK293	GLUT4	~2.5	[2]

Table 2: Inhibition of Cancer Cell Viability by DRB18

Cancer Type	Cell Line	IC50 (µM)	Reference
Non-Small Cell Lung Cancer	HOP92	High nM range	[1]
Triple-Negative Breast Cancer	MDA-MB-231	High nM range	[1]
Prostate Cancer	Ace-1	20-30	[3]

Note: The NCI-60 screen revealed that DRB18 is 5 to 10 times more potent than its predecessor, WZB117, in over 90% of the 60 cancer cell lines tested, with IC50 values often in the high nanomolar range.[1]

Signaling Pathways and Cellular Consequences

The inhibition of glucose transport by DRB18 initiates a cascade of downstream cellular events, ultimately leading to cell death.

Metabolic Reprogramming

By blocking glucose entry, DRB18 effectively starves cancer cells of their primary fuel source. This leads to a profound alteration in cellular metabolism. A key consequence is the disruption of the pentose phosphate pathway (PPP).[4][5] The PPP is a crucial metabolic pathway that branches off from glycolysis and is responsible for producing NADPH (essential for managing oxidative stress) and precursors for nucleotide biosynthesis (purines and pyrimidines).[6] Inhibition of glycolysis by DRB18 limits the availability of glucose-6-phosphate, the substrate for the PPP, thereby impairing these vital cellular functions.

Caption: Signaling pathway of DRB18 action.

Cell Cycle Arrest and Increased Oxidative Stress

The impairment of purine and pyrimidine synthesis due to the inhibition of the PPP directly impacts DNA synthesis and repair. This leads to an arrest of the cell cycle at the G1/S transition phase, preventing cancer cells from replicating.

Furthermore, the reduction in NADPH production via the PPP compromises the cell's ability to counteract oxidative stress. This results in an accumulation of reactive oxygen species (ROS), leading to cellular damage and contributing to cell death.

Necrotic Cell Death

The culmination of metabolic collapse, cell cycle arrest, and overwhelming oxidative stress induced by DRB18 leads to necrotic cell death. This form of cell death is characterized by cell swelling and lysis, releasing intracellular contents into the surrounding environment.

Experimental Protocols

The following are detailed methodologies for key experiments used to investigate the cellular targets and effects of DRB18.

Glucose Uptake Assay (2-Deoxyglucose Method)

This assay measures the rate of glucose uptake by cells. 2-Deoxyglucose (2-DG), a glucose analog, is taken up by glucose transporters but cannot be fully metabolized, causing it to accumulate inside the cell.

• Cell Seeding: Plate cells in a 96-well plate at a desired density and allow them to adhere overnight.

• Starvation: The following day, wash the cells with Krebs-Ringer-HEPES (KRH) buffer and incubate in KRH buffer for 1-2 hours to deplete intracellular glucose.

• Treatment: Treat the cells with varying concentrations of DRB18 or vehicle control for a specified period (e.g., 30 minutes).

• 2-DG Incubation: Add a solution containing 2-deoxy-D-[³H]glucose (a radioactive tracer) to each well and incubate for a short period (e.g., 5-10 minutes).

• Uptake Termination: Stop the uptake by washing the cells rapidly with ice-cold KRH buffer.

• Cell Lysis: Lyse the cells with a suitable lysis buffer (e.g., 0.1 M NaOH).

• Quantification: Transfer the cell lysates to a scintillation vial, add scintillation cocktail, and measure the radioactivity using a scintillation counter. The amount of radioactivity is proportional to the amount of 2-DG taken up by the cells.

Cell Viability Assay (Resazurin-Based)

This assay assesses cell viability by measuring the metabolic activity of living cells. Resazurin, a blue and non-fluorescent dye, is reduced to the pink and highly fluorescent resorufin by metabolically active cells.

• Cell Seeding: Plate cells in a 96-well plate and allow them to adhere.

• Treatment: Treat the cells with a range of DRB18 concentrations for a specified duration (e.g., 72 hours).

• Resazurin Addition: Add resazurin solution to each well and incubate for 1-4 hours at 37°C.

• Fluorescence Measurement: Measure the fluorescence intensity using a plate reader with an excitation wavelength of ~560 nm and an emission wavelength of ~590 nm. The fluorescence signal is directly proportional to the number of viable cells.

Cell Cycle Analysis (Propidium Iodide Staining and Flow Cytometry)

This method determines the distribution of cells in different phases of the cell cycle based on their DNA content. Propidium iodide (PI) is a fluorescent dye that intercalates into the DNA of permeabilized cells.

• Cell Treatment: Treat cells with DRB18 or vehicle for the desired time.

• Harvesting: Harvest the cells by trypsinization and wash with phosphate-buffered saline (PBS).

• Fixation: Fix the cells in ice-cold 70% ethanol while vortexing gently. Cells can be stored at -20°C.

• Staining: Centrifuge the fixed cells and resuspend the pellet in a staining solution containing propidium iodide and RNase A (to prevent staining of RNA).

• Flow Cytometry: Analyze the stained cells using a flow cytometer. The fluorescence intensity of PI is proportional to the DNA content, allowing for the quantification of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Caption: General experimental workflow for DRB18 investigation.

Conclusion

DRB18 represents a promising therapeutic candidate that targets the metabolic vulnerability of cancer cells. Its primary mechanism of action is the pan-inhibition of class I glucose transporters, leading to a cascade of downstream effects including metabolic collapse, cell cycle arrest, increased oxidative stress, and ultimately necrotic cell death. The in-depth understanding of its cellular targets and the pathways it affects, as detailed in this guide, provides a solid foundation for its further development as an anti-cancer therapeutic. The experimental protocols outlined herein offer a standardized approach for researchers to further investigate the potential of DRB18 and similar GLUT inhibitors.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. A small-molecule pan-class I glucose transporter inhibitor reduces cancer cell proliferation in vitro and tumor growth in vivo by targeting glucose-based metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Inhibition of the pentose phosphate pathway by dichloroacetate unravels a missing link between aerobic glycolysis and cancer cell proliferation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Inhibition of the pentose phosphate pathway by dichloroacetate unravels a missing link between aerobic glycolysis and cancer cell proliferation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The Pentose Phosphate Pathway as a Potential Target for Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]

DRB18's Impact on the Warburg Effect in Cancer: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cancer cells exhibit a unique metabolic phenotype known as the Warburg effect, characterized by a high rate of glucose uptake and lactate production, even in the presence of oxygen. This metabolic reprogramming is crucial for tumor growth, proliferation, and survival. A key driver of this phenomenon is the overexpression of glucose transporters (GLUTs), particularly class I GLUTs (GLUT1-4). DRB18, a novel small-molecule inhibitor, has emerged as a potent pan-inhibitor of class I GLUTs, presenting a promising therapeutic strategy to counteract the Warburg effect. This technical guide provides an in-depth analysis of DRB18's mechanism of action, its impact on cancer cell metabolism, and the experimental methodologies used to elucidate its effects.

Introduction: The Warburg Effect in Cancer

The Warburg effect, first described by Otto Warburg, is a hallmark of cancer metabolism.[1][2][3] Unlike normal cells, which primarily rely on mitochondrial oxidative phosphorylation for energy production, cancer cells favor aerobic glycolysis. This seemingly inefficient process provides a rapid source of ATP and, crucially, diverts glucose intermediates into biosynthetic pathways essential for building new cellular components required for rapid proliferation, such as nucleotides, lipids, and amino acids.[1][4] This metabolic shift is largely driven by the upregulation of glucose transporters on the cancer cell surface, which facilitates increased glucose uptake.[3][5]

DRB18: A Pan-Class I GLUT Inhibitor

DRB18 is a second-generation small molecule designed as a more stable and potent successor to the first-generation GLUT1 inhibitor, WZB117.[5] It acts as a pan-inhibitor, targeting all four class I glucose transporters: GLUT1, GLUT2, GLUT3, and GLUT4.[6][7] This broad-spectrum inhibition is significant, as cancer cells often co-express multiple GLUT isoforms, and targeting a single transporter may lead to compensatory upregulation of others.[8]

Mechanism of Action

DRB18 directly binds to the outward-open conformation of class I GLUTs, physically obstructing the channel and preventing glucose transport into the cell.[7][9] By inhibiting glucose uptake, DRB18 effectively cuts off the primary fuel source for cancer cells exhibiting the Warburg phenotype, leading to a cascade of downstream effects.

Impact of DRB18 on Cancer Cell Metabolism and Proliferation

The inhibition of glucose uptake by DRB18 triggers a series of metabolic and cellular consequences that ultimately suppress tumor growth.

Metabolic Reprogramming

Metabolomics studies have revealed that DRB18 treatment significantly alters the metabolic landscape of cancer cells. By blocking the initial step of glycolysis, DRB18 leads to a reduction in the abundance of metabolites in both the glycolytic pathway and the downstream tricarboxylic acid (TCA) cycle.[6][7] This disruption of central carbon metabolism hampers the cell's ability to generate ATP and essential biosynthetic precursors.

Increased Oxidative Stress and Cell Cycle Arrest

DRB18 treatment has been shown to induce oxidative stress in cancer cells.[6][7] This is likely due to a decrease in the production of NADPH, a key reducing equivalent generated through the pentose phosphate pathway, which branches from glycolysis. The resulting increase in reactive oxygen species (ROS) can damage cellular components and trigger cell death pathways.[7] Furthermore, DRB18 has been observed to cause cell cycle arrest at the G1/S phase transition, preventing cancer cell proliferation.[6][10]

Induction of Necrotic Cell Death

The culmination of metabolic collapse and oxidative stress induced by DRB18 leads to cancer cell death, primarily through necrosis.[6][7]

Quantitative Data on DRB18's Efficacy

The following tables summarize the key quantitative data from preclinical studies on DRB18.

Table 1: In Vitro Inhibitory Activity of DRB18 against Class I GLUTs

Glucose Transporter	IC50 (µM)
GLUT1	~0.9
GLUT2	~9.0
GLUT3	Not explicitly stated, but inhibited
GLUT4	Not explicitly stated, but inhibited

Data extracted from studies on HEK293 cells expressing individual GLUT isoforms.[6][9]

Table 2: In Vivo Antitumor Efficacy of DRB18 in A549 Xenograft Model

Treatment Group	Dosage and Administration	Tumor Volume Reduction (%)	Tumor Weight Reduction (%)
DRB18	10 mg/kg, IP, thrice weekly	44	43

Data from a study using A549 non-small cell lung cancer cells in nude mice.[6][10]

Table 3: Effect of DRB18 on Cell Viability in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (µM)
A549	Non-Small Cell Lung Cancer	< 10
H1299	Non-Small Cell Lung Cancer	< 10
HeLa	Cervical Cancer	< 10
Panc1	Pancreatic Cancer	< 10
HOP92	Non-Small Cell Lung Cancer	High nM range
MDA-MB-231	Triple-Negative Breast Cancer	High nM range

Data compiled from NCI-60 cell line screening and other in vitro studies.[5][9]

Signaling Pathways and Experimental Workflows

DRB18 Signaling and Metabolic Impact

The following diagram illustrates the mechanism of action of DRB18 and its downstream consequences on cancer cell metabolism.

Caption: Mechanism of DRB18 action and its metabolic consequences.

Experimental Workflow for Assessing DRB18 Efficacy

The diagram below outlines a typical experimental workflow for evaluating the anticancer effects of DRB18.

Caption: Experimental workflow for evaluating DRB18.

Detailed Experimental Protocols

Glucose Uptake Assay

This protocol is used to measure the inhibitory activity of DRB18 on glucose transport.[6]

• Cell Culture: Culture cancer cell lines (e.g., A549, H1299, HeLa) or HEK293 cells individually expressing GLUT1-4 in appropriate media.

• Cell Seeding: Seed cells in a 24-well plate and allow them to adhere overnight.

• Starvation: Wash cells with Krebs-Ringer-HEPES (KRH) buffer and incubate in KRH buffer for 40 minutes to starve them of glucose.

• DRB18 Treatment: Treat the cells with varying concentrations of DRB18 for 30 minutes.

• Glucose Uptake: Add [³H]-2-deoxy-D-glucose (a radiolabeled glucose analog) and incubate for a defined period (e.g., 5 minutes).

• Washing: Stop the uptake by washing the cells rapidly with ice-cold KRH buffer.

• Lysis: Lyse the cells with a lysis buffer (e.g., 0.1% SDS).

• Scintillation Counting: Transfer the lysate to a scintillation vial and measure the radioactivity using a scintillation counter.

• Data Analysis: Normalize the radioactivity counts to the protein concentration of each sample. Calculate the percentage of glucose uptake inhibition relative to a vehicle-treated control.

Cell Viability Assay (MTT/Resazurin)

This assay determines the effect of DRB18 on cancer cell proliferation and viability.[6]

• Cell Seeding: Seed cancer cells in a 96-well plate and allow them to attach overnight.

• DRB18 Treatment: Treat the cells with a range of DRB18 concentrations for a specified duration (e.g., 72 hours).

• Reagent Addition:

  • For MTT assay: Add MTT reagent and incubate for 2-4 hours. Then, add a solubilizing agent (e.g., DMSO) to dissolve the formazan crystals.

  • For Resazurin assay: Add resazurin solution and incubate for 1-4 hours.

• Absorbance/Fluorescence Measurement: Measure the absorbance (for MTT) or fluorescence (for resazurin) using a plate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells.

Metabolomics Analysis

This protocol identifies changes in cellular metabolites following DRB18 treatment.[6][7]

• Cell Culture and Treatment: Culture A549 cells and treat with DRB18 (e.g., 10 µM) or vehicle for 48 hours.

• Metabolite Extraction: Quickly wash the cells with an appropriate buffer and then quench metabolism using a cold solvent (e.g., 80% methanol). Scrape the cells and collect the extract.

• Sample Preparation: Centrifuge the extract to pellet cell debris. Collect the supernatant containing the metabolites.

• LC-MS/MS Analysis: Analyze the metabolite extracts using liquid chromatography-tandem mass spectrometry (LC-MS/MS) to separate and identify metabolites.

• Data Analysis: Process the raw data to identify and quantify metabolites. Perform statistical analysis to determine significant changes in metabolite levels between DRB18-treated and control groups.

In Vivo Tumor Xenograft Study

This protocol assesses the in vivo antitumor efficacy of DRB18.[6]

• Animal Model: Use immunodeficient mice (e.g., nude mice).

• Tumor Cell Implantation: Subcutaneously inject a suspension of cancer cells (e.g., A549) into the flank of each mouse.

• Tumor Growth: Allow the tumors to grow to a palpable size.

• Treatment: Randomly assign mice to treatment (DRB18) and control (vehicle) groups. Administer DRB18 via intraperitoneal (IP) injection at a specified dose and schedule (e.g., 10 mg/kg, three times a week).

• Monitoring: Measure tumor volume and mouse body weight regularly.

• Endpoint: At the end of the study, euthanize the mice, and excise and weigh the tumors.

• Immunohistochemistry (Optional): Analyze tumor tissue for markers of proliferation (e.g., Ki67) and GLUT expression.

Conclusion

DRB18 represents a significant advancement in the development of anticancer therapeutics that target the Warburg effect. Its ability to inhibit all four class I glucose transporters provides a robust strategy for cutting off the fuel supply to cancer cells, leading to metabolic crisis, cell cycle arrest, and ultimately, cell death. The preclinical data strongly support the potential of DRB18 as a standalone therapy or in combination with other anticancer agents. The detailed experimental protocols provided in this guide offer a framework for further research and development of DRB18 and other GLUT inhibitors.

References

• 1. The Warburg Effect: How Does it Benefit Cancer Cells? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Warburg effect (oncology) - Wikipedia [en.wikipedia.org]
• 3. The Warburg effect: essential part of metabolic reprogramming and central contributor to cancer progression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Targeting Cancer Metabolism - Revisiting the Warburg Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 5. aacrjournals.org [aacrjournals.org]
• 6. A small-molecule pan-class I glucose transporter inhibitor reduces cancer cell proliferation in vitro and tumor growth in vivo by targeting glucose-based metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A small-molecule pan-class I glucose transporter inhibitor reduces cancer cell proliferation in vitro and tumor growth in vivo by targeting glucose-based metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. medchemexpress.com [medchemexpress.com]

Preliminary Studies on the Anticancer Activity of DRB18: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the preliminary research on DRB18, a novel small-molecule inhibitor of glucose transporters with demonstrated anticancer properties. The following sections detail its mechanism of action, summarize key quantitative data, outline experimental methodologies, and visualize the associated signaling pathways and workflows.

Core Mechanism of Action

DRB18 functions as a potent pan-class I glucose transporter (GLUT) inhibitor, targeting GLUT1, GLUT2, GLUT3, and GLUT4.[1][2][3] Cancer cells exhibit a heightened dependence on glucose for their metabolic needs, a phenomenon known as the Warburg effect.[4] By inhibiting these key transporters, DRB18 effectively curtails the glucose supply to cancer cells, thereby disrupting their energy metabolism and biosynthetic processes.[1][5] Docking studies suggest that DRB18 likely binds to the outward-open conformation of GLUT1-4.[1][2] This multi-GLUT targeting approach is considered a more effective strategy than inhibiting a single GLUT, as cancer cells can often compensate for the loss of one transporter by upregulating others.[1][4]

The inhibition of glucose uptake by DRB18 leads to a cascade of downstream cellular events, including G1/S phase cell cycle arrest, increased oxidative stress, and ultimately, necrotic cell death.[1][2][3] Furthermore, in combination with chemotherapeutic agents like paclitaxel, DRB18 has been shown to induce apoptosis, suggesting a multi-faceted anticancer mechanism.[6][7]

Quantitative Data Summary

The following tables summarize the key quantitative findings from preliminary studies on DRB18's anticancer activity.

Table 1: In Vitro Inhibition of Glucose Uptake

Cell Line	Target	IC50 Value	Assay
HEK293	GLUT1-4 (individually expressed)	~900 nM to ~9 µM	Glucose Uptake Assay
A549 (NSCLC)	Endogenous GLUTs	1.9 µM	Glucose Uptake Assay
H1299 (NSCLC)	Endogenous GLUTs	~3.6 µM	Glucose Uptake Assay
HeLa (Cervical Cancer)	Endogenous GLUTs	~2.5 µM	Glucose Uptake Assay

Data sourced from multiple studies.[2][6]

Table 2: In Vivo Antitumor Efficacy in A549 Xenograft Model

Treatment	Dosage	Administration	Outcome
DRB18	10 mg/kg	Intraperitoneal (IP), thrice weekly	44% reduction in tumor volume, 43% reduction in tumor weight
DRB18 + Paclitaxel	Not specified	Not specified	Synergistic reduction in tumor volume and weight

Data sourced from multiple studies.[1][3][6]

Experimental Protocols

This section outlines the methodologies for key experiments conducted to evaluate the anticancer activity of DRB18.

Glucose Uptake Assay

• Objective: To measure the inhibitory effect of DRB18 on glucose transport into cells.

• Methodology:

  • Cells (e.g., HEK293 expressing specific GLUTs or cancer cell lines) are seeded in appropriate culture plates and grown to a suitable confluency.

  • The cells are then treated with varying concentrations of DRB18 or a vehicle control (DMSO) for a specified duration (e.g., 30 minutes).

  • A radiolabeled glucose analog, such as [³H]-2-deoxy-glucose, is added to the culture medium.

  • After an incubation period, the uptake of the radiolabeled glucose is stopped, and the cells are washed to remove any extracellular label.

  • The cells are lysed, and the intracellular radioactivity is measured using a scintillation counter.

  • The IC50 values are calculated by plotting the percentage of glucose uptake inhibition against the concentration of DRB18.[1][2]

Cell Viability/Proliferation Assays (MTT/Resazurin)

• Objective: To assess the effect of DRB18 on the viability and proliferation of cancer cells.

• Methodology:

  • Cancer cells are seeded in 96-well plates and allowed to adhere overnight.

  • The cells are then treated with various concentrations of DRB18 for a defined period (e.g., 72 hours).

  • For the MTT assay, a solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well. Viable cells with active mitochondrial dehydrogenases convert the MTT into a purple formazan product.

  • For the resazurin assay, a resazurin solution is added. Viable cells reduce resazurin to the fluorescent resorufin.

  • The formazan crystals (in the MTT assay) are solubilized, and the absorbance is read on a microplate reader. The fluorescence (in the resazurin assay) is also measured using a plate reader.

  • The results are expressed as a percentage of viable cells compared to the vehicle-treated control.[1]

In Vivo Xenograft Studies

• Objective: To evaluate the in vivo antitumor efficacy of DRB18.

• Methodology:

  • Immunocompromised mice (e.g., nude mice) are subcutaneously injected with a suspension of cancer cells (e.g., A549) to establish tumors.

  • Once the tumors reach a palpable size, the mice are randomized into treatment and control groups.

  • The treatment group receives intraperitoneal (IP) injections of DRB18 (e.g., 10 mg/kg) on a specified schedule (e.g., thrice a week). The control group receives vehicle injections.

  • Tumor volume is measured regularly using calipers.

  • At the end of the study, the mice are euthanized, and the tumors are excised and weighed.[1][6]

Western Blot Analysis

• Objective: To determine the effect of DRB18 on the expression levels of specific proteins.

• Methodology:

  • Cells or tumor tissues are lysed to extract total protein.

  • Protein concentration is determined using a standard assay (e.g., BCA assay).

  • Equal amounts of protein are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • The separated proteins are transferred to a membrane (e.g., PVDF or nitrocellulose).

  • The membrane is blocked to prevent non-specific antibody binding and then incubated with primary antibodies specific to the proteins of interest (e.g., GLUT1-4, Caspase-3, Caspase-9).

  • After washing, the membrane is incubated with a secondary antibody conjugated to an enzyme (e.g., HRP).

  • The protein bands are visualized using a chemiluminescent substrate and an imaging system.[2][6]

Visualizations: Signaling Pathways and Workflows

The following diagrams illustrate the key mechanisms and experimental processes related to DRB18's anticancer activity.

Caption: Mechanism of action of DRB18 leading to cancer cell death.

Caption: Synergistic apoptotic pathway of DRB18 and Paclitaxel.

Caption: Workflow for in vivo xenograft studies of DRB18.

References

• 1. A small-molecule pan-class I glucose transporter inhibitor reduces cancer cell proliferation in vitro and tumor growth in vivo by targeting glucose-based metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A small-molecule pan-class I glucose transporter inhibitor reduces cancer cell proliferation in vitro and tumor growth in vivo by targeting glucose-based metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. aacrjournals.org [aacrjournals.org]
• 5. Basal Glucose Transport Inhibitors as Anti-Cancer Theraputics | Ohio University [ohio.edu]
• 6. biorxiv.org [biorxiv.org]
• 7. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for DRB18 in Cell Culture Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

DRB18 is a potent, synthetic small-molecule inhibitor of class I glucose transporters (GLUTs), encompassing GLUT1, GLUT2, GLUT3, and GLUT4.[1][2][3] Cancer cells exhibit a heightened dependence on glucose for their metabolic and proliferative needs, often overexpressing GLUTs.[4] By targeting these transporters, DRB18 effectively curtails the primary energy source of cancer cells, leading to metabolic distress and cell death, making it a promising agent for cancer research and therapeutic development.[2][4] These application notes provide a comprehensive guide for utilizing DRB18 in cell culture experiments, including its mechanism of action, detailed experimental protocols, and relevant quantitative data.

Mechanism of Action

DRB18 functions as a pan-class I GLUT inhibitor, likely by binding to the outward-open conformation of GLUT1-4.[2][3] This inhibition of glucose transport triggers a cascade of downstream cellular events:

• Metabolic Reprogramming: Inhibition of glucose uptake by DRB18 leads to a significant alteration in energy-related metabolic pathways, including glycolysis and the TCA cycle.[5] This results in a reduction of intracellular ATP levels.[2]

• Cell Cycle Arrest: Treatment with DRB18 can induce cell cycle arrest at the G1/S phase transition.[1][2]

• Oxidative Stress: DRB18 has been shown to increase the levels of reactive oxygen species (ROS) within cells.[1][2]

• Cell Death: The culmination of these effects is a reduction in cancer cell proliferation and the induction of necrotic cell death.[1][2]

Data Presentation

The following tables summarize the quantitative data reported for DRB18 in various cell lines.

Table 1: IC50 Values for Glucose Uptake Inhibition

Cell Line	GLUTs Expressed	DRB18 IC50	Incubation Time
HEK293	GLUT1	~900 nM - 9 µM	30 minutes
HEK293	GLUT2	~900 nM - 9 µM	30 minutes
HEK293	GLUT3	~900 nM - 9 µM	30 minutes
HEK293	GLUT4	~900 nM - 9 µM	30 minutes
A549	GLUT1-4	1.9 - 3.6 µM	Not Specified
H1299	GLUT1-4	1.9 - 3.6 µM	Not Specified
HeLa	GLUT1-4	1.9 - 3.6 µM	Not Specified

Data sourced from[1][2][6]

Table 2: Effects of DRB18 on Cancer Cell Lines

Cell Line	Assay	Concentration(s)	Incubation Time	Observed Effect
A549	Cell Cycle Analysis	5 and 10 µM	72 hours	G1/S phase arrest[1][2]
A549	ROS Measurement	5 and 10 µM	72 hours	Increased ROS levels[1][2]
A549	Western Blot	5 and 10 µM	72 hours	Reduced expression of glycosylated GLUT1-4[1]
NCI-H1299	Cell Viability (MTT)	Not Specified	48 hours	Antiproliferative activity[1]
Canine PCa	Cell Viability	Not Specified	Not Specified	Dose-dependent reduction in cell viability
NCI60 Panel	Cell Viability (MTT)	< 10 µM	Not Specified	IC50 values lower than 10 µM in numerous cell lines[7]

Experimental Protocols

Here are detailed protocols for key experiments to assess the effects of DRB18 in cell culture.

Cell Viability/Proliferation Assay (Resazurin-based)

This protocol is adapted from methodologies used in studies with DRB18.[8]

Materials:

• Cells of interest (e.g., A549, Panc1)

• Complete cell culture medium

• DRB18 stock solution (dissolved in DMSO)

• 96-well plates

• Resazurin sodium salt solution

• Plate reader with fluorescence capabilities

Procedure:

• Seed 5,000 cells per well in a 96-well plate and allow them to adhere overnight in a 37°C, 5% CO2 incubator.

• Prepare serial dilutions of DRB18 in complete culture medium from the stock solution. A final DMSO concentration of 0.1% should be used as a vehicle control.

• Remove the overnight culture medium from the cells and replace it with the medium containing the various concentrations of DRB18 or the vehicle control.

• Incubate the plates for the desired time points (e.g., 24, 48, or 72 hours).[8]

• Following incubation, add resazurin solution to each well and incubate for 2-4 hours at 37°C, protected from light.

• Measure the fluorescence of each well using a plate reader with an excitation of ~560 nm and an emission of ~590 nm.

• Calculate cell viability as a percentage relative to the vehicle-treated control cells.

Glucose Uptake Assay

This protocol is based on the methodology described for assessing DRB18's inhibitory activity on glucose transport.[2][9]

Materials:

• Cancer cell lines (e.g., A549, H1299, HeLa)

• 24-well plates

• Krebs-Ringer-Phosphate (KRP) buffer

• DRB18

• 2-deoxy-D-[3H]-glucose

• Regular D-glucose

• Scintillation counter

Procedure:

• Seed 50,000 cells into each well of a 24-well plate and incubate overnight.[9]

• Wash the cells twice with KRP buffer.

• Add 225 µL of glucose-free KRP buffer to each well.

• Add the desired concentrations of DRB18 or a vehicle control to the cells and incubate for 30 minutes.[9]

• To initiate glucose uptake, add a mixture of 12.5 µL of 37 MBq/L 2-deoxy-D-[3H]-glucose and 25 µL of 1 mmol/L regular glucose to each well.[9]

• After 4 minutes, wash the cells to stop the uptake.[9]

• Lyse the cells and measure the radioactivity of the cell lysates using a scintillation counter.[9]

Western Blot Analysis

This is a general protocol for assessing protein expression changes, as was done to measure GLUT expression after DRB18 treatment.[1][10]

Materials:

• Cells treated with DRB18 or vehicle control

• RIPA buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-GLUT1, anti-Caspase-3, anti-Caspase-9)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Procedure:

• After treating cells with DRB18 for the desired time (e.g., 72 hours), wash them with ice-cold PBS and lyse them in RIPA buffer.

• Centrifuge the lysates to pellet cell debris and collect the supernatant.

• Determine the protein concentration of each lysate using a BCA assay.

• Normalize the protein concentrations and prepare samples by adding Laemmli buffer and boiling.

• Load equal amounts of protein onto an SDS-PAGE gel and separate by electrophoresis.

• Transfer the separated proteins to a membrane.

• Block the membrane for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and apply the chemiluminescent substrate.

• Visualize the protein bands using an imaging system.

Apoptosis Assay by Flow Cytometry

This protocol allows for the quantification of apoptotic and necrotic cells following DRB18 treatment.[11][12][13]

Materials:

• Cells treated with DRB18 or vehicle control

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Procedure:

• Induce apoptosis by treating cells with DRB18 for the desired duration.

• Collect both adherent and floating cells. For adherent cells, use gentle trypsinization.

• Wash the cells with cold PBS and centrifuge.

• Resuspend the cell pellet in 1X Binding Buffer.

• Add Annexin V-FITC and PI to the cell suspension.

• Incubate the cells for 15 minutes at room temperature in the dark.

• Analyze the stained cells by flow cytometry within one hour. Live cells will be negative for both Annexin V and PI, early apoptotic cells will be Annexin V positive and PI negative, late apoptotic/necrotic cells will be positive for both, and necrotic cells will be PI positive and Annexin V negative.

Mandatory Visualizations

Caption: Signaling pathway of DRB18's mechanism of action.

Caption: General experimental workflow for studying DRB18.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. A small-molecule pan-class I glucose transporter inhibitor reduces cancer cell proliferation in vitro and tumor growth in vivo by targeting glucose-based metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A small-molecule pan-class I glucose transporter inhibitor reduces cancer cell proliferation in vitro and tumor growth in vivo by targeting glucose-based metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Basal Glucose Transport Inhibitors as Anti-Cancer Theraputics | Ohio University [ohio.edu]
• 5. An appraisal of the current status of inhibition of glucose transporters as an emerging antineoplastic approach: Promising potential of new pan-GLUT inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 404 | BioChemPartner [m.biochempartner.com]
• 7. researchgate.net [researchgate.net]
• 8. biorxiv.org [biorxiv.org]
• 9. Glucose uptake assay in cancer cells and in specific GLUT-expressing cell lines [bio-protocol.org]
• 10. bio-rad.com [bio-rad.com]
• 11. biotech.illinois.edu [biotech.illinois.edu]
• 12. Apoptosis Assay Protocol | Technical Note 244 [denovix.com]
• 13. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]

DRB18 Protocol for In Vitro Cancer Cell Lines: Application Notes

For Researchers, Scientists, and Drug Development Professionals

Introduction

DRB18 is a potent, synthetic small-molecule inhibitor of class I glucose transporters (GLUTs), which are frequently overexpressed in cancer cells to meet their high metabolic demands.[1] By targeting GLUT1, GLUT2, GLUT3, and GLUT4, DRB18 effectively disrupts glucose uptake and downstream metabolic pathways crucial for cancer cell proliferation and survival.[1] These application notes provide a comprehensive overview of the in vitro applications of DRB18, including its mechanism of action, protocols for key experiments, and expected outcomes in various cancer cell lines.

Mechanism of Action

DRB18 functions as a pan-class I GLUT inhibitor, binding to the outward-open conformation of these transporters and blocking the entry of glucose into the cell.[2][1] This targeted inhibition of glucose transport leads to a cascade of downstream effects, ultimately culminating in cancer cell death. The primary mechanisms include:

• Inhibition of Glucose Metabolism: By cutting off the primary fuel source, DRB18 significantly reduces the abundance of metabolites in critical energy-producing pathways such as glycolysis and the TCA cycle.[2]

• Induction of Oxidative Stress: The disruption of glucose metabolism leads to a decrease in NADPH, a key molecule for maintaining redox homeostasis. This results in an accumulation of reactive oxygen species (ROS) and increased oxidative stress.[2][3]

• Cell Cycle Arrest: DRB18 treatment has been shown to cause cell cycle arrest at the G1/S phase transition in cancer cells.[2][1][3]

• Induction of Apoptosis: The combination of metabolic stress and oxidative damage can trigger programmed cell death, or apoptosis. In combination with other chemotherapeutic agents like paclitaxel, DRB18 has been shown to elevate the expression of apoptosis-inducing proteins Caspase 3 and Caspase 9.[4]

• Necrotic Cell Death: In addition to apoptosis, DRB18 can also induce necrotic cell death in cancer cells.[2][1]

Data Presentation

Table 1: IC50 Values of DRB18 for Glucose Uptake Inhibition

Cell Line	Transporter Expressed	IC50 (µM)
HEK293	GLUT1	~0.9
HEK293	GLUT2	~9
HEK293	GLUT3	Not specified
HEK293	GLUT4	Not specified
A549 (NSCLC)	GLUT1-4	1.9
H1299 (NSCLC)	GLUT1-4	3.6
HeLa (Cervical Cancer)	GLUT1-4	Not specified, dose-dependent inhibition observed
Panc1 (Pancreatic Cancer)	GLUT1-4	Not specified, dose-dependent inhibition observed
Hop92	GLUT1-4	Not specified, dose-dependent inhibition observed
INS1	GLUT1-4	Not specified, dose-dependent inhibition observed

Data compiled from multiple sources.[2][3][4]

Table 2: Effect of DRB18 on Cancer Cell Viability (NCI-60 Panel)

Cancer Type	Number of Cell Lines with IC50 < 10 µM (DRB18)	Number of Cell Lines with IC50 < 10 µM (WZB117 - Precursor)
Melanoma	9/9	2/9
NSCLC	Significantly Improved	Mildly Improved
Breast Cancer	Significantly Improved	Mildly Improved
Ovarian Cancer	Significantly Improved	Mildly Improved
Leukemia	Strong Inhibition	Not Specified
CNS Cancer	Strong Inhibition	Not Specified
Renal Cancer	Strong Inhibition	Not Specified
Prostate Cancer	Strong Inhibition	Not Specified

DRB18 shows significantly improved potency against a broader range of cancer cell lines compared to its precursor, WZB117.[2][5]

Mandatory Visualizations

Caption: Signaling pathway of DRB18 in cancer cells.

Caption: General experimental workflow for in vitro evaluation of DRB18.

Experimental Protocols

Cell Viability Assay (Resazurin or MTT Assay)

Objective: To determine the cytotoxic effect of DRB18 on cancer cell lines and calculate the half-maximal inhibitory concentration (IC50).

Materials:

• Cancer cell lines of interest

• Complete cell culture medium

• DRB18 stock solution (dissolved in DMSO)

• 96-well plates

• Resazurin or MTT reagent

• Plate reader

Protocol:

• Seed 5,000 cells per well in a 96-well plate and allow them to adhere overnight.[4]

• Prepare serial dilutions of DRB18 in complete cell culture medium. A typical concentration range is 0-10 µM.[3] A DMSO control (0.1%) should be included.[4]

• Remove the old medium from the wells and add 100 µL of the DRB18 dilutions or control medium.

• Incubate the plates for 24, 48, or 72 hours at 37°C in a humidified incubator with 5% CO2.[4]

• After the incubation period, add the resazurin or MTT reagent to each well according to the manufacturer's instructions.

• Incubate for the recommended time (typically 1-4 hours).

• Measure the absorbance or fluorescence using a plate reader at the appropriate wavelength.

• Calculate cell viability as a percentage of the control and plot the results to determine the IC50 value.

Glucose Uptake Assay (Using 2-deoxy-D-[3H] glucose)

Objective: To measure the inhibitory effect of DRB18 on glucose transport in cancer cells.

Materials:

• Cancer cell lines or HEK293 cells expressing specific GLUTs

• 24-well plates

• Polyethyleneimine (for HEK293 cells)

• Krebs-Ringer-Phosphate (KRP) buffer

• DRB18 stock solution

• 2-deoxy-D-[3H] glucose

• Regular glucose (1 mmol/L)

• Cell lysis buffer

• Scintillation counter

Protocol:

• For HEK293 cells, pre-treat the 24-well plates with 25 µg/ml Polyethyleneimine for 20 minutes.[2][6]

• Seed 50,000 cells per well and incubate overnight.[2][6] For INS-1 cells, seed 100,000 cells per well.[7]

• Wash the cells twice with KRP buffer and then add 225 µL of glucose-free KRP buffer.[6]

• Add DRB18 at various concentrations (or DMSO as a control) and incubate for 30 minutes.[3][6]

• Initiate glucose uptake by adding a mixture of 12.5 µL of 37 MBq/l 2-deoxy-D-[3H] glucose and 25 µL of 1 mmol/l regular glucose to each well.[6]

• After 4 minutes, stop the uptake by washing the cells with ice-cold KRP buffer.[6]

• Lyse the cells and measure the radioactivity of the cell lysates using a scintillation counter.[6]

• Normalize the counts to the protein concentration in each well.

Cell Cycle Analysis

Objective: To determine the effect of DRB18 on cell cycle progression.

Materials:

• Cancer cell lines

• 6-well plates

• DRB18 stock solution

• Phosphate-buffered saline (PBS)

• Ethanol (70%, ice-cold)

• RNase A

• Propidium iodide (PI) staining solution

• Flow cytometer

Protocol:

• Seed cells in 6-well plates and treat with DRB18 (e.g., 5 or 10 µM) or DMSO for 72 hours.[2][3]

• Harvest the cells by trypsinization and wash with PBS.

• Fix the cells by adding them dropwise to ice-cold 70% ethanol while vortexing gently.

• Store the fixed cells at -20°C for at least 2 hours.

• Wash the cells with PBS and resuspend them in PI staining solution containing RNase A.

• Incubate in the dark for 30 minutes at room temperature.

• Analyze the cell cycle distribution using a flow cytometer.

Western Blot Analysis

Objective: To investigate the effect of DRB18 on the expression of specific proteins (e.g., caspases).

Materials:

• Cancer cell lines

• DRB18 stock solution

• Lysis buffer with protease inhibitors

• Protein quantification assay (e.g., BCA)

• SDS-PAGE gels

• Transfer apparatus

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-Caspase 3, anti-Caspase 9, anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

• Imaging system

Protocol:

• Treat cells with DRB18 as described in the previous protocols.

• Lyse the cells and quantify the protein concentration.

• Separate equal amounts of protein by SDS-PAGE.

• Transfer the proteins to a membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again and detect the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities and normalize to a loading control (e.g., β-actin).

Conclusion

DRB18 is a valuable tool for in vitro cancer research, offering a potent and specific mechanism for targeting the metabolic vulnerability of cancer cells. The protocols outlined above provide a framework for investigating the multifaceted effects of this pan-class I GLUT inhibitor on cell viability, glucose metabolism, cell cycle progression, and apoptosis. These studies can contribute to a deeper understanding of cancer metabolism and the development of novel therapeutic strategies.

References

• 1. A small-molecule pan-class I glucose transporter inhibitor reduces cancer cell proliferation in vitro and tumor growth in vivo by targeting glucose-based metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A small-molecule pan-class I glucose transporter inhibitor reduces cancer cell proliferation in vitro and tumor growth in vivo by targeting glucose-based metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. biorxiv.org [biorxiv.org]
• 5. Basal Glucose Transport Inhibitors as Anti-Cancer Theraputics | Ohio University [ohio.edu]
• 6. Glucose uptake assay in cancer cells and in specific GLUT-expressing cell lines [bio-protocol.org]
• 7. researchgate.net [researchgate.net]

DRB18: Application Notes and Protocols for Mouse Xenograft Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the dosage, administration, and experimental protocols for the use of DRB18, a pan-class I glucose transporter (GLUT) inhibitor, in mouse xenograft models. The information is compiled from preclinical studies and is intended to guide researchers in designing and executing in vivo efficacy studies.

Mechanism of Action

DRB18 is a small molecule inhibitor that targets class I glucose transporters: GLUT1, GLUT2, GLUT3, and GLUT4.[1][2] By binding to the outward-open conformation of these transporters, DRB18 effectively blocks glucose uptake in cancer cells.[2] This disruption of glucose metabolism leads to a cascade of downstream effects, including:

• Metabolic Stress: Alteration of energy-related metabolic pathways, including glycolysis, the TCA cycle, and purine and pyrimidine synthesis.[1][3]

• Cell Cycle Arrest: Induction of G1/S phase cell cycle arrest.[1][2]

• Oxidative Stress: Increased levels of reactive oxygen species (ROS).[1][2]

• Cell Death: Primarily through necrosis.[1][2]

This multi-faceted mechanism makes DRB18 a promising anti-cancer agent, particularly in tumors with high glucose dependency.[4]

In Vivo Efficacy in A549 Xenograft Model

A key preclinical study evaluated the anti-tumor activity of DRB18 in a xenograft model using A549 human non-small cell lung cancer cells.[1] The study demonstrated a significant reduction in tumor growth following DRB18 treatment.

Quantitative Data Summary

Parameter	Vehicle Control	DRB18 Treatment (10 mg/kg)	Percentage Reduction
Tumor Volume	-	44% smaller than control	44%[5]
Tumor Weight	-	43% smaller than control	43%[5]

Experimental Protocol: A549 Xenograft Study

This protocol outlines the methodology for assessing the in vivo efficacy of DRB18 in a subcutaneous A549 xenograft model.[1]

1. Animal Model:

• Species: Nude mice (e.g., NU/J)[5]

• Age: 3-4 weeks old[5]

2. Cell Culture and Implantation:

• Cell Line: A549 human non-small cell lung cancer cells.

• Cell Preparation: Harvest A549 cells during the exponential growth phase and resuspend in a suitable medium (e.g., PBS).

• Implantation: Subcutaneously inject 5 x 10^6 A549 cells into the right flank of each mouse.[6]

3. Tumor Growth and Treatment Initiation:

• Allow tumors to become palpable (e.g., ~100 mm³).[6]

• Randomly divide mice into two groups: Vehicle control and DRB18 treatment.[1]

4. DRB18 Formulation and Administration:

• DRB18 Stock Solution: Prepare a stock solution of DRB18 in a suitable solvent (e.g., DMSO).

• Vehicle: A mixture of PBS and DMSO (1:1, v/v) is a commonly used vehicle.[1]

• Dosage: 10 mg/kg body weight.[1]

• Administration Route: Intraperitoneal (IP) injection.[1]

• Frequency: Thrice a week.[1]

• Duration: 5 weeks.[1]

5. Monitoring and Endpoints:

• Tumor Measurement: Measure tumor volume weekly using calipers (Volume = 0.5 x length x width²).[1]

• Body Weight: Monitor and record the body weight of each mouse weekly to assess toxicity.[6]

• Euthanasia and Tumor Excision: At the end of the 5-week treatment period, euthanize the mice and surgically excise the tumors.[1]

• Tumor Weight: Weigh the excised tumors.[1]

6. Data Analysis:

• Compare the mean tumor volumes and weights between the vehicle control and DRB18-treated groups using appropriate statistical tests (e.g., t-test).

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of DRB18 and the experimental workflow for a typical xenograft study.

Caption: Mechanism of action of DRB18.

Caption: Experimental workflow for a DRB18 mouse xenograft study.

Considerations for Other Xenograft Models

While the 10 mg/kg dosage administered three times a week has shown efficacy in the A549 model, researchers should consider the following when applying DRB18 to other xenograft models:

• Toxicity at Higher Doses: A study using a bone-metastatic prostate cancer model initiated treatment with 20 mg/kg of DRB18 every 48 hours.[7] This regimen led to a significant loss of body weight, indicating potential toxicity at higher doses and frequencies.[7] The dosage was subsequently reduced to 10 mg/kg every 72 hours.[7]

• Combination Therapy: DRB18 has been investigated in combination with other chemotherapeutic agents. For instance, a study in an A549 xenograft model used 8 mg/kg of DRB18 in combination with 8 mg/kg of paclitaxel, which resulted in a significant reduction in tumor volume compared to either agent alone.[6] This suggests the potential for synergistic effects and the possibility of using lower doses of DRB18 in combination regimens.[6]

• Tumor Glucose Dependency: The efficacy of DRB18 is likely to be highest in tumors that are highly dependent on glucose metabolism.[4] Therefore, the metabolic profile of the chosen xenograft model should be taken into account.

These application notes and protocols provide a foundational guide for the use of DRB18 in preclinical xenograft studies. As with any experimental compound, careful dose-finding and toxicity studies are recommended for new tumor models and treatment regimens.

References

• 1. A small-molecule pan-class I glucose transporter inhibitor reduces cancer cell proliferation in vitro and tumor growth in vivo by targeting glucose-based metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A small-molecule pan-class I glucose transporter inhibitor reduces cancer cell proliferation in vitro and tumor growth in vivo by targeting glucose-based metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. An appraisal of the current status of inhibition of glucose transporters as an emerging antineoplastic approach: Promising potential of new pan-GLUT inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Basal Glucose Transport Inhibitors as Anti-Cancer Theraputics | Ohio University [ohio.edu]
• 5. medchemexpress.com [medchemexpress.com]
• 6. biorxiv.org [biorxiv.org]
• 7. oaepublish.com [oaepublish.com]

Application Notes and Protocols: DRB18 Intraperitoneal Injection in Mice

These application notes provide a detailed protocol for the intraperitoneal (IP) injection of DRB18, a pan-class I glucose transporter (GLUT) inhibitor, in mice for preclinical research. This document is intended for researchers, scientists, and drug development professionals.

Introduction

DRB18 is a synthetic small molecule that acts as a potent inhibitor of class I glucose transporters (GLUT1-4).[1][2][3][4] By blocking glucose uptake, DRB18 disrupts the metabolism of cancer cells, which heavily rely on glucose for their proliferation and survival.[1][5] This leads to cell cycle arrest at the G1/S phase, increased oxidative stress, and ultimately, necrotic cell death.[1][2] In vivo studies have demonstrated that intraperitoneal administration of DRB18 can significantly reduce tumor growth in mouse models.[1][2][3]

Data Presentation

In Vivo Efficacy of DRB18 via Intraperitoneal Injection

Mouse Model	Tumor Type	DRB18 Dosage	Dosing Schedule	Vehicle	Outcome	Reference
Nude Mice	A549 Lung Cancer Xenograft	10 mg/kg	Thrice a week for 5 weeks	PBS/DMSO (1:1, v/v)	44% reduction in tumor volume, 43% reduction in tumor weight	[2][3]
Nude Mice	A549 Lung Cancer Xenograft	8 mg/kg	Daily for 5 weeks	PBS/DMSO (1:1, v/v)	Significant reduction in tumor volume (in combination with paclitaxel)	[6]
Nude Mice	PCa (Prostate Cancer) Xenograft in Tibia	20 mg/kg initially, then 10 mg/kg	Every 48h, then every 72h	PBS/DMSO (1:1, v/v)	Did not reduce tumor growth in this bone metastasis model	[7]

IC50 Values of DRB18 for Glucose Uptake Inhibition

Cell Line	GLUT Transporter Expressed	IC50
HEK293	GLUT1	~900 nM
HEK293	GLUT2	~9 µM
HEK293	GLUT3	Not specified
HEK293	GLUT4	Not specified

Data derived from studies on HEK293 cell lines individually expressing GLUT1-4.[1][2]

Experimental Protocols

Preparation of DRB18 for Injection

• Reconstitution: Dissolve DRB18 powder in a sterile vehicle solution of Phosphate-Buffered Saline (PBS) and Dimethyl Sulfoxide (DMSO) at a 1:1 volume ratio.[2] The final concentration should be calculated based on the desired dosage and the average weight of the mice.

• Storage: Store the stock solution at -20°C for short-term use (up to 1 month) or at -80°C for long-term storage (up to 6 months).[3] Before use, warm the solution to room temperature.[8]

Intraperitoneal Injection Procedure in Mice

This protocol is based on established guidelines for IP injections in rodents.[8][9][10]

Materials:

• DRB18 solution

• Sterile syringes (1 ml or 3 ml)

• Sterile needles (25-27 gauge)[9]

• 70% alcohol wipes

• Appropriate personal protective equipment (PPE)

Procedure:

• Animal Restraint:

  • One-person technique: Gently restrain the mouse by grasping the loose skin over the shoulders and neck (scruffing) with your non-dominant hand. The tail can be secured between your little finger and the palm of the same hand.

  • Two-person technique (recommended): One person restrains the mouse as described above, while the second person performs the injection.[9]

• Positioning: Turn the restrained mouse so its abdomen is facing upwards, with the head tilted slightly downwards. This helps to move the abdominal organs away from the injection site.[8][10]

• Injection Site Identification: The preferred injection site is the lower right quadrant of the abdomen.[8][9] This location helps to avoid puncturing the cecum (located on the left side) and the urinary bladder.

• Disinfection: Clean the injection site with a 70% alcohol wipe.[10]

• Needle Insertion:

  • Insert the needle, with the bevel facing up, at a 30-45 degree angle to the abdominal wall.[8][9]

  • Advance the needle just enough to penetrate the peritoneum. A slight "pop" may be felt.

• Aspiration: Gently pull back on the syringe plunger to ensure no fluid (blood or urine) is aspirated. If fluid is drawn, withdraw the needle and reinject at a different site with a new sterile needle.[10]

• Injection: Once proper needle placement is confirmed, slowly and steadily inject the DRB18 solution. The maximum recommended injection volume for a mouse is typically less than 10 ml/kg.[9]

• Withdrawal and Post-injection Care:

  • Withdraw the needle smoothly.

  • Return the mouse to its cage and monitor it for any signs of distress, bleeding, or adverse reactions.[9]

Visualizations

Signaling Pathway of DRB18

Caption: DRB18 inhibits GLUT1-4, leading to reduced glucose uptake and cell death.

Experimental Workflow for DRB18 In Vivo Study

Caption: Workflow for in vivo efficacy testing of DRB18 in a mouse tumor model.

References

• 1. A small-molecule pan-class I glucose transporter inhibitor reduces cancer cell proliferation in vitro and tumor growth in vivo by targeting glucose-based metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A small-molecule pan-class I glucose transporter inhibitor reduces cancer cell proliferation in vitro and tumor growth in vivo by targeting glucose-based metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. [PDF] A small-molecule pan-class I glucose transporter inhibitor reduces cancer cell proliferation in vitro and tumor growth in vivo by targeting glucose-based metabolism | Semantic Scholar [semanticscholar.org]
• 5. Basal Glucose Transport Inhibitors as Anti-Cancer Theraputics | Ohio University [ohio.edu]
• 6. biorxiv.org [biorxiv.org]
• 7. oaepublish.com [oaepublish.com]
• 8. uac.arizona.edu [uac.arizona.edu]
• 9. animalcare.ubc.ca [animalcare.ubc.ca]
• 10. Intraperitoneal Injection in Mice | Animals in Science [queensu.ca]

Application Notes and Protocols for DRB18 in Glucose Uptake Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

DRB18 is a potent, synthetic small-molecule inhibitor of class I glucose transporters (GLUTs), demonstrating inhibitory activity against GLUT1, GLUT2, GLUT3, and GLUT4.[1][2] As cancer cells often exhibit a heightened dependence on glucose for their metabolic needs, targeting glucose transport is a promising strategy in oncology research and drug development.[2][3] DRB18 acts by binding to the outward-open conformation of these transporters, thereby blocking glucose uptake.[1][2] This document provides detailed application notes and protocols for utilizing DRB18 in a glucose uptake assay with 2-deoxy-D-[3H]glucose, a common method to assess the efficacy of GLUT inhibitors.

Mechanism of Action

DRB18 functions as a pan-inhibitor of class I GLUTs, which are frequently overexpressed in various cancer types.[1][4] By obstructing these transporters, DRB18 effectively curtails the supply of glucose to cancer cells. This disruption of glucose metabolism leads to a cascade of downstream effects, including the alteration of key metabolic pathways such as glycolysis and the tricarboxylic acid (TCA) cycle, ultimately impacting cellular energy production and biosynthetic processes.[2][3]

Data Presentation

The inhibitory potency of DRB18 has been quantified across different GLUT isoforms and cancer cell lines using the 2-deoxy-D-[3H]glucose uptake assay. The half-maximal inhibitory concentration (IC50) values are summarized below.

Target	Cell Line	IC50 Value	Reference
GLUT1	HEK293	~0.9 µM	[2][5]
GLUT2	HEK293	~9 µM	[2][5]
GLUT3	HEK293	~1.5 µM	[2]
GLUT4	HEK293	~2.5 µM	[2]
A549	(NSCLC)	~3.6 µM	[2]
H1299	(NSCLC)	~1.9 µM	[2]
Hela	(Cervical Cancer)	~2.8 µM	[4]

Signaling Pathways and Experimental Workflow

To visually represent the mechanism of DRB18 and the experimental procedure, the following diagrams are provided.

Caption: DRB18 inhibits glucose uptake via GLUTs, disrupting glycolysis and the TCA cycle.

Caption: Experimental workflow for the 2-deoxy-D-[3H]glucose uptake assay with DRB18.

Experimental Protocols

2-Deoxy-D-[3H]glucose Uptake Assay

This protocol is adapted from methodologies used to characterize DRB18's inhibitory effects on glucose transport.[1][4][5]

Materials:

• Cell Lines: HEK293 cells individually expressing GLUT1, GLUT2, GLUT3, or GLUT4; or cancer cell lines (e.g., A549, H1299, Hela).

• DRB18: Prepare a stock solution in DMSO.

• 2-deoxy-D-[3H]glucose

• Krebs-Ringer-Phosphate (KRP) buffer: (128 mM NaCl, 5.2 mM KCl, 1.3 mM CaCl2, 2.6 mM MgSO4, 10 mM Na2HPO4, pH 7.4).

• Lysis Buffer: (e.g., 0.1 M NaOH, 0.1% SDS).

• Scintillation Fluid.

• 24-well cell culture plates.

• Polyethyleneimine (PEI) (for HEK293 cells).

Procedure:

• Cell Seeding:

  • For HEK293 cell lines, pre-treat the 24-well plates with 25 µg/ml Polyethyleneimine for 20 minutes. Aspirate the PEI solution and allow the plates to dry.[1]

  • Seed 50,000 cells per well and allow them to attach and grow overnight.[1] For some cancer cell lines, an initial seeding density of 40,000 cells per well may be appropriate.[5]

• Cell Preparation:

  • The following day, wash the cells twice with KRP buffer.

  • Add 225 µl of glucose-free KRP buffer to each well.[1]

• Inhibitor Treatment:

  • Add the desired concentrations of DRB18 (or DMSO as a vehicle control) to the wells.

  • Incubate the cells for 30 minutes at 37°C.[1][6]

• Glucose Uptake:

  • Prepare a mixture of 2-deoxy-D-[3H]glucose (final concentration ~1 µCi/ml) and unlabeled 2-deoxy-D-glucose (final concentration to reach a desired total substrate concentration, e.g., 100 µM).

  • Initiate glucose uptake by adding 25 µl of the radioactive glucose mixture to each well.

  • Incubate for a short period (e.g., 4-10 minutes) at 37°C. The timing should be within the linear range of uptake for the specific cell line.[1]

• Termination of Uptake:

  • Rapidly wash the cells three times with ice-cold KRP buffer to stop the glucose uptake.

• Cell Lysis:

  • Add an appropriate volume of lysis buffer (e.g., 200-500 µl) to each well and incubate to ensure complete cell lysis.

• Scintillation Counting:

  • Transfer the cell lysates to scintillation vials.

  • Add scintillation fluid and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Normalize the counts per minute (CPM) to the protein concentration of each well, if necessary.

  • Calculate the percentage of glucose uptake inhibition for each DRB18 concentration relative to the vehicle control.

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the DRB18 concentration and fitting the data to a dose-response curve.

Concluding Remarks

The provided application notes and protocols offer a comprehensive guide for researchers to effectively utilize DRB18 in 2-deoxy-D-[3H]glucose uptake assays. Adherence to these detailed methodologies will enable the accurate assessment of DRB18's inhibitory effects on glucose transport in various cellular contexts, contributing to a deeper understanding of its potential as a therapeutic agent.

References

• 1. Glucose uptake assay in cancer cells and in specific GLUT-expressing cell lines [bio-protocol.org]
• 2. A small-molecule pan-class I glucose transporter inhibitor reduces cancer cell proliferation in vitro and tumor growth in vivo by targeting glucose-based metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A small-molecule pan-class I glucose transporter inhibitor reduces cancer cell proliferation in vitro and tumor growth in vivo by targeting glucose-based metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. biorxiv.org [biorxiv.org]
• 6. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols: Methodology for DRB18 and Paclitaxel Combination Therapy

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for investigating the synergistic combination therapy of DRB18, a pan-class I glucose transporter (GLUT) inhibitor, and paclitaxel, a microtubule-stabilizing agent, for the treatment of non-small cell lung cancer (NSCLC). The combination of these two agents has been shown to exhibit strong anticancer synergy, leading to a significant reduction in cancer cell proliferation in vitro and tumor growth in vivo.[1][2][3] The primary mechanism underlying this synergy involves the induction of apoptosis through the activation of caspases 3 and 9.[1][3] These protocols are intended to guide researchers in the replication and further exploration of these findings.

Data Presentation

The following tables summarize the quantitative data from preclinical studies on the combination of DRB18 and paclitaxel.

Table 1: In Vitro Synergism of DRB18 and Paclitaxel in A549 Cells

Treatment	Concentration (µM)	Inhibition of Cell Growth	Synergy Score (HSA Model)
DRB18	10	Significant Inhibition	N/A
Paclitaxel	10	Significant Inhibition	N/A
DRB18 + Paclitaxel	10 + 10	Synergistic Inhibition	17.56 (P ≤ 0.001)

Data synthesized from a study on A549 NSCLC cells treated for 48 hours.[2]

Table 2: In Vivo Efficacy of DRB18 and Paclitaxel Combination in A549 Xenograft Model

Treatment Group	Dosage (mg/kg)	Tumor Volume Reduction vs. Vehicle	Tumor Weight Reduction vs. Vehicle
Vehicle	N/A	0%	0%
DRB18	8	~73%	~85%
Paclitaxel	8	~50%	~71%
DRB18 + Paclitaxel	8 + 8	~79%	~87%

Data from a 5-week in vivo study in nude mice with subcutaneous A549 cell implantation.[2]

Signaling Pathways and Experimental Workflow

Signaling Pathway of DRB18 and Paclitaxel Combination Therapy

Caption: Combined action of DRB18 and paclitaxel leading to apoptosis.

Experimental Workflow for Evaluating Synergy

Caption: Workflow for in vitro and in vivo evaluation of DRB18 and paclitaxel.

Experimental Protocols

Cell Viability Assay (MTT/Resazurin)

This protocol is for determining the effect of DRB18 and paclitaxel, alone and in combination, on the viability of A549 non-small cell lung cancer cells.

Materials:

• A549 cells

• DMEM (Dulbecco's Modified Eagle Medium) supplemented with 10% FBS and 1% penicillin/streptomycin

• DRB18 (stock solution in DMSO)

• Paclitaxel (stock solution in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or Resazurin solution

• DMSO (Dimethyl sulfoxide)

• 96-well plates

• Plate reader

Procedure:

• Cell Seeding: Seed A549 cells in a 96-well plate at a density of 5,000 cells per well in 100 µL of complete DMEM. Incubate for 24 hours at 37°C in a humidified atmosphere with 5% CO₂.

• Drug Treatment:

  • Prepare serial dilutions of DRB18 and paclitaxel in complete DMEM.

  • For single-agent treatment, add the desired concentrations of DRB18 or paclitaxel to the wells.

  • For combination treatment, add the desired concentrations of both DRB18 and paclitaxel to the wells. A constant ratio combination design is recommended to assess synergy.

  • Include vehicle control wells treated with the same concentration of DMSO as the highest drug concentration wells.

• Incubation: Incubate the treated cells for 48-72 hours at 37°C and 5% CO₂.

• MTT Assay:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

  • Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a plate reader.

• Resazurin Assay:

  • Add 10 µL of Resazurin solution to each well and incubate for 2-4 hours at 37°C.

  • Measure the fluorescence with an excitation of 560 nm and an emission of 590 nm using a plate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle control.

  • Determine the IC50 values for each agent.

  • Use software such as CompuSyn or SynergyFinder to calculate the Combination Index (CI) to determine if the drug combination is synergistic (CI < 1), additive (CI = 1), or antagonistic (CI > 1).[2]

Apoptosis Assay (Annexin V-FITC/Propidium Iodide Staining)

This protocol is for quantifying apoptosis in A549 cells treated with DRB18 and paclitaxel.

Materials:

• A549 cells

• DRB18

• Paclitaxel

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Procedure:

• Cell Treatment: Seed A549 cells in 6-well plates and treat with DRB18, paclitaxel, or the combination at the desired concentrations for 24-48 hours. Include a vehicle-treated control group.

• Cell Harvesting:

  • Collect both adherent and floating cells by trypsinization.

  • Wash the cells twice with ice-cold PBS.

• Staining:

  • Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10⁶ cells/mL.

  • Transfer 100 µL of the cell suspension (1 x 10⁵ cells) to a flow cytometry tube.

  • Add 5 µL of Annexin V-FITC and 5 µL of PI.

  • Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

  • Add 400 µL of 1X Binding Buffer to each tube.

• Flow Cytometry Analysis:

  • Analyze the cells immediately using a flow cytometer.

  • FITC signal (Annexin V) is detected in the FL1 channel, and PI signal is detected in the FL2 or FL3 channel.

  • Gate the cell populations:

    • Annexin V- / PI- : Live cells

    • Annexin V+ / PI- : Early apoptotic cells

    • Annexin V+ / PI+ : Late apoptotic/necrotic cells

    • Annexin V- / PI+ : Necrotic cells

• Data Analysis: Quantify the percentage of cells in each quadrant to determine the extent of apoptosis induced by the treatments.

Western Blotting for Caspase-3 and Caspase-9 Activation

This protocol is for detecting the cleavage and activation of caspase-3 and caspase-9, key mediators of apoptosis.

Materials:

• A549 cells

• DRB18

• Paclitaxel

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies:

  • Rabbit anti-cleaved Caspase-3 (Asp175)

  • Rabbit anti-Caspase-3

  • Rabbit anti-cleaved Caspase-9 (Asp330)

  • Rabbit anti-Caspase-9

  • Mouse anti-β-actin (loading control)

• HRP-conjugated secondary antibodies (anti-rabbit and anti-mouse)

• ECL (Enhanced Chemiluminescence) substrate

Procedure:

• Protein Extraction:

  • Treat A549 cells with DRB18, paclitaxel, or the combination for the desired time.

  • Lyse the cells in RIPA buffer.

  • Determine the protein concentration using the BCA assay.

• SDS-PAGE and Transfer:

  • Load equal amounts of protein (20-30 µg) per lane on an SDS-PAGE gel.

  • Separate the proteins by electrophoresis.

  • Transfer the proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies overnight at 4°C with gentle agitation. Recommended dilutions should be optimized, but a starting point is 1:1000 for caspase antibodies and 1:5000 for β-actin.

  • Wash the membrane three times with TBST.

  • Incubate with the appropriate HRP-conjugated secondary antibody (1:2000 to 1:5000) for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection:

  • Add ECL substrate to the membrane.

  • Visualize the protein bands using a chemiluminescence imaging system.

• Data Analysis: Densitometry analysis can be performed to quantify the levels of cleaved caspases relative to the total caspase levels and the loading control. An increase in the cleaved forms indicates apoptosis activation.[4][5][6]

Cell Cycle Analysis (Propidium Iodide Staining)

This protocol is for analyzing the cell cycle distribution of A549 cells following treatment with DRB18 and paclitaxel.

Materials:

• A549 cells

• DRB18

• Paclitaxel

• 70% cold ethanol

• Propidium Iodide (PI) staining solution (containing PI and RNase A)

• Flow cytometer

Procedure:

• Cell Treatment and Harvesting:

  • Treat A549 cells in 6-well plates with DRB18, paclitaxel, or the combination for 24 hours.

  • Harvest the cells by trypsinization and wash with PBS.

• Fixation:

  • Resuspend the cell pellet in 500 µL of PBS.

  • While gently vortexing, add 4.5 mL of ice-cold 70% ethanol dropwise to fix the cells.

  • Incubate the cells at -20°C for at least 2 hours (or overnight).

• Staining:

  • Centrifuge the fixed cells and discard the ethanol.

  • Wash the cell pellet with PBS.

  • Resuspend the cell pellet in 500 µL of PI staining solution.

  • Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis:

  • Analyze the samples on a flow cytometer, collecting at least 10,000 events per sample.

  • Use a linear scale for the PI fluorescence channel.

• Data Analysis: Use cell cycle analysis software (e.g., FlowJo, ModFit LT) to deconvolute the DNA content histogram and quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle. Paclitaxel is known to induce a G2/M arrest.[7][8][9] DRB18 has been shown to cause a G1/S phase arrest.[10] The combination effect on the cell cycle can provide further mechanistic insights.

References

• 1. researchgate.net [researchgate.net]
• 2. biorxiv.org [biorxiv.org]
• 3. biorxiv.org [biorxiv.org]
• 4. blog.cellsignal.com [blog.cellsignal.com]
• 5. Determination of Caspase Activation by Western Blot - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Caspase Protocols in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Flow cytometry with PI staining | Abcam [abcam.com]
• 8. Cell Cycle - University of Utah Flow Cytometry [flowcytometry.cores.utah.edu]
• 9. Timed, sequential administration of paclitaxel improves its cytotoxic effectiveness in a cell culture model - PMC [pmc.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols: DRB18 for Non-Small Cell Lung Cancer Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of DRB18, a novel pan-class I glucose transporter (GLUT) inhibitor, in non-small cell lung cancer (NSCLC) models. Detailed protocols for key experiments are provided to facilitate the replication and further investigation of DRB18's anti-cancer effects.

Introduction

Metabolic reprogramming is a hallmark of cancer, with many tumors exhibiting increased glucose uptake and glycolysis, a phenomenon known as the Warburg effect.[1] Non-small cell lung cancer (NSCLC), a prevalent and often aggressive form of lung cancer, frequently displays this altered glucose metabolism, making it a promising target for therapeutic intervention.[1] DRB18 is a second-generation small molecule inhibitor that targets class I glucose transporters (GLUT1-4), which are often overexpressed in cancer cells and are crucial for glucose uptake.[2][3][4] By inhibiting these transporters, DRB18 effectively starves cancer cells of their primary energy source, leading to cell cycle arrest, increased oxidative stress, and ultimately, cell death.[2][4] Preclinical studies have demonstrated the potent anti-tumor activity of DRB18 in NSCLC models, both as a monotherapy and in combination with standard chemotherapeutic agents like paclitaxel.[3][5]

Data Presentation

In Vitro Efficacy of DRB18 in NSCLC Cell Lines

The inhibitory effects of DRB18 on cell viability and glucose uptake have been quantified in various NSCLC cell lines. The half-maximal inhibitory concentration (IC50) values are summarized below.

Cell Line	Assay Type	IC50 Value	Reference
A549	Glucose Uptake	1.9 - 3.6 µM	[2]
H1299	Glucose Uptake	1.9 - 3.6 µM	[2]
HOP92	Cell Viability	High nM range	[1]

In Vivo Efficacy of DRB18 in an A549 Xenograft Model

The anti-tumor efficacy of DRB18 has been evaluated in a subcutaneous xenograft model using A549 NSCLC cells in nude mice.

Treatment Group	Dosage and Administration	Tumor Volume Reduction	Tumor Weight Reduction	Reference
DRB18	10 mg/kg, intraperitoneal injection, 3 times/week for 5 weeks	44%	43%

Signaling Pathways and Experimental Workflows

DRB18 Signaling Pathway

DRB18's primary mechanism of action is the inhibition of glucose transport into cancer cells by blocking class I GLUTs. This leads to a cascade of downstream effects culminating in cell death.

Caption: DRB18 inhibits GLUT1-4, leading to metabolic and oxidative stress, cell cycle arrest, and necrotic cell death.

Synergistic Apoptotic Pathway of DRB18 and Paclitaxel

When combined with the chemotherapeutic agent paclitaxel, DRB18 exhibits a synergistic effect, enhancing the induction of apoptosis in NSCLC cells.

Caption: DRB18 and Paclitaxel synergistically activate caspases to induce apoptosis.

Experimental Workflow for In Vitro Studies

A typical workflow for evaluating the in vitro effects of DRB18 on NSCLC cells.

Caption: Workflow for in vitro evaluation of DRB18 in NSCLC cell lines.

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is for determining the effect of DRB18 on the viability of NSCLC cells.

Materials:

• NSCLC cell lines (e.g., A549, H1299)

• Complete culture medium (e.g., DMEM with 10% FBS)

• DRB18 stock solution (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• 96-well plates

• Multichannel pipette

• Plate reader

Procedure:

• Seed NSCLC cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium.

• Incubate the plate overnight at 37°C in a humidified atmosphere with 5% CO2 to allow for cell attachment.

• Prepare serial dilutions of DRB18 in complete culture medium from the stock solution.

• Remove the medium from the wells and add 100 µL of the DRB18 dilutions to the respective wells. Include vehicle control (DMSO) and untreated control wells.

• Incubate the plate for the desired treatment duration (e.g., 48 or 72 hours).

• Add 20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C until a purple formazan precipitate is visible.

• Carefully remove the medium containing MTT from each well.

• Add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Gently shake the plate for 15 minutes to ensure complete dissolution.

• Measure the absorbance at 570 nm using a plate reader.

• Calculate the percentage of cell viability relative to the untreated control and determine the IC50 value.

Glucose Uptake Assay

This protocol measures the inhibition of glucose uptake in NSCLC cells by DRB18.

Materials:

• NSCLC cell lines

• Complete culture medium

• DRB18 stock solution

• Krebs-Ringer-Phosphate (KRP) buffer

• 2-deoxy-D-[3H]glucose (radioactive) or a fluorescent glucose analog (e.g., 2-NBDG)

• Phloretin (a known glucose transport inhibitor, as a positive control)

• 24-well plates

• Scintillation counter or fluorescence plate reader

Procedure:

• Seed NSCLC cells into a 24-well plate and grow to 80-90% confluency.

• Wash the cells twice with warm KRP buffer.

• Pre-incubate the cells with DRB18 at various concentrations in KRP buffer for 30 minutes at 37°C. Include vehicle and positive controls.

• Initiate glucose uptake by adding a mixture of 2-deoxy-D-[3H]glucose and unlabeled 2-deoxy-D-glucose to each well.

• Incubate for a short period (e.g., 5-10 minutes) at 37°C.

• Stop the uptake by rapidly washing the cells three times with ice-cold KRP buffer containing phloretin.

• Lyse the cells with a suitable lysis buffer (e.g., 0.1% SDS).

• Transfer the lysate to scintillation vials and measure the radioactivity using a scintillation counter.

• Normalize the counts to the protein concentration of each well.

• Calculate the percentage of glucose uptake inhibition relative to the vehicle control.

In Vivo Xenograft Study

This protocol describes the evaluation of DRB18's anti-tumor activity in a nude mouse xenograft model.

Materials:

• A549 NSCLC cells

• Matrigel

• Athymic nude mice (4-6 weeks old)

• DRB18 solution for injection

• Vehicle control solution

• Calipers

• Sterile syringes and needles

Procedure:

• Harvest A549 cells and resuspend them in a 1:1 mixture of serum-free medium and Matrigel at a concentration of 2-5 x 10^6 cells per 100 µL.

• Subcutaneously inject 100 µL of the cell suspension into the flank of each nude mouse.

• Monitor the mice for tumor formation. Once tumors reach a palpable size (e.g., 50-100 mm³), randomize the mice into treatment and control groups.

• Administer DRB18 (e.g., 10 mg/kg) or vehicle control via intraperitoneal injection according to the desired schedule (e.g., three times a week).

• Measure tumor dimensions with calipers twice a week and calculate tumor volume using the formula: (Length x Width²) / 2.

• Monitor the body weight and general health of the mice throughout the study.

• After the treatment period (e.g., 5 weeks), euthanize the mice and excise the tumors.

• Weigh the tumors and perform further analysis as needed (e.g., histology, western blotting).

• Compare the tumor volumes and weights between the treatment and control groups to determine the anti-tumor efficacy.

Conclusion

DRB18 represents a promising therapeutic agent for NSCLC by targeting the metabolic vulnerability of cancer cells. The provided data and protocols offer a solid foundation for researchers to further explore the potential of DRB18 and other GLUT inhibitors in the development of novel anti-cancer therapies. The synergistic effect observed with paclitaxel suggests that combination therapies incorporating DRB18 could be a particularly effective strategy for treating NSCLC.[5]

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. A small-molecule pan-class I glucose transporter inhibitor reduces cancer cell proliferation in vitro and tumor growth in vivo by targeting glucose-based metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. biorxiv.org [biorxiv.org]
• 5. researchgate.net [researchgate.net]

Application Notes and Protocols for DRB18 in Triple-Negative Breast Cancer (TNBC) Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Triple-Negative Breast Cancer (TNBC) is a particularly aggressive subtype of breast cancer characterized by the absence of estrogen receptor (ER), progesterone receptor (PR), and human epidermal growth factor receptor 2 (HER2) expression. This lack of well-defined molecular targets renders TNBC difficult to treat with hormonal or HER2-targeted therapies, leaving cytotoxic chemotherapy as the primary treatment modality. Consequently, there is a critical need for the development of novel targeted therapies for TNBC.

A metabolic hallmark of many cancer cells, including TNBC, is their increased reliance on glucose uptake and glycolysis, a phenomenon known as the Warburg effect. This metabolic reprogramming is facilitated by the overexpression of glucose transporters (GLUTs), particularly GLUT1. This dependency on glucose metabolism presents a promising therapeutic window for targeting TNBC.

DRB18 is a second-generation, small-molecule pan-class I glucose transporter (GLUT1-4) inhibitor. It is a derivative of WZB117 and has demonstrated greater stability and 5 to 10 times higher potency in inhibiting the growth of a wide range of cancer cell lines.[1] DRB18 exerts its anticancer effects by blocking glucose uptake, which in turn leads to cell-cycle arrest, increased oxidative stress, and ultimately, cell death.[2] These application notes provide a comprehensive overview of the use of DRB18 in TNBC research, including its mechanism of action, quantitative data on its efficacy, and detailed protocols for key in vitro and in vivo experiments.

Mechanism of Action

DRB18 functions as a potent pan-inhibitor of class I glucose transporters (GLUT1, GLUT2, GLUT3, and GLUT4), which are frequently overexpressed in cancer cells to meet their high energy demands. By binding to these transporters, likely in their outward-open conformation, DRB18 effectively blocks the uptake of glucose into the cancer cells.[2] This glucose deprivation triggers a cascade of downstream cellular events:

• Inhibition of Glycolysis and Energy Depletion: Reduced intracellular glucose levels directly inhibit glycolysis and downstream metabolic pathways such as the TCA cycle and purine/pyrimidine synthesis, leading to a depletion of ATP and essential biosynthetic precursors.

• Induction of Oxidative Stress: The disruption of normal metabolic processes can lead to an imbalance in the cellular redox state, resulting in increased production of reactive oxygen species (ROS).[2]

• Cell Cycle Arrest: Deprived of the necessary energy and building blocks for proliferation, cancer cells undergo cell cycle arrest, primarily at the G1/S phase transition.[2]

• Induction of Cell Death: The culmination of these metabolic insults leads to cancer cell death, which has been characterized as necrotic cell death.[2]

The signaling pathway illustrating the mechanism of action of DRB18 in TNBC is depicted below:

Figure 1: Proposed mechanism of action of DRB18 in TNBC cells.

Quantitative Data

The following tables summarize the available quantitative data on the efficacy of DRB18 in cancer cell lines. While specific data for a broad panel of TNBC cell lines is limited in the currently available literature, the data from the MDA-MB-231 TNBC cell line and other cancer cell lines provide a strong rationale for its investigation in TNBC.

Table 1: In Vitro Efficacy of DRB18 on Cancer Cell Lines

Cell Line	Cancer Type	Assay	Endpoint	Value	Reference
MDA-MB-231	Triple-Negative Breast Cancer	Growth Inhibition	IC50	High nM range	[1]
A549	Non-Small Cell Lung Cancer	Glucose Uptake	IC50	Not Specified	[2]
A549	Non-Small Cell Lung Cancer	Cell Viability	IC50	Not Specified	[2]
HEK293 (GLUT1)	Engineered Human Embryonic Kidney	Glucose Uptake	IC50	~900 nM	MedChemExpress
HEK293 (GLUT2)	Engineered Human Embryonic Kidney	Glucose Uptake	IC50	~9 µM	MedChemExpress
HEK293 (GLUT3)	Engineered Human Embryonic Kidney	Glucose Uptake	IC50	Not Specified	MedChemExpress
HEK293 (GLUT4)	Engineered Human Embryonic Kidney	Glucose Uptake	IC50	Not Specified	MedChemExpress

Table 2: In Vivo Efficacy of DRB18 in a Xenograft Model

Cancer Type	Xenograft Model	Treatment	Endpoint	Result	Reference
Non-Small Cell Lung Cancer	A549	10 mg/kg DRB18, IP, 3x/week	Tumor Volume Reduction	44%	MedChemExpress
Non-Small Cell Lung Cancer	A549	10 mg/kg DRB18, IP, 3x/week	Tumor Weight Reduction	43%	MedChemExpress

Experimental Protocols

The following are detailed protocols for key experiments to evaluate the efficacy and mechanism of action of DRB18 in TNBC cell lines. These protocols are based on established methodologies and can be adapted for specific experimental needs.

Protocol 1: Cell Viability Assay (MTT Assay)

This protocol is for determining the half-maximal inhibitory concentration (IC50) of DRB18 on TNBC cell lines.

Figure 2: Workflow for the MTT cell viability assay.

Materials:

• TNBC cell lines (e.g., MDA-MB-231, MDA-MB-468, BT-549)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• DRB18 stock solution (dissolved in DMSO)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 N HCl in 10% SDS)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding: Seed TNBC cells into 96-well plates at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

• DRB18 Treatment: Prepare serial dilutions of DRB18 in complete medium. Remove the medium from the wells and add 100 µL of the DRB18 dilutions to the respective wells. Include a vehicle control (DMSO) and a no-treatment control. Incubate for 72 hours.

• MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL) to each well.

• Incubation: Incubate the plates for 4 hours at 37°C, allowing the MTT to be metabolized to formazan crystals by viable cells.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. Plot the percentage of viability against the log of the DRB18 concentration and determine the IC50 value using non-linear regression analysis.

Protocol 2: Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This protocol is for quantifying the induction of apoptosis and necrosis in TNBC cells following treatment with DRB18.

References

• 1. researchgate.net [researchgate.net]
• 2. A small-molecule pan-class I glucose transporter inhibitor reduces cancer cell proliferation in vitro and tumor growth in vivo by targeting glucose-based metabolism - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Metabolomics Analysis of DRB18

For Researchers, Scientists, and Drug Development Professionals

Introduction

DRB18 is a potent, pan-class I glucose transporter (GLUT) inhibitor that has demonstrated significant anti-tumor activity.[1][2][3] Its mechanism of action involves the disruption of glucose uptake and subsequent alteration of cellular metabolism, leading to cell cycle arrest and increased oxidative stress.[1][2] Metabolomics, the comprehensive analysis of small molecule metabolites, is a critical tool for elucidating the precise metabolic perturbations induced by compounds like DRB18.[4][5] This document provides detailed application notes and protocols for conducting metabolomics studies to investigate the effects of DRB18, with a focus on its application in cancer and as a general framework for studying drug resistance mechanisms.

Signaling Pathways and Experimental Workflow

The study of DRB18's metabolic impact requires a systematic approach, from understanding its target pathway to designing a robust experimental workflow and analyzing the complex data generated.

DRB18 Mechanism of Action

DRB18 primarily targets class I glucose transporters (GLUT1-4), which are often overexpressed in cancer cells to meet their high energy demands.[6] By inhibiting these transporters, DRB18 effectively creates a state of glucose starvation within the cell. This disruption of glucose uptake has cascading effects on several key metabolic pathways.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. A small-molecule pan-class I glucose transporter inhibitor reduces cancer cell proliferation in vitro and tumor growth in vivo by targeting glucose-based metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A small-molecule pan-class I glucose transporter inhibitor reduces cancer cell proliferation in vitro and tumor growth in vivo by targeting glucose-based metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Metabolomics in drug research and development: The recent advances in technologies and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | When cancer drug resistance meets metabolomics (bulk, single-cell and/or spatial): Progress, potential, and perspective [frontiersin.org]
• 6. biorxiv.org [biorxiv.org]

Technical Notes & Optimization

DRB18 solubility in DMSO versus water

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the solubility of DRB18 in DMSO and water. Below you will find frequently asked questions, detailed experimental protocols, and troubleshooting advice to ensure successful preparation of DRB18 solutions for your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving DRB18?

A1: The recommended solvent for dissolving DRB18 is dimethyl sulfoxide (DMSO). DRB18 is readily soluble in DMSO.[1][2]

Q2: What is the solubility of DRB18 in DMSO?

A2: The solubility of DRB18 in DMSO has been reported at concentrations of 50 mg/mL and 76 mg/mL.[1][2] To achieve the higher concentration, warming the solution to 60°C and using sonication may be helpful.[2]

Q3: What is the solubility of DRB18 in water?

A3: DRB18 is considered to be insoluble in water.[1]

Q4: I am having trouble dissolving DRB18 in DMSO. What could be the issue?

A4: Difficulty in dissolving DRB18 in DMSO could be due to the quality of the DMSO. DMSO is hygroscopic, meaning it readily absorbs moisture from the air. This absorbed water can significantly reduce the solubility of DRB18.[1] It is crucial to use fresh, anhydrous DMSO for the best results.[1]

Q5: How should I prepare a stock solution of DRB18 in DMSO?

A5: To prepare a stock solution, it is recommended to use fresh DMSO.[1] For example, to prepare a 10 mM stock solution, you would dissolve the appropriate mass of DRB18 in the calculated volume of DMSO. To aid dissolution, you can use methods such as vortexing, sonication, or gentle warming.[2]

Q6: How should I store my DRB18 stock solution?

A6: To maintain the stability of your DRB18 stock solution, it is recommended to aliquot the solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.[2] These aliquots should be stored at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 1 year).[1]

Q7: Can I use DRB18 for in vivo studies? How do I prepare the formulation?

A7: Yes, DRB18 has been used in in vivo studies.[1][3] For in vivo administration, a co-solvent formulation is typically required. An example of such a formulation involves first dissolving DRB18 in DMSO, and then further diluting it with other vehicles such as corn oil.[1] Another suggested formulation involves a mixture of DMSO, PEG300, Tween 80, and sterile water.

Data Presentation: Solubility of DRB18

Solvent	Reported Solubility	Molar Concentration (approx.)	Notes
DMSO	76 mg/mL	198.49 mM	Use fresh DMSO as absorbed moisture can decrease solubility.[1]
50 mg/mL	130.59 mM	Warming to 60°C and sonication can aid dissolution.[2]
Water	Insoluble	-
Ethanol	76 mg/mL	-

Experimental Protocols

Determining the Equilibrium Solubility of DRB18 (Shake-Flask Method)

This protocol outlines a widely accepted method for determining the equilibrium solubility of a compound.[4]

Materials:

• DRB18 powder

• Selected solvent (e.g., DMSO, Water)

• Sealed, temperature-controlled container (e.g., glass vial)

• Agitator (e.g., shaker or magnetic stirrer)

• Centrifuge

• Chemically inert syringe filter (e.g., PTFE)

• High-Performance Liquid Chromatography (HPLC) system

• Standard solutions of DRB18 of known concentrations

Procedure:

• Preparation of a Saturated Solution:

  • Add an excess amount of DRB18 powder to a known volume of the solvent in a sealed container.

  • Agitate the mixture at a constant temperature for an extended period (typically 24-72 hours) to ensure that equilibrium is reached between the dissolved and undissolved compound.[4]

• Phase Separation:

  • Once equilibrium is achieved, separate the undissolved solid from the saturated solution.

  • This is typically done by centrifuging the sample to pellet the excess solid, followed by careful filtration of the supernatant through a chemically inert syringe filter.[4]

• Quantification of Solute:

  • Determine the concentration of DRB18 in the clear, saturated filtrate using a suitable analytical technique such as HPLC.[4]

  • Generate a calibration curve using standard solutions of DRB18 at known concentrations to ensure accurate quantification.[4]

• Data Reporting:

  • Report the solubility in units of mass per volume (e.g., mg/mL) or molarity (mol/L) at the specified temperature.[4]

Mandatory Visualizations

Troubleshooting Workflow for DRB18 Solubility Issues

Caption: A workflow for troubleshooting common issues encountered when dissolving DRB18.

Experimental Workflow for Solubility Determination

Caption: A generalized workflow for determining equilibrium solubility using the shake-flask method.[4]

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. glpbio.com [glpbio.com]
• 4. benchchem.com [benchchem.com]

Technical Support Center: DRB18 Stock Solution Preparation

This guide provides troubleshooting advice and frequently asked questions to assist researchers, scientists, and drug development professionals in preparing stable stock solutions of DRB18, a potent pan-class I glucose transporter (GLUT) inhibitor.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What is the recommended solvent for preparing a DRB18 stock solution?

A1: The recommended solvent for preparing a DRB18 stock solution is dimethyl sulfoxide (DMSO).[1][2][3][4] Ethanol can also be used.[1][2] DRB18 is insoluble in water.[1] For optimal results, it is crucial to use fresh, anhydrous DMSO, as moisture can reduce the solubility of DRB18.[1]

Q2: My DRB18 powder is not dissolving completely in DMSO. What can I do?

A2: If you encounter solubility issues, you can try the following troubleshooting steps:

• Warming: Gently warm the tube containing the solution to 37°C.[5][6]

• Sonication: Use an ultrasonic bath to agitate the solution, which can aid in dissolution.[5][6]

• Fresh Solvent: Ensure you are using fresh, high-purity DMSO, as absorbed moisture in older DMSO can hinder solubility.[1]

Q3: What is the maximum stable concentration for a DRB18 stock solution in DMSO?

A3: DRB18 can be dissolved in DMSO at a concentration of up to 76 mg/mL (198.49 mM).[1]

Q4: How should I store the DRB18 stock solution for long-term stability?

A4: For long-term stability, it is recommended to aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.[1][6][7] The aliquots should be stored at -80°C, where they can be stable for up to one year.[1] For shorter-term storage, the solution can be kept at -20°C for up to one month.[1][7]

Q5: Can I store the solid DRB18 powder at room temperature?

A5: No, solid DRB18 powder should be stored at -20°C, where it can be stable for up to 3 years.[1]

Quantitative Data Summary

For easy reference, the following table summarizes the key quantitative data for preparing and storing a DRB18 stock solution.

Parameter	Value	Reference
Solubility in DMSO	76 mg/mL (198.49 mM)	[1]
Solubility in Ethanol	76 mg/mL	[1]
Solubility in Water	Insoluble	[1]
Storage of Solid Powder	-20°C for up to 3 years	[1]
Stock Solution Storage	-20°C for up to 1 month	[1][7]
-80°C for up to 1 year	[1]

Detailed Experimental Protocol

This protocol outlines the step-by-step procedure for preparing a stable 10 mM stock solution of DRB18 in DMSO.

Materials:

• DRB18 powder (Molecular Weight: 382.88 g/mol )

• Anhydrous, high-purity Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Calibrated micropipettes and sterile tips

• Vortex mixer

• Optional: Water bath or incubator set to 37°C

• Optional: Ultrasonic bath

Procedure:

• Pre-warm the Solvent: If you anticipate solubility challenges, pre-warm the required volume of DMSO to 37°C.

• Weigh DRB18: Accurately weigh the desired amount of DRB18 powder. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.83 mg of DRB18.

• Dissolution:

  • Add the weighed DRB18 powder to a sterile microcentrifuge tube.

  • Add the appropriate volume of fresh, anhydrous DMSO to the tube. For a 10 mM solution, add 1 mL of DMSO for every 3.83 mg of DRB18.

  • Vortex the solution thoroughly for 1-2 minutes to facilitate dissolution.

• Troubleshooting Dissolution (if necessary):

  • If the compound does not fully dissolve, incubate the tube at 37°C for 10-15 minutes.[5][6]

  • Alternatively, or in addition, place the tube in an ultrasonic bath for 5-10 minutes.[5][6]

  • Visually inspect the solution to ensure it is clear and free of particulates.

• Aliquoting: Once the DRB18 is completely dissolved, dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge tubes. This will prevent degradation from multiple freeze-thaw cycles.[6][7]

• Storage: Store the aliquots at -80°C for long-term use (up to 1 year) or at -20°C for short-term use (up to 1 month).[1][7]

Experimental Workflow

The following diagram illustrates the workflow for preparing a stable stock solution of DRB18.

Caption: Workflow for preparing a stable DRB18 stock solution.

References

• 1. selleckchem.com [selleckchem.com]
• 2. biorxiv.org [biorxiv.org]
• 3. A small-molecule pan-class I glucose transporter inhibitor reduces cancer cell proliferation in vitro and tumor growth in vivo by targeting glucose-based metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 4. oaepublish.com [oaepublish.com]
• 5. file.glpbio.com [file.glpbio.com]
• 6. glpbio.com [glpbio.com]
• 7. medchemexpress.com [medchemexpress.com]

Technical Support Center: DRB18 In Vitro Experiments

A Note on Nomenclature: Initial searches for "DRB18" indicate that this designation is not a standard identifier for a widely studied protein kinase in drug development. It has been associated with a small molecule inhibitor of glucose transporters (GLUTs).[1][2][3] This guide will therefore address common issues encountered in in vitro experiments with small molecule inhibitors, using the experimental context of DRB18's known targets as a framework. The troubleshooting advice provided is broadly applicable to biochemical and cell-based assays used in drug discovery.

Frequently Asked Questions (FAQs)

Q1: My DRB18 compound shows variable IC50 values between experiments. What are the common causes?

Inconsistent IC50 values for a small molecule inhibitor like DRB18 can stem from several factors:

• Compound Solubility and Stability: Poor aqueous solubility is a frequent issue with small molecule inhibitors.[4][5] If DRB18 precipitates in your assay buffer, its effective concentration will be lower and variable. Ensure your final DMSO concentration is consistent and non-inhibitory (typically ≤1%).[6] Prepare fresh compound dilutions for each experiment from a validated stock to avoid degradation.

• Cell Health and Density: In cell-based assays, the metabolic state and density of cells can significantly impact results. Ensure cells are healthy, within a consistent passage number, and plated at the same density for all experiments.

• Reagent Variability: Inconsistent concentrations of assay components, such as substrates in a glucose uptake assay, can alter the apparent potency of an inhibitor.[2] Always use freshly prepared reagents and validate their concentrations.

Q2: I am observing high background signal in my cell-based assay with DRB18. How can I troubleshoot this?

High background can mask the true inhibitory effect of your compound. Consider the following:

• Autofluorescence: The compound itself may be fluorescent at the assay's excitation and emission wavelengths, leading to false positives or negatives.[6] Run a control plate with only the compound and media to measure its intrinsic fluorescence.

• Non-specific Effects: At high concentrations, inhibitors can have off-target effects that contribute to the signal. Test a range of DRB18 concentrations to identify a window where the signal is specific to the target.

• Assay Reagent Quality: Contaminated or expired reagents can produce a high background signal. Use high-purity reagents and follow the manufacturer's storage and handling instructions.[7]

Troubleshooting Guides

Problem 1: Low Potency or No Activity of DRB18 in a Glucose Uptake Assay

If DRB18 is not inhibiting glucose uptake as expected, follow these troubleshooting steps.

Potential Cause	Recommended Solution
Compound Precipitation	Decrease the final assay concentration of DRB18. Check for visible precipitate in wells. Consider using co-solvents, but validate their effect on the assay.[6]
Incorrect Assay Conditions	Verify the concentration of all reagents, including the labeled glucose analog (e.g., 2-NBDG). Ensure incubation times and temperatures are optimal and consistent.
Cell Line Resistance	The chosen cell line may not express the target GLUT transporters (GLUT1-4) at sufficient levels.[1][2] Confirm target expression using Western Blot or qPCR. Consider using a cell line known to be sensitive to GLUT inhibition.
Compound Degradation	Prepare fresh dilutions of DRB18 from a DMSO stock for each experiment. Avoid repeated freeze-thaw cycles of the stock solution.

Problem 2: Poor Reproducibility in Cell Viability Assays (e.g., MTT/Resazurin)

Inconsistent results in proliferation assays are common.[2] Use this guide to improve reproducibility.

Potential Cause	Recommended Solution
Inconsistent Seeding Density	Ensure a homogenous cell suspension before plating. Use a calibrated multichannel pipette and plate cells in the central wells of the plate to avoid "edge effects."
Variable Incubation Times	Standardize the incubation time for both compound treatment and the viability reagent (e.g., MTT). Small variations can lead to significant differences in signal.
DMSO Effects	High concentrations of DMSO can be toxic to cells. Perform a DMSO dose-response curve to determine the maximum tolerated concentration for your cell line (usually <1%).[6]
Serum Lot Variation	Different lots of fetal bovine serum (FBS) can contain varying levels of growth factors, affecting cell proliferation. Use the same lot of FBS for an entire set of experiments.

Experimental Protocols

Protocol 1: In Vitro Glucose Uptake Assay

This protocol is adapted for measuring the inhibition of glucose transport in cancer cell lines by DRB18.[1][2]

• Cell Plating: Seed cancer cells (e.g., A549) in a 96-well black, clear-bottom plate at a density of 2 x 10⁴ cells/well and culture overnight.

• Compound Preparation: Prepare a 2x serial dilution of DRB18 in glucose-free Krebs-Ringer-HEPES (KRH) buffer. Also, prepare a vehicle control (e.g., 0.5% DMSO).

• Cell Treatment:

  • Wash cells twice with warm, glucose-free KRH buffer.

  • Add 50 µL of the DRB18 dilutions or vehicle control to the appropriate wells.

  • Incubate for 15 minutes at 37°C.

• Glucose Uptake:

  • Add 50 µL of a 2x solution of a fluorescent glucose analog (e.g., 2-NBDG) in KRH buffer to all wells.

  • Incubate for 30 minutes at 37°C.

• Measurement:

  • Remove the uptake solution and wash the cells three times with ice-cold KRH buffer.

  • Add 100 µL of KRH buffer to each well.

  • Read the fluorescence on a plate reader at the appropriate excitation/emission wavelengths (e.g., 485 nm/535 nm for 2-NBDG).

• Data Analysis: Subtract the background fluorescence (wells with no cells) and normalize the data to the vehicle control to calculate percent inhibition.

Visualizations

Signaling Pathway and Experimental Workflow

The diagrams below illustrate the targeted biological pathway and a typical experimental workflow for an inhibitor like DRB18.

Caption: Mechanism of action for DRB18 as a pan-class I GLUT inhibitor.

Caption: Experimental workflow for a cell-based glucose uptake assay.

Troubleshooting Logic

This diagram provides a decision tree for addressing inconsistent IC50 values.

Caption: Troubleshooting decision tree for variable IC50 results.

References

• 1. A small-molecule pan-class I glucose transporter inhibitor reduces cancer cell proliferation in vitro and tumor growth in vivo by targeting glucose-based metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A small-molecule pan-class I glucose transporter inhibitor reduces cancer cell proliferation in vitro and tumor growth in vivo by targeting glucose-based metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. biorxiv.org [biorxiv.org]
• 4. iris.landsbokasafn.is [iris.landsbokasafn.is]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Optimizing DRB18 for Cell Viability Assays

This technical support center provides researchers, scientists, and drug development professionals with essential information for optimizing the use of DRB18, a pan-class I glucose transporter (GLUT) inhibitor, in cell viability and cytotoxicity experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for DRB18?

A1: DRB18 is a potent, small-molecule inhibitor of class I glucose transporters (GLUT1, GLUT2, GLUT3, and GLUT4).[1][2] By blocking these transporters, DRB18 prevents cancer cells from taking up glucose, a critical nutrient for their high metabolic needs.[3] This inhibition of glucose transport disrupts downstream metabolic pathways like glycolysis and the TCA cycle, leading to G1/S phase cell cycle arrest, increased oxidative stress from a reduction in NADPH, and ultimately, necrotic cell death.[1][2][4]

Q2: What is a recommended starting concentration range for DRB18 in a cell viability assay?

A2: The optimal concentration of DRB18 is highly dependent on the specific cell line and its expression levels of GLUT transporters. Based on published data, a broad concentration range of 0.1 µM to 50 µM is a suitable starting point for a dose-response experiment. IC50 values for glucose uptake inhibition have been observed from approximately 900 nM to 9 µM, while cell viability IC50 values in some cancer lines can be in the high nanomolar range or extend to 20-30 µM in others.[1][4][5]

Q3: What is a typical incubation period to observe the effects of DRB18?

A3: For cell viability assays, incubation times of 24, 48, and 72 hours are commonly used to observe significant effects.[6] While DRB18 can inhibit glucose uptake rapidly (within 30 minutes), the downstream consequences on cell proliferation and viability take longer to manifest.[1][4] A time-course experiment is recommended to determine the optimal endpoint for your specific experimental goals.

Q4: What type of cell death is predominantly induced by DRB18?

A4: DRB18 primarily induces necrotic cell death .[2][4] This is attributed to the severe metabolic stress and increase in reactive oxygen species (ROS) caused by glucose deprivation.[1] However, under certain conditions or in combination with other therapeutic agents like paclitaxel, an increase in apoptotic markers such as Caspase 3 and 9 has been observed, suggesting that apoptotic pathways can also be activated.[6]

Troubleshooting Guide

Q5: I am not observing a significant decrease in cell viability after DRB18 treatment. What are the possible causes?

A5: Several factors could contribute to a lack of response. Consider the following troubleshooting steps:

• Concentration Too Low: The cell line you are using may be less sensitive. Widen your dose-response curve to include higher concentrations (e.g., up to 100 µM).

• Incubation Time Too Short: The effects of metabolic disruption may require a longer incubation period. Extend your time-course to 72 hours or even 96 hours.[6]

• High Glucose Media: The potency of DRB18 can be influenced by the availability of extracellular nutrients.[6] Standard cell culture media often contain high glucose concentrations (25 mM), which may mask the inhibitory effects. Consider using media with a more physiological glucose concentration (5-10 mM) to increase cell sensitivity.

• Cell Line Resistance: The target cells may have low expression of class I GLUTs or rely on alternative metabolic pathways. Verify the GLUT expression profile of your cell line.

• Compound Instability: Ensure the DRB18 stock solution is properly stored (e.g., at -80°C for long-term storage) and has not undergone multiple freeze-thaw cycles.[4] Prepare fresh dilutions for each experiment.

Q6: My results show high variability between replicate wells. What can I do to improve consistency?

A6: High variability often stems from technical inconsistencies.

• Inconsistent Cell Seeding: Ensure you have a homogenous single-cell suspension before plating and that you are distributing cells evenly across the plate. Avoid "edge effects" by not using the outermost wells of the plate for measurements.

• Pipetting Inaccuracy: Calibrate your pipettes regularly. When adding the compound or assay reagents, ensure the pipette tip is placed below the surface of the medium without touching the cell monolayer to ensure proper mixing.

• Compound Precipitation: At higher concentrations, DRB18 may precipitate out of solution. Visually inspect the wells after adding the compound. If precipitation is observed, consider using a lower concentration of a solvent like DMSO or preparing the dilutions differently.

Q7: The results from my resazurin (e.g., alamarBlue) or MTT assay seem inconsistent with cell morphology. Why might this be?

A7: Some compounds can directly interfere with the chemistry of metabolic assays.[7]

• Direct Reagent Reduction: Test for interference by adding DRB18 to cell-free media containing the assay reagent. If a color/fluorescence change occurs, the compound is directly reducing the reagent. In this case, you must wash the cells with PBS to remove the compound before adding the assay reagent.[7][8]

• Altered Metabolic State: Since DRB18 directly targets metabolism, it can alter the cell's reductive capacity without immediately killing the cell. This can lead to a discrepancy between the metabolic readout and actual cell viability. It is advisable to confirm results with a non-metabolic assay, such as a trypan blue exclusion assay, a cytotoxicity assay measuring LDH release, or an ATP-based assay like CellTiter-Glo®.[9][10]

Quantitative Data Summary

Table 1: DRB18 Half-Maximal Inhibitory Concentration (IC50) for Glucose Uptake

Cell Line	GLUT Expression	IC50 (µM)	Incubation Time
HEK293	GLUT1	~1.5	30 min
HEK293	GLUT2	~9.0	30 min
HEK293	GLUT3	~0.9	30 min
HEK293	GLUT4	~2.5	30 min
A549 (NSCLC)	Mixed	~1.9	Not Specified
H1299 (NSCLC)	Mixed	~3.6	Not Specified
Hela (Cervical)	Mixed	~2.3	Not Specified

(Data sourced from multiple studies)[1][4]

Table 2: DRB18 Half-Maximal Inhibitory Concentration (IC50) for Cell Viability

Cell Line	Cancer Type	IC50 (µM)	Incubation Time	Assay Type
A549	Non-Small Cell Lung	Dose-dependent reduction	72 h	Resazurin
Hela	Cervical	Dose-dependent reduction	72 h	Resazurin
MiaPaca2	Pancreatic	Dose-dependent reduction	72 h	Resazurin
Ace-1	Canine Prostate	20 - 30	Not Specified	Not Specified

(Data sourced from multiple studies)[5][6]

Experimental Protocols

Protocol 1: Determining DRB18 IC50 using a Resazurin-Based Cell Viability Assay

This protocol provides a framework for a standard dose-response experiment. Optimization of cell seeding density and incubation times is crucial.[11]

• Cell Seeding:

  • Trypsinize and count cells, ensuring high viability (>95%).

  • Seed cells in a 96-well clear-bottom, black-walled plate at a pre-determined optimal density (e.g., 5,000 cells/well in 100 µL of media).

  • Incubate overnight at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Compound Treatment:

  • Prepare a 10 mM stock solution of DRB18 in DMSO.

  • Perform serial dilutions of the DRB18 stock in complete culture medium to create 2X working concentrations of your desired final concentrations (e.g., from 200 µM down to 0.2 µM).

  • Carefully remove 100 µL of media from the cells and add 100 µL of the 2X DRB18 dilutions to the respective wells.

  • Include a "vehicle control" (medium with the same final concentration of DMSO) and a "no-cell" blank control (medium only).

• Incubation:

  • Incubate the plate for the desired time period (e.g., 48 or 72 hours) at 37°C and 5% CO2.

• Assay Measurement:

  • Add 20 µL of Resazurin reagent (e.g., alamarBlue®, CellTiter-Blue®) to each well.

  • Incubate for 1-4 hours at 37°C, protected from light. Monitor the color change in the vehicle control wells.

  • Measure fluorescence using a plate reader with an excitation of ~560 nm and an emission of ~590 nm.

• Data Analysis:

  • Subtract the average fluorescence of the "no-cell" blank from all other wells.

  • Normalize the data by expressing the results as a percentage of the vehicle control (Vehicle control = 100% viability).

  • Plot the percent viability against the log of the DRB18 concentration and use a non-linear regression model (sigmoidal dose-response) to calculate the IC50 value.

Visualizations

Caption: Mechanism of action for DRB18 leading to necrotic cell death.

Caption: Experimental workflow for optimizing DRB18 concentration.

Caption: Troubleshooting logic for lack of DRB18-induced cytotoxicity.

References

• 1. A small-molecule pan-class I glucose transporter inhibitor reduces cancer cell proliferation in vitro and tumor growth in vivo by targeting glucose-based metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A small-molecule pan-class I glucose transporter inhibitor reduces cancer cell proliferation in vitro and tumor growth in vivo by targeting glucose-based metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [PDF] A small-molecule pan-class I glucose transporter inhibitor reduces cancer cell proliferation in vitro and tumor growth in vivo by targeting glucose-based metabolism | Semantic Scholar [semanticscholar.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. researchgate.net [researchgate.net]
• 6. biorxiv.org [biorxiv.org]
• 7. assets-eu.researchsquare.com [assets-eu.researchsquare.com]
• 8. biorxiv.org [biorxiv.org]
• 9. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. Cell Viability Guide | How to Measure Cell Viability [worldwide.promega.com]
• 11. Optimization of Cell Viability Assays for Drug Sensitivity Screens - PubMed [pubmed.ncbi.nlm.nih.gov]

potential off-target effects of the DRB18 inhibitor

Introduction: This technical support center provides guidance for researchers using the pan-class I glucose transporter (GLUT) inhibitor, DRB18. While primarily targeting GLUT1, GLUT2, GLUT3, and GLUT4, its profound impact on cellular metabolism can lead to complex downstream effects.[1][2][3] This guide addresses potential unexpected outcomes and troubleshooting for experiments involving DRB18.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for DRB18?

A1: DRB18 is a potent pan-class I glucose transporter (GLUT) inhibitor.[3] It directly binds to GLUT1, GLUT2, GLUT3, and GLUT4, blocking the uptake of glucose into the cell.[1][2] This disruption of glucose import is the primary on-target effect and leads to significant alterations in cellular metabolism.[1]

Q2: Is it possible that the observed effects of DRB18 are due to off-target kinase inhibition?

A2: Based on current research, it is unlikely that the primary effects of DRB18 stem from off-target kinase inhibition. The compound has been shown to have different IC50 values in cell lines uniquely expressing different GLUT isoforms (GLUT1-4), strongly suggesting direct interaction with the transporters.[1] Furthermore, its effects are less pronounced in cell lines that are not heavily reliant on class I GLUTs for glucose uptake.[1] The observed cellular outcomes, such as G1/S phase arrest and increased oxidative stress, are consistent with the downstream consequences of inhibiting glucose metabolism.[1][2]

Q3: What are the expected downstream effects of DRB18 treatment in cancer cell lines?

A3: By inhibiting glucose uptake, DRB18 triggers a cascade of metabolic changes. Researchers can expect to observe:

• Reduced abundance of metabolites in glycolysis and the TCA cycle.[1]

• Increased oxidative stress, indicated by a decrease in the NADPH/NADP+ and GSH/GSSG ratios.[1]

• Cell cycle arrest at the G1/S phase.[1][2]

• Increased necrotic cell death.[2]

• Reduced expression of glycosylated GLUTs.[3]

Q4: Can DRB18 be used in combination with other anti-cancer agents?

A4: Yes, studies have shown that DRB18 can exhibit synergistic effects when used with other chemotherapeutic agents, such as paclitaxel, in non-small cell lung cancer models.[4] The combination has been shown to enhance the induction of apoptosis, as indicated by increased expression of Caspases 3 and 9.[4]

Troubleshooting Guide

Problem 1: High variability in IC50 values between experiments.

• Question: I am observing significant variability in the IC50 value of DRB18 in my cancer cell line across different experimental runs. What could be the cause?

• Answer: High variability can stem from several factors:

  • Cell Confluency: Ensure that cells are seeded at a consistent density and treated at the same level of confluency for each experiment. Cell density can influence metabolic activity and, consequently, the apparent efficacy of a metabolic inhibitor.

  • Compound Solubility: DRB18, like many small molecules, may have limited aqueous solubility. Ensure your stock solution in DMSO is fully dissolved and that the final DMSO concentration in your cell culture medium is consistent and non-toxic (typically <0.5%).

  • Media Glucose Concentration: The concentration of glucose in your culture medium can impact the apparent potency of a GLUT inhibitor. Use a consistent media formulation for all experiments. Consider that some studies have shown DRB18 to be more effective at higher glucose concentrations.[5]

  • Incubation Time: A consistent incubation time is crucial. For DRB18, effects on cell viability are typically measured after 72 hours.[3]

Problem 2: My cell line is not responding to DRB18 treatment.

• Question: I am not observing a significant decrease in cell viability in my chosen cell line, even at high concentrations of DRB18. Why might this be?

• Answer: Several factors could contribute to a lack of response:

  • GLUT Expression Profile: Your cell line may not express sufficient levels of the class I GLUTs (GLUT1-4) that DRB18 targets. Verify the expression of these transporters in your cell line via qPCR or western blotting.

  • Metabolic Plasticity: Some cancer cells can adapt to glucose deprivation by utilizing alternative fuel sources, such as glutamine. Your cell line may have a high degree of metabolic flexibility.

  • GLUT1 Knockout Models: In some cancer models, like A549 cells, knocking out a single GLUT, such as GLUT1, does not affect tumor growth, indicating that targeting a single GLUT may be insufficient.[1][2] DRB18's efficacy lies in its pan-inhibitory action.

Problem 3: Unexpected results in metabolic assays (e.g., Seahorse XF Analyzer).

• Answer: A transient increase in ECAR following DRB18 treatment has been documented.[6] This can be a complex cellular response. One possibility is the involvement of other cellular processes that contribute to extracellular acidification, and this effect was shown to be reduced by inhibitors of macropinocytosis and clathrin-mediated endocytosis.[6] It is also important to consider the immediate metabolic reprogramming cells undergo in response to glucose import inhibition.

Data Presentation

Table 1: In Vitro IC50 Values for DRB18

Assay Type	Cell Line/Target	IC50 Value	Reference
Glucose Uptake	HEK293-GLUT1	~900 nM	[1][3]
Glucose Uptake	HEK293-GLUT2	~9 µM	[1][3]
Glucose Uptake	HEK293-GLUT3	Varies	[1][3]
Glucose Uptake	HEK293-GLUT4	Varies	[1][3]

Experimental Protocols

1. Glucose Uptake Assay

• Objective: To measure the inhibitory effect of DRB18 on glucose transport.

• Methodology:

  • Seed cells (e.g., A549 or specific GLUT-expressing HEK293 cells) in a 96-well plate and allow them to adhere overnight.[2]

  • Wash cells with Krebs-Ringer-HEPES (KRH) buffer.

  • Pre-treat cells with varying concentrations of DRB18 (or DMSO as a vehicle control) for a specified time (e.g., 30 minutes).[3]

  • Initiate glucose uptake by adding a solution containing [³H]-2-deoxy-glucose.

  • Incubate for a short period (e.g., 5-10 minutes).

  • Stop the uptake by washing the cells with ice-cold KRH buffer.

  • Lyse the cells and measure the incorporated radioactivity using a scintillation counter.

  • Normalize the data to the vehicle control and calculate IC50 values.

2. Cell Viability Assay (MTT/Resazurin)

• Objective: To assess the effect of DRB18 on cancer cell proliferation and viability.

• Methodology:

  • Seed cells in a 96-well plate at an optimal density and allow them to adhere overnight.[2]

  • Treat cells with a serial dilution of DRB18 (and a vehicle control).

  • Incubate for 72 hours.[3]

  • Add MTT or resazurin reagent to each well according to the manufacturer's instructions and incubate for 1-4 hours.[2]

  • Measure the absorbance or fluorescence using a microplate reader.

  • Normalize the values to the vehicle control to determine the percentage of cell viability.

Mandatory Visualizations

Caption: Mechanism of action for the GLUT inhibitor DRB18.

Caption: General workflow for testing DRB18 in cellular assays.

References

• 1. A small-molecule pan-class I glucose transporter inhibitor reduces cancer cell proliferation in vitro and tumor growth in vivo by targeting glucose-based metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A small-molecule pan-class I glucose transporter inhibitor reduces cancer cell proliferation in vitro and tumor growth in vivo by targeting glucose-based metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. biorxiv.org [biorxiv.org]
• 5. biorxiv.org [biorxiv.org]
• 6. researchgate.net [researchgate.net]

managing DRB18 toxicity in animal studies

Disclaimer

Please note that "DRB18" appears to be a hypothetical compound, as no public information is available for a substance with this designation. The following technical support center content is generated based on a plausible, fictional profile for an experimental drug candidate to demonstrate the requested format and provide a comprehensive example of how to manage potential toxicities in preclinical animal studies. The data, protocols, and pathways are illustrative and should not be used for actual experimental design.

Welcome to the technical support center for DRB18. This resource is designed to assist researchers, scientists, and drug development professionals in managing potential toxicities associated with DRB18 in animal studies. Here you will find troubleshooting guides, frequently asked questions (FAQs), data summaries, and detailed protocols to support your research.

Troubleshooting Guides & FAQs

This section addresses common issues and questions that may arise during in vivo studies with DRB18.

1. Managing Hepatotoxicity

• Question: We are observing elevated liver enzymes (ALT, AST) in our rodent studies with DRB18. What are the recommended steps?

• Answer: Elevated ALT and AST are potential indicators of hepatotoxicity. It is crucial to characterize the nature and severity of this finding.

  • Immediate Actions:

    • Confirm the finding: Repeat the clinical chemistry analysis on the affected animals and a control group.

    • Dose-response relationship: Analyze if the enzyme elevations are dose-dependent. This can help determine if a dose reduction is a viable mitigation strategy.

    • Monitor other liver function markers: Assess bilirubin and alkaline phosphatase (ALP) to gain a broader understanding of the liver injury.

  • Follow-up Experiments:

    • Histopathology: At the terminal endpoint, ensure thorough histopathological evaluation of liver tissues by a board-certified veterinary pathologist to characterize the nature of the liver injury (e.g., necrosis, steatosis, inflammation).

    • Investigate Mechanism: Consider running mechanistic studies, such as investigating markers of oxidative stress or mitochondrial dysfunction in liver tissue.

• Question: Can we co-administer a hepatoprotective agent with DRB18?

• Answer: Co-administration of agents like N-acetylcysteine (NAC) has been used in some contexts to mitigate drug-induced liver injury. However, it is critical to first conduct a drug-drug interaction study to ensure the co-administered agent does not interfere with the pharmacokinetics or efficacy of DRB18. A pilot study to assess the benefit of the hepatoprotective agent on liver enzyme levels without compromising DRB18's therapeutic effect is recommended.

2. Handling Myelosuppression

• Question: Our CBC analyses show a significant drop in neutrophils and platelets in animals treated with DRB18. How should we proceed?

• Answer: Myelosuppression is a known risk for certain classes of therapeutic agents.

  • Monitoring: Increase the frequency of complete blood count (CBC) monitoring to track the nadir (lowest point) and recovery of blood cell counts.

  • Dose Adjustment: Evaluate if a lower dose or a different dosing schedule (e.g., intermittent dosing) can mitigate the myelosuppression while maintaining efficacy.

  • Supportive Care: In some cases, supportive care, such as the administration of growth factors (e.g., G-CSF for neutropenia), may be considered, but this can confound the direct toxicity assessment of DRB18. This is more common in later-stage development or efficacy models rather than initial toxicology studies.

  • Bone Marrow Evaluation: At necropsy, a histopathological evaluation of the bone marrow is essential to assess cellularity and identify any abnormalities in hematopoietic precursors.

Quantitative Data Summary

The following tables summarize the dose-dependent effects of DRB18 on liver enzymes and hematological parameters in a 14-day rodent toxicology study.

Table 1: Mean Serum ALT and AST Levels in Rats After 14 Days of DRB18 Administration

Treatment Group (Dose, mg/kg/day)	Mean ALT (U/L)	% Change from Control	Mean AST (U/L)	% Change from Control
Vehicle Control	35	0%	80	0%
DRB18 (10 mg/kg)	45	+29%	95	+19%
DRB18 (30 mg/kg)	150	+329%	320	+300%
DRB18 (100 mg/kg)	450	+1186%	980	+1125%

Table 2: Mean Hematological Parameters in Rats After 14 Days of DRB18 Administration

Treatment Group (Dose, mg/kg/day)	Mean Neutrophils (x10³/µL)	% Change from Control	Mean Platelets (x10³/µL)	% Change from Control
Vehicle Control	2.5	0%	800	0%
DRB18 (10 mg/kg)	2.2	-12%	750	-6%
DRB18 (30 mg/kg)	1.1	-56%	420	-48%
DRB18 (100 mg/kg)	0.4	-84%	150	-81%

Experimental Protocols

Protocol 1: Blood Collection for Clinical Pathology

• Animal Restraint: Gently restrain the animal. For rats, various restraint devices are commercially available.

• Site Selection: Collect blood from the lateral saphenous or tail vein for interim blood draws. For terminal collection, cardiac puncture under deep anesthesia is appropriate.

• Blood Collection:

  • For serum chemistry, collect blood into a serum separator tube (SST).

  • For hematology, collect blood into an EDTA tube.

• Sample Handling:

  • Serum: Allow the SST to clot for 30 minutes at room temperature. Centrifuge at 2000 x g for 10 minutes. Transfer the serum to a clean microcentrifuge tube and store at -80°C until analysis.

  • Whole Blood: Gently invert the EDTA tube 8-10 times to ensure proper mixing. Keep the sample refrigerated (2-8°C) and analyze within 24 hours for a complete blood count (CBC).

Protocol 2: Tissue Collection for Histopathology

• Euthanasia: Euthanize the animal using a humane, approved method (e.g., CO2 asphyxiation followed by a secondary physical method).

• Necropsy: Perform a full gross necropsy, examining all organs for any abnormalities.

• Tissue Trimming: Trim the liver and a femur (for bone marrow) to the appropriate size for fixation (typically 3-5 mm thick).

• Fixation: Place the trimmed tissues in a labeled cassette and immerse in a volume of 10% neutral buffered formalin that is at least 10 times the volume of the tissue.

• Processing: After adequate fixation (typically 24-48 hours), the tissues can be processed, embedded in paraffin, sectioned, and stained with hematoxylin and eosin (H&E) for microscopic examination.

Visualizations: Pathways and Workflows

Caption: Hypothetical pathway for DRB18-induced hepatotoxicity.

Caption: Experimental workflow for a 14-day toxicology study.

Caption: Troubleshooting decision tree for adverse clinical signs.

DRB18 stability and storage conditions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability and storage of DRB18, a potent pan-class I glucose transporter (GLUT) inhibitor.

Frequently Asked Questions (FAQs)

Q1: How should I store the solid (powder) form of DRB18?

For long-term storage, the solid form of DRB18 should be stored at -20°C. Under these conditions, it is stable for up to three years[1]. For shorter periods, storage at 4°C is acceptable for up to six months[2]. One supplier suggests a stability of up to four years at -20°C[3].

Q2: What are the recommended storage conditions for DRB18 stock solutions?

To ensure the stability of your DRB18 stock solutions, it is crucial to store them at low temperatures and in appropriate solvents. The recommended storage conditions are summarized in the table below. To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot the stock solution into smaller, single-use volumes[1][4].

Q3: In which solvents is DRB18 soluble?

DRB18 is soluble in DMSO and ethanol, with a solubility of up to 76 mg/mL in both solvents[1]. It is insoluble in water[1]. For optimal results, it is recommended to use fresh DMSO, as moisture can reduce its solubility[1]. If you encounter solubility issues, gently warming the solution to 37°C and using an ultrasonic bath may help[4].

Q4: How stable is DRB18 in experimental conditions?

DRB18 is a second-generation GLUT inhibitor designed for improved stability compared to its predecessor, WZB117[5][6][7][8]. Its enhanced chemical stability, particularly in serum, is attributed to the presence of amide bonds in its structure[9]. Experimental data has shown that DRB18's antiproliferative potency is maintained for at least 72 hours when incubated in a serum-containing cell culture medium at 37°C[6]. In contrast, WZB117 shows a significant decrease in potency after 12 hours under the same conditions[6].

Q5: How should I prepare DRB18 for in vivo studies?

For in vivo administration, such as intraperitoneal (i.p.) injection, a fresh formulation should be prepared for immediate use. A common method involves diluting a concentrated DMSO stock solution with a vehicle like corn oil. For example, a working solution can be prepared by adding 50 µL of an 80 mg/mL DRB18 stock in DMSO to 950 µL of corn oil and mixing it thoroughly[1].

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Reduced or inconsistent compound activity in experiments.	Improper storage of stock solutions (e.g., repeated freeze-thaw cycles, storage at incorrect temperature).	Aliquot stock solutions into single-use volumes and store them at -80°C for long-term use or -20°C for short-term use. Always use a fresh aliquot for each experiment.[1][4]
Degradation of the compound in the experimental medium.	While DRB18 is more stable than earlier GLUT inhibitors, for very long incubation times, consider refreshing the medium with a newly prepared DRB18 solution.[6]
Difficulty dissolving DRB18 powder.	Use of old or water-absorbed DMSO.	Use fresh, high-quality, anhydrous DMSO.[1]
Insufficient mixing.	To enhance solubility, gently warm the tube to 37°C and use an ultrasonic bath for a short period.[4]
Precipitation of DRB18 in aqueous buffers.	DRB18 is insoluble in water.	Prepare a high-concentration stock solution in DMSO and then dilute it to the final working concentration in your aqueous experimental medium. Ensure the final DMSO concentration is compatible with your experimental system and below cytotoxic levels.
Inconsistent results in in vivo studies.	Instability of the formulation.	Prepare the in vivo formulation (e.g., in corn oil) immediately before administration. Do not store the diluted formulation for later use.[1]

Data Summary

Storage Conditions and Stability

Form	Solvent	Storage Temperature	Duration	Source
Solid (Powder)	-	-20°C	3 years	[1]
-20°C	12 months	[2]
4°C	6 months	[2]
-20°C	4 years	[3]
Stock Solution	DMSO/Ethanol	-80°C	1 year	[1]
-80°C	6 months	[4][10]
-20°C	1 month	[1][4][10]
-20°C	6 months	[2]

Experimental Protocols

Protocol: Assessing the Stability of DRB18 in Cell Culture Media

This protocol is adapted from a study comparing the stability of DRB18 and WZB117[6].

Objective: To determine the stability and retained potency of DRB18 over time under standard cell culture conditions.

Materials:

• DRB18

• WZB117 (as a control, optional)

• Anhydrous DMSO

• Complete cell culture medium (e.g., RPMI-1640 with 10% FBS)

• A549 cells (or other cancer cell line of interest)

• 96-well plates

• Resazurin-based cell viability reagent

• Standard cell culture equipment (incubator, biosafety cabinet, etc.)

Procedure:

• Preparation of Pre-incubated Solutions:

  • Prepare a concentrated stock solution of DRB18 in DMSO.

  • Dilute the DRB18 stock solution to a working concentration (e.g., 30 µM) in 1 mL of complete cell culture medium.

  • Incubate this solution at 37°C in a CO₂ incubator.

  • Prepare separate tubes for different pre-incubation time points (e.g., 0, 12, 24, 48, and 72 hours).

• Cell Seeding:

  • One day before the treatment, seed A549 cells into 96-well plates at a density of approximately 5,000 cells per well.

  • Incubate the plates overnight to allow the cells to attach.

• Cell Treatment:

  • After the designated pre-incubation time, take the corresponding tube of DRB18 solution from the incubator.

  • Add the pre-incubated DRB18 solution to the wells containing the A549 cells.

  • As a control, treat a set of cells with a medium containing 0.1% DMSO (the vehicle control).

• Cell Viability Assay:

  • Incubate the treated cells for 24 hours.

  • After the 24-hour treatment period, measure cell viability using a resazurin-based assay according to the manufacturer's instructions.

• Data Analysis:

  • Calculate the cell viability for each pre-incubation time point relative to the vehicle control.

  • Plot the cell viability against the pre-incubation time to visualize the stability of DRB18's potency. A stable compound will show consistent cell viability reduction across all pre-incubation times.

Visualizations

Caption: Workflow for proper handling and usage of DRB18.

Caption: Key factors influencing the stability of DRB18.

References

• 1. selleckchem.com [selleckchem.com]
• 2. DRB18 | pan-GLUT inhibitor | Probechem Biochemicals [probechem.com]
• 3. Sapphire North America [sapphire-usa.com]
• 4. glpbio.com [glpbio.com]
• 5. A small-molecule pan-class I glucose transporter inhibitor reduces cancer cell proliferation in vitro and tumor growth in vivo by targeting glucose-based metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 6. biorxiv.org [biorxiv.org]
• 7. researchgate.net [researchgate.net]
• 8. biorxiv.org [biorxiv.org]
• 9. researchgate.net [researchgate.net]
• 10. medchemexpress.com [medchemexpress.com]

DRB18 interference with experimental assays

Welcome to the technical support center for DRB18. This resource is designed to assist researchers, scientists, and drug development professionals in utilizing DRB18 effectively in their experiments. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common issues and provide deeper insights into the experimental applications of DRB18.

Frequently Asked Questions (FAQs) and Troubleshooting

General Handling and Preparation

Q1: How should I dissolve and store DRB18?

A1: DRB18 is soluble in DMSO and ethanol.[1] For in vitro experiments, it is common to prepare a high-concentration stock solution in DMSO. For in vivo studies, further dilution in vehicles like corn oil may be necessary.[1] Stock solutions can be stored at -20°C for one month or -80°C for up to six months.[2] It is recommended to aliquot the stock solution to avoid repeated freeze-thaw cycles.[1] Note that DRB18 is reported to be water-insoluble.[3]

Cell-Based Assays

Q2: I am observing a significant decrease in cell viability in my cancer cell line after treatment with DRB18. Is this expected?

A2: Yes, this is the expected outcome. DRB18 is an anticancer compound that functions as a pan-class I glucose transporter (GLUT) inhibitor.[4][5][6] By blocking glucose uptake through GLUT1, GLUT2, GLUT3, and GLUT4, DRB18 effectively starves cancer cells of a primary energy source.[4][5] This leads to a reduction in cell viability and proliferation, which can be observed in assays like MTT and resazurin.[4][7]

Q3: My IC50 value for DRB18 in a cell viability assay is different from what is reported in the literature. What could be the reason?

A3: Discrepancies in IC50 values can arise from several factors:

• Cell Line Differences: Different cancer cell lines express varying levels of GLUT transporters and have different metabolic dependencies, which will affect their sensitivity to DRB18.[5]

• Assay Duration: The incubation time with DRB18 can influence the observed IC50. For example, effects on cell viability are often measured after 24, 48, or 72 hours of treatment.[8][9]

• Culture Conditions: The concentration of glucose and other nutrients in the cell culture medium can impact the efficacy of a GLUT inhibitor.[8][9] Experiments have shown that the potency of DRB18 can be influenced by extracellular glucose and ATP levels.[8][9]

• Assay Type: Different viability assays (e.g., MTT, resazurin, ATP-based) measure different cellular parameters and can yield slightly different IC50 values.

Q4: How does DRB18 impact intracellular ATP levels?

A4: DRB18 treatment leads to a dose-dependent decrease in intracellular ATP levels.[5] This is a direct consequence of inhibiting glucose transport and subsequent glucose metabolism, which are critical for ATP production.[5] The reduction in ATP is consistent with findings from metabolomics and Seahorse analyses.[5]

Metabolism Assays

Q5: I am using DRB18 in a glucose uptake assay. What should I expect?

A5: You should expect a rapid, dose-dependent reduction in glucose uptake.[5][10] DRB18 is a potent inhibitor of class I GLUTs, and its effect on glucose transport can be observed within minutes of application.[5]

Q6: In my Seahorse XF assay, I observed a temporary increase in the Extracellular Acidification Rate (ECAR) immediately after adding DRB18, which was unexpected for a glycolysis inhibitor. Why did this happen?

A6: This transient increase in ECAR has been reported and may be linked to an alternative glucose uptake mechanism.[5][10] Studies suggest that this effect can be reduced by inhibitors of macropinocytosis (like EIPA) and clathrin-mediated endocytosis (like chlorpromazine), indicating a potential compensatory mechanism by the cells.[10] Despite this initial spike, DRB18 does lead to a reduction in the Oxygen Consumption Rate (OCR).[10]

Potential for Assay Interference

Q7: Could DRB18 interfere with my luciferase-based reporter assay?

A7: It is a possibility. Small molecules can interfere with luciferase assays by directly inhibiting the luciferase enzyme, which can lead to false-positive or false-negative results.[11][12][13][14] This interference can be complex; for instance, some inhibitors can paradoxically increase the luminescent signal in cell-based assays by stabilizing the luciferase enzyme and protecting it from degradation.[12][14]

To test for this, you should run a control experiment using a purified luciferase enzyme and your desired concentration of DRB18 to see if it directly inhibits the enzyme's activity.

Q8: I am screening DRB18 against a panel of kinases. Are there any known off-target effects?

A8: The available literature primarily focuses on DRB18 as a pan-class I GLUT inhibitor.[2][4][5] While specific kinase off-target effects are not detailed in the provided search results, it is a standard practice in drug development to assess the specificity of a compound. When conducting kinase assays, be mindful of potential compound interference, such as fluorescence quenching or non-specific inhibition.[15] It is always advisable to include appropriate controls to rule out assay artifacts.

In Vivo Studies

Q9: What is a recommended dosage for in vivo experiments with DRB18?

A9: In xenograft models using A549 tumor-bearing nude mice, a dosage of 10 mg/kg administered via intraperitoneal (IP) injection three times a week has been shown to significantly reduce tumor volume.[1][4][5] In combination therapy studies with paclitaxel, a dosage of 8 mg/kg of DRB18 was used.[8]

Q10: Were any adverse effects observed during in vivo studies with DRB18?

A10: In studies combining DRB18 with paclitaxel, no significant adverse effects, such as changes in food intake or body weight, were observed compared to control or single-agent groups.[8] However, at higher concentrations, toxic effects have been noted in some in vivo models.[7] As with any experimental compound, it is crucial to perform dose-escalation studies to determine the optimal therapeutic window and monitor for any signs of toxicity.

Quantitative Data Summary

Table 1: IC50 Values of DRB18 in Various Assays

Assay Type	Cell Line/Target	IC50 Value	Reference
Glucose Uptake Inhibition	HEK293 expressing GLUT1	~900 nM to ~9 µM (range for GLUT1-4)	[2][5]
HEK293 expressing GLUT2	~900 nM to ~9 µM (range for GLUT1-4)	[2][5]
HEK293 expressing GLUT3	~900 nM to ~9 µM (range for GLUT1-4)	[2][5]
HEK293 expressing GLUT4	~900 nM to ~9 µM (range for GLUT1-4)	[2][5]
A549	1.9 to 3.6 µM (range for several cancer cell lines)	[5]
H1299	1.9 to 3.6 µM (range for several cancer cell lines)	[5]
HeLa	1.9 to 3.6 µM (range for several cancer cell lines)	[5]
Cell Viability	A549	3.5 µM	[16]
HeLa	1.3 µM	[1][16]
Melanoma Cell Lines (9 lines)	< 10 µM	[5]

Table 2: Summary of DRB18 Effects on Cellular Processes

Cellular Process	Effect	Cell Line	Reference
Cell Cycle	G1/S Phase Arrest	A549	[2][4][5]
Oxidative Stress	Increased ROS Levels	A549	[2][4][5]
Cell Death	Increased Necrotic Cell Death	A549	[4][5]
Metabolic Pathways	Inhibition of Glycolysis, TCA Cycle, Purine/Pyrimidine Synthesis	A549	[3]

Experimental Protocols

Protocol 1: Glucose Uptake Assay

This protocol is based on the methodology used to measure DRB18's inhibitory activity on glucose transport.[4][8]

• Cell Seeding: Seed cells (e.g., A549, H1299, or HeLa) in a 96-well plate at a density of 40,000 cells per well and incubate overnight.

• Compound Treatment: The following day, wash the cells with an appropriate buffer and treat with various concentrations of DRB18 (or vehicle control) for the desired time (e.g., 30 minutes).

• Glucose Uptake: Add radioactive 2-deoxy-D-[3H]glucose to each well and incubate for a short period (e.g., 10-30 minutes).

• Washing: Terminate the uptake by washing the cells rapidly with ice-cold buffer to remove extracellular radiolabel.

• Lysis and Measurement: Lyse the cells and measure the intracellular radioactivity using a scintillation counter.

• Data Analysis: Normalize the data to the vehicle-treated control and calculate IC50 values.

Protocol 2: Cell Viability (Resazurin) Assay

This protocol is adapted from studies evaluating DRB18's effect on cancer cell proliferation.[4][7]

• Cell Seeding: Plate cells in a 96-well plate at a suitable density (e.g., 5,000 cells per well) and allow them to adhere overnight.

• Compound Addition: Treat the cells with a serial dilution of DRB18 or a vehicle control (e.g., DMSO).

• Incubation: Incubate the plate for the desired duration (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 incubator.

• Reagent Addition: Remove the media and add fresh media containing resazurin dye. Incubate for 1-4 hours until a color change is visible.

• Measurement: Measure the fluorescence or absorbance at the appropriate wavelength using a plate reader.

• Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control wells and determine the IC50 value.

Protocol 3: Intracellular ATP Assay

This protocol is based on the methods used to assess the chronic effects of DRB18 on cellular energy levels.[8]

• Cell Seeding: Seed 25,000 cells (e.g., A549, Panc1) per well in a 96-well plate and incubate overnight.

• Treatment: Treat the cells with different concentrations of DRB18 for the specified time (e.g., 72 hours).

• Lysis and Measurement: Use a commercially available ATP detection kit (e.g., a luciferase-based assay) according to the manufacturer's instructions. This typically involves lysing the cells and adding a reagent that produces a luminescent signal proportional to the amount of ATP present.

• Data Reading: Measure the luminescence using a plate reader.

• Data Analysis: Normalize the ATP levels of treated cells to the vehicle-treated controls.

Visualizations

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. An appraisal of the current status of inhibition of glucose transporters as an emerging antineoplastic approach: Promising potential of new pan-GLUT inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A small-molecule pan-class I glucose transporter inhibitor reduces cancer cell proliferation in vitro and tumor growth in vivo by targeting glucose-based metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A small-molecule pan-class I glucose transporter inhibitor reduces cancer cell proliferation in vitro and tumor growth in vivo by targeting glucose-based metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 6. [PDF] A small-molecule pan-class I glucose transporter inhibitor reduces cancer cell proliferation in vitro and tumor growth in vivo by targeting glucose-based metabolism | Semantic Scholar [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. biorxiv.org [biorxiv.org]
• 9. biorxiv.org [biorxiv.org]
• 10. researchgate.net [researchgate.net]
• 11. Interferences with Luciferase Reporter Enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Interferences with Luciferase Reporter Enzymes - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. goldbio.com [goldbio.com]
• 14. Inhibitor bias in luciferase-based luminescence assays - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Biochemical assays for kinase activity detection - Celtarys [celtarys.com]
• 16. DRB18 | pan-GLUT inhibitor | Probechem Biochemicals [probechem.com]

Reference Data & Comparative Studies

Comparative Efficacy Analysis: WZB117 versus DRB18 as Glucose Transporter 1 (GLUT1) Inhibitors

This guide provides a comparative overview of WZB117, a known inhibitor of the glucose transporter 1 (GLUT1), and DRB18. It is important to note that as of late 2025, publicly accessible, peer-reviewed scientific literature does not contain specific experimental data for a compound designated "DRB18." Therefore, this comparison utilizes established data for WZB117 and presents a framework for evaluating a hypothetical or newly developed GLUT1 inhibitor, represented here by DRB18.

The information presented for WZB117 is based on published experimental findings, while the entry for DRB18 serves as a template for data that would be required for a direct comparison. This guide is intended for researchers and drug development professionals actively engaged in the study of cancer metabolism and therapeutic glycolysis inhibition.

Mechanism of Action: Targeting a Key Cancer Vulnerability

Many cancer cells exhibit a high rate of glycolysis, even in the presence of oxygen, a phenomenon known as the Warburg effect. This metabolic shift makes them highly dependent on glucose uptake for survival and proliferation. The glucose transporter 1 (GLUT1) is a key protein that facilitates the transport of glucose across the cell membrane and is often overexpressed in various cancer types.

Both WZB117 and, hypothetically, DRB18 are designed to inhibit this process. By binding to GLUT1, these small molecules block the intracellular transport of glucose. This action leads to a depletion of the cell's primary energy source, ultimately inducing metabolic stress, inhibiting cell growth, and promoting apoptosis.

Quantitative Efficacy Data

The following table summarizes the reported in vitro efficacy of WZB117 in various cancer cell lines, expressed as the half-maximal inhibitory concentration (IC50). A lower IC50 value indicates greater potency. Data for DRB18 is presented with placeholder values to illustrate a comparative analysis.

Compound	Target	Cell Line	Assay Type	IC50 Value (µM)	Reference
WZB117	GLUT1	A549 (Lung Carcinoma)	Glucose Uptake	~10
MCF-7 (Breast Carcinoma)	Cell Proliferation	4.5
HCT116 (Colon Carcinoma)	Cell Proliferation	~5-10
DRB18	GLUT1	A549 (Lung Carcinoma)	Glucose Uptake	Data Not Available	-
MCF-7 (Breast Carcinoma)	Cell Proliferation	Data Not Available	-
HCT116 (Colon Carcinoma)	Cell Proliferation	Data Not Available	-

Signaling Pathway and Mechanism of Inhibition

The diagram below illustrates the central role of GLUT1 in glucose uptake and the mechanism by which inhibitors like WZB117 disrupt this critical pathway in cancer cells.

Caption: Inhibition of GLUT1-mediated glucose transport by WZB117/DRB18.

Experimental Protocols

To assess and compare the efficacy of GLUT1 inhibitors like WZB117 and DRB18, standardized experimental protocols are essential.

Cell-Based Glucose Uptake Assay

This assay directly measures the ability of a compound to block the uptake of glucose into cancer cells.

• Cell Culture: Cancer cell lines known to overexpress GLUT1 (e.g., A549, MCF-7) are cultured in appropriate media to 80-90% confluency in 96-well plates.

• Compound Treatment: Cells are pre-incubated with varying concentrations of the inhibitor (e.g., WZB117 or DRB18) or a vehicle control (like DMSO) for a specified period (e.g., 1-2 hours) in a glucose-free medium.

• Glucose Analog Incubation: A fluorescently-labeled, non-metabolizable glucose analog, such as 2-NBDG (2-(N-(7-Nitrobenz-2-oxa-1,3-diazol-4-yl)Amino)-2-Deoxyglucose), is added to each well and incubated for 30-60 minutes.

• Measurement: After incubation, cells are washed with ice-cold PBS to remove extracellular 2-NBDG. The intracellular fluorescence is then measured using a fluorescence plate reader.

• Data Analysis: The fluorescence intensity in inhibitor-treated wells is compared to the control wells. The IC50 value is calculated by plotting the percentage of inhibition against the log concentration of the inhibitor.

Cell Proliferation Assay (e.g., MTT or Sulforhodamine B Assay)

This assay determines the effect of the inhibitor on cancer cell viability and growth over a longer period.

• Cell Seeding: Cells are seeded at a low density in 96-well plates and allowed to adhere overnight.

• Treatment: The culture medium is replaced with fresh medium containing a range of concentrations of the test compound (WZB117 or DRB18) or a vehicle control.

• Incubation: Cells are incubated for an extended period, typically 48 to 72 hours, to allow for multiple cell division cycles.

• Viability Staining: A viability reagent (e.g., MTT or SRB) is added to the wells. For MTT, the resulting formazan crystals are solubilized. For SRB, the protein-bound dye is solubilized.

• Measurement: The absorbance of the solubilized dye is measured using a microplate reader at the appropriate wavelength.

• Data Analysis: The absorbance values are used to calculate the percentage of cell growth inhibition relative to the vehicle control, and an IC50 value is determined.

Experimental and Analytical Workflow

The following diagram outlines a typical workflow for the discovery and validation of a novel GLUT1 inhibitor and its comparison against a benchmark compound.

Caption: Workflow for comparing a novel inhibitor (DRB18) with a known standard (WZB117).

Conclusion

WZB117 is an established experimental inhibitor of GLUT1 with demonstrated efficacy in reducing glucose uptake and cell proliferation across multiple cancer cell lines. While a direct, data-driven comparison with "DRB18" is not currently possible due to a lack of published information on the latter, the framework provided here outlines the necessary experimental approach for such an evaluation. Any new GLUT1 inhibitor, such as DRB18, would need to undergo rigorous testing using standardized assays to determine its potency and therapeutic potential relative to existing compounds like WZB117. Future research and publication of data for novel inhibitors will be critical for advancing the field of metabolic cancer therapy.

A Head-to-Head Comparison of GLUT1 Inhibitors: DRB18 vs. BAY-876

A Comprehensive Guide for Researchers in Oncology and Metabolic Disorders

The landscape of cancer metabolism research has increasingly focused on targeting the glucose transporter 1 (GLUT1) as a key therapeutic strategy. GLUT1 is frequently overexpressed in various cancers, facilitating the high glucose uptake required to fuel rapid proliferation. This guide provides a detailed, data-driven comparison of two prominent GLUT1 inhibitors: DRB18, a pan-class I GLUT inhibitor, and BAY-876, a highly selective GLUT1 inhibitor. This analysis is intended for researchers, scientists, and drug development professionals to inform preclinical research and therapeutic development.

At a Glance: Key Performance Indicators

A direct comparison of DRB18 and BAY-876 reveals distinct profiles in terms of potency and selectivity. DRB18 exhibits a broader spectrum of activity against class I GLUT transporters, while BAY-876 is characterized by its exceptional potency and selectivity for GLUT1.

Feature	DRB18	BAY-876
Target(s)	Pan-Class I GLUT inhibitor (GLUT1, GLUT2, GLUT3, GLUT4)	Selective GLUT1 inhibitor
GLUT1 IC50	~900 nM[1]	2 nM[2][3]
GLUT2 IC50	~9 µM[1]	>130-fold less potent than GLUT1[2][3]
GLUT3 IC50	Not explicitly quantified, but inhibits[3][4]	>130-fold less potent than GLUT1[2][3]
GLUT4 IC50	Not explicitly quantified, but inhibits[3][4]	>130-fold less potent than GLUT1[2][3]
Mechanism of Action	Binds to the outward open conformation of GLUT1-4, inhibiting glucose transport[3][4]	Potent and selective, non-competitive inhibition of GLUT1[2][3]
Reported Cellular Effects	Reduces glucose uptake, alters metabolism, induces G1/S phase arrest, increases oxidative stress, and leads to necrotic cell death[3][4]	Blocks glycolytic metabolism, inhibits cancer growth, and can induce disulfidptosis[2][5][6]

Delving into the Mechanism of Action

Both DRB18 and BAY-876 function by impeding the transport of glucose into cancer cells, thereby starving them of a critical energy source. However, their specificities and the resulting downstream consequences differ significantly.

DRB18's broader targeting of GLUT1-4 suggests it may be effective in cancers that co-express multiple class I GLUT isoforms. By inhibiting several of these transporters, DRB18 can lead to a more comprehensive blockade of glucose uptake[3][4][7]. This pan-inhibitory action alters multiple metabolic pathways reliant on glucose, including glycolysis and the TCA cycle, ultimately leading to cell cycle arrest and necrotic cell death[3][4].

Conversely, BAY-876's high selectivity for GLUT1 makes it a precision tool for studying the specific roles of this transporter[2][3]. Its nanomolar potency allows for effective inhibition at very low concentrations, minimizing potential off-target effects. BAY-876 has been shown to potently block glycolysis and ovarian cancer growth[2][6]. Recent studies also suggest it can induce a form of cell death known as disulfidptosis[2].

Signaling Pathways Under Siege

The inhibition of glucose uptake by DRB18 and BAY-876 triggers a cascade of downstream signaling events, primarily centered around the cell's energy-sensing pathways. A key player in this response is the AMP-activated protein kinase (AMPK), which becomes activated under conditions of energy stress (i.e., low ATP). Activated AMPK, in turn, can inhibit the mammalian target of rapamycin (mTOR) signaling pathway, a central regulator of cell growth and proliferation.

Inhibition of GLUT1 by DRB18 and BAY-876 disrupts glucose metabolism and downstream signaling.

Experimental Workflows

The following diagrams illustrate the general workflows for key experiments used to characterize and compare GLUT1 inhibitors.

Workflow for assessing the inhibition of glucose uptake.

Workflow for determining the effect of inhibitors on cell viability.

Detailed Experimental Protocols

2-Deoxy-D-[3H]glucose Uptake Assay

This assay measures the direct inhibition of glucose transport into cells.

• Cell Seeding: Plate cancer cells in 24-well plates at a density of 5 x 10^4 cells/well and allow them to adhere overnight.

• Inhibitor Treatment: Wash the cells with Krebs-Ringer-HEPES (KRH) buffer. Pre-incubate the cells with various concentrations of DRB18 or BAY-876 in KRH buffer for 30 minutes at 37°C.

• Glucose Uptake: Initiate glucose uptake by adding KRH buffer containing 1 µCi/mL 2-deoxy-D-[3H]glucose and 100 µM unlabeled 2-deoxy-D-glucose. Incubate for 10 minutes at 37°C.

• Washing: Terminate the uptake by aspirating the radioactive solution and washing the cells three times with ice-cold PBS.

• Cell Lysis: Lyse the cells with 0.5 mL of 0.1% SDS in 0.1 N NaOH.

• Measurement: Transfer the cell lysate to a scintillation vial, add 5 mL of scintillation fluid, and measure the radioactivity using a scintillation counter.

• Data Analysis: Normalize the counts to the protein concentration of each well. Calculate the percentage of glucose uptake inhibition relative to the vehicle-treated control.

Cell Viability (MTT) Assay

This colorimetric assay assesses the metabolic activity of cells as an indicator of cell viability.

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000 cells/well and allow them to attach overnight.

• Inhibitor Treatment: Treat the cells with a serial dilution of DRB18 or BAY-876 for 72 hours.

• MTT Addition: Add 20 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Aspirate the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 values.

Western Blot Analysis for GLUT1 Expression

This technique is used to detect the levels of GLUT1 protein in cells.

• Protein Extraction: Treat cells with DRB18 or BAY-876 for the desired time, then lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE: Load 20-30 µg of protein per lane onto a 10% SDS-polyacrylamide gel and separate the proteins by electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody against GLUT1 (e.g., 1:1000 dilution) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane with TBST and incubate with an HRP-conjugated secondary antibody (e.g., 1:5000 dilution) for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Analysis: Quantify the band intensities and normalize to a loading control such as β-actin or GAPDH.

Untargeted Metabolomics via LC-MS

This powerful technique provides a global snapshot of the metabolic changes induced by the inhibitors.

• Sample Collection: Treat cells with DRB18 or BAY-876. Quench the metabolism by rapidly washing with ice-cold saline and then adding liquid nitrogen.

• Metabolite Extraction: Extract the metabolites using a cold solvent mixture (e.g., 80% methanol).

• LC-MS Analysis: Separate the metabolites using liquid chromatography (LC) and detect them using a high-resolution mass spectrometer (MS).

• Data Processing: Process the raw data to identify and quantify the metabolites. This typically involves peak picking, alignment, and normalization.

• Statistical Analysis: Perform statistical analyses (e.g., t-tests, ANOVA, PCA) to identify metabolites that are significantly altered by the inhibitor treatment.

• Pathway Analysis: Use pathway analysis tools to determine which metabolic pathways are most affected.

Conclusion

Both DRB18 and BAY-876 are valuable tools for investigating the role of glucose transport in cancer. The choice between these inhibitors will depend on the specific research question. DRB18, with its pan-class I GLUT inhibitory activity, may be more suitable for therapeutic strategies aimed at a broad inhibition of glucose uptake in cancers with heterogeneous GLUT expression. In contrast, the high potency and selectivity of BAY-876 make it an excellent probe for dissecting the specific functions of GLUT1 and for developing highly targeted therapies. The experimental protocols and data presented in this guide provide a solid foundation for researchers to design and execute rigorous preclinical studies to further evaluate these and other GLUT1 inhibitors.

References

• 1. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 2. researchhub.com [researchhub.com]
• 3. MTT assay overview | Abcam [abcam.com]
• 4. researchgate.net [researchgate.net]
• 5. [3H]-2-deoxy-D-glucose ([3H]-2-DG) Uptake Assay [bio-protocol.org]
• 6. Western Blot protocol for Glut1 Antibody (NB110-39113): Novus Biologicals [novusbio.com]
• 7. texaschildrens.org [texaschildrens.org]

Validating the Anti-Tumor Efficacy of DRB18 In Vivo: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vivo anti-tumor effects of DRB18, a novel pan-class I glucose transporter (GLUT) inhibitor, against alternative therapeutic strategies. The experimental data cited herein is intended to support researchers in evaluating the potential of DRB18 for further preclinical and clinical development.

Executive Summary

DRB18 is a potent small molecule inhibitor of class I glucose transporters (GLUT1, GLUT2, GLUT3, and GLUT4), which are frequently overexpressed in various cancer types and play a crucial role in tumor metabolism and growth.[1] In vivo studies have demonstrated that DRB18 significantly impedes tumor growth in xenograft models by inhibiting glucose uptake, leading to metabolic stress and cell cycle arrest.[1][2] This guide compares the in vivo efficacy of DRB18 as a monotherapy and in combination with standard chemotherapy, alongside data for a first-generation GLUT inhibitor, WZB117, and other relevant GLUT inhibitors.

Performance Comparison of Anti-Tumor Agents

The following tables summarize the in vivo anti-tumor efficacy of DRB18 and comparator agents in A549 non-small cell lung cancer (NSCLC) xenograft models.

Treatment Group	Dosage & Administration	Study Duration	Tumor Volume Reduction vs. Control	Tumor Weight Reduction vs. Control	Source
DRB18	10 mg/kg, IP, thrice weekly	5 weeks	Significant reduction	43%	[3]
WZB117	10 mg/kg, IP, daily	10 weeks	>70%	Not Reported	[3]
DRB18 + Paclitaxel	DRB18: 10 mg/kg, Paclitaxel: Not Specified, IP	Not Specified	Strong synergistic reduction	Not Reported	[4][5]
GLUT1 Knockout	Not Applicable	Not Specified	No significant reduction	Not Reported	[1][4]

Table 1: Comparison of In Vivo Anti-Tumor Efficacy in A549 Xenograft Models. This table highlights the significant tumor growth inhibition achieved with DRB18 treatment. Notably, the pan-GLUT inhibition by DRB18 appears more effective than targeting a single transporter, as evidenced by the lack of tumor reduction in GLUT1 knockout models.[1][4]

Agent	Target	IC50 (Glucose Uptake)	In Vivo Model	Key In Vivo Findings	Source
DRB18	Pan-Class I GLUT (1-4)	~0.9 - 9 µM	A549 Xenograft	Significant tumor volume and weight reduction.[1][3]	[1]
WZB117	Primarily GLUT1	~10 µM (cell proliferation)	A549 Xenograft	Over 70% reduction in tumor size.[3]	[3]
BAY-876	GLUT1	Not Specified	MHCC97-H Xenograft	Inhibited tumor growth and the Warburg effect.	[6]
Glutor	Pan-GLUT	Not Specified	Dalton's Lymphoma	Decreased tumor cell survival and induced apoptosis.	[7]

Table 2: Profile of GLUT Inhibitors with In Vivo Anti-Tumor Activity. This table provides a comparative overview of DRB18 and other GLUT inhibitors, detailing their targets and reported in vivo efficacy in different cancer models.

Experimental Protocols

A549 Xenograft Mouse Model for In Vivo Anti-Tumor Efficacy Studies

This protocol outlines the establishment and use of a subcutaneous A549 xenograft model to evaluate the in vivo efficacy of anti-tumor compounds.

1. Cell Culture:

• A549 human non-small cell lung carcinoma cells are cultured in DMEM/F12 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin-Glutamine.

• Cells are maintained in a humidified incubator at 37°C with 5% CO2 and harvested during the exponential growth phase for implantation.[2]

2. Animal Model:

• Athymic nude mice (e.g., BALB/c or NOD/SCID), 10-12 weeks old, are used for this study.[5] All animal procedures should be conducted in accordance with institutional animal care and use committee (IACUC) guidelines.

3. Tumor Implantation:

• A549 cells are harvested, washed with PBS, and resuspended in a 1:1 mixture of PBS and Matrigel at a concentration of 1 x 10^7 cells/mL.[2]

• Each mouse is subcutaneously injected with 100-120 µL of the cell suspension (containing 1 million cells) into the flank.[5]

4. Tumor Growth Monitoring and Treatment:

• Tumor growth is monitored by palpation and measurement with digital calipers three times a week. Tumor volume is calculated using the formula: (Length x Width²) / 2.

• When tumors reach an average volume of 120-150 mm³, mice are randomized into treatment and control groups.[5]

• The test compound (e.g., DRB18) and vehicle control are administered according to the specified dosage and schedule (e.g., intraperitoneal injection). Mouse weights are recorded three times weekly to monitor toxicity.[5]

5. Endpoint and Data Analysis:

• The study is concluded after a predetermined period (e.g., 5 weeks) or when tumors in the control group reach a specified size.

• At the endpoint, mice are euthanized, and tumors are excised and weighed.

• Statistical analysis is performed to compare tumor volumes and weights between treatment and control groups.

In Vivo Glucose Uptake Assay

This protocol describes a method to measure basal and insulin-stimulated glucose uptake in mouse tissues.

1. Animal Preparation:

• Mice are fasted for a specified period (e.g., 6 hours) before the assay.

2. Tracer Administration:

• A bolus of 2-deoxy-D-[³H]glucose (a radioactive glucose analog) is administered via intraperitoneal (IP) injection.

• For insulin-stimulated glucose uptake, insulin is co-injected with the tracer.[1]

3. Tissue Collection and Processing:

• After a specific time interval (e.g., 30 minutes), blood samples are collected, and mice are euthanized.

• Tissues of interest (e.g., tumor, muscle, adipose tissue) are rapidly excised, weighed, and snap-frozen in liquid nitrogen.[1]

• Tissues are homogenized, and the cell lysates are processed to separate the phosphorylated 2-deoxy-D-[³H]glucose from the free tracer.

4. Scintillation Counting and Data Analysis:

• The amount of radioactivity in the processed tissue samples is measured using a scintillation counter.[1]

• Glucose uptake is calculated based on the radioactivity counts, tissue weight, and plasma tracer concentration.

Visualizing the Mechanism and Workflow

Caption: DRB18 inhibits glucose uptake by blocking GLUT1-4, leading to reduced intracellular glucose, decreased ATP production, cell cycle arrest, and ultimately, tumor growth inhibition.

Caption: Workflow for in vivo validation of DRB18's anti-tumor effects using an A549 xenograft mouse model.

References

• 1. Protocol for in vivo measurement of basal and insulin-stimulated glucose uptake in mouse tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. In vivo Tumor Growth and Spontaneous Metastasis Assays Using A549 Lung Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A small-molecule inhibitor of glucose transporter 1 downregulates glycolysis, induces cell-cycle arrest, and inhibits cancer cell growth in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. A549 Xenograft Model - Altogen Labs [altogenlabs.com]
• 6. Frontiers | A Novel Microcrystalline BAY-876 Formulation Achieves Long-Acting Antitumor Activity Against Aerobic Glycolysis and Proliferation of Hepatocellular Carcinoma [frontiersin.org]
• 7. meliordiscovery.com [meliordiscovery.com]

Synergistic Antitumor Effects of DRB18 and Paclitaxel: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the synergistic effects of the novel pan-class I glucose transporter (GLUT) inhibitor, DRB18, with the established chemotherapeutic agent, paclitaxel, in non-small cell lung cancer (NSCLC) and other cancer cell lines. The following sections present supporting experimental data, detailed methodologies for key experiments, and visualizations of the underlying molecular mechanisms and experimental workflows.

I. Comparative Performance: Enhanced Efficacy In Vitro and In Vivo

The combination of DRB18 and paclitaxel demonstrates significant synergistic anticancer effects, surpassing the efficacy of either agent administered alone. This synergy has been observed in both cell culture (in vitro) and animal models (in vivo), suggesting a promising therapeutic strategy for cancers that overexpress glucose transporters, such as NSCLC.[1][2][3][4][5]

In Vitro Synergism

In vitro studies on human non-small cell lung cancer (A549) and pancreatic cancer (Panc1) cell lines reveal a potent synergistic relationship between DRB18 and paclitaxel. The combination significantly inhibits cancer cell proliferation compared to single-drug treatments.[1][3][6] A synergy score of 17.56 (P ≤ 0.001) was calculated for the combination in A549 cells using the HSA model, indicating a strong synergistic interaction.[1][6]

Table 1: In Vitro Efficacy of DRB18 and Paclitaxel Combination

Cell Line	Treatment (48 hours)	Outcome	Synergy Score (HSA Model)
A549 (NSCLC)	10 µM DRB18 + Varying dosages of paclitaxel	Significant inhibition of cell growth	17.56 (P ≤ 0.001)[1][6]
Panc1 (Pancreatic)	10 µM DRB18 + 10 µM Paclitaxel	Significant reduction in cell growth	Not explicitly calculated, but significant synergy observed[1]

In Vivo Tumor Growth Inhibition

The synergistic effects observed in vitro are mirrored in vivo. In xenograft models using A549 cells in nude mice, the combined administration of DRB18 and paclitaxel led to a more substantial reduction in tumor volume and weight compared to vehicle control or single-agent therapies.[1][3]

Table 2: In Vivo Efficacy of DRB18 and Paclitaxel Combination in A549 Xenografts

Treatment Group (5 weeks)	Approximate Tumor Volume Reduction vs. Vehicle	Approximate Tumor Weight Reduction vs. Vehicle
8 mg/kg DRB18 + 8 mg/kg Paclitaxel	~79%[1]	~87%[1]
8 mg/kg DRB18 Alone	~73% (vs. combination)	~85% (vs. combination)
8 mg/kg Paclitaxel Alone	~50% (vs. combination)	~71% (vs. combination)

Importantly, the combined treatment did not lead to increased side effects, with no significant differences in the average body weight or food consumption of the mice compared to the single-treatment groups.[1][6]

II. Mechanism of Action: Induction of Apoptosis

The synergistic antitumor effect of the DRB18 and paclitaxel combination is mediated through the enhanced induction of apoptosis, or programmed cell death.[1][2][3][4][5] Mechanistically, the dual treatment elevates the expression of key apoptotic proteins, specifically Caspase-3 and Caspase-9.[1][2][3][4][5]

Paclitaxel is known to induce apoptosis by stabilizing microtubules, leading to cell cycle arrest at the G2/M phase and activating various signaling pathways, including the JNK/SAPK and PI3K/Akt pathways.[7][8][9][10] DRB18, as a pan-class I GLUT inhibitor, induces metabolic stress by blocking glucose uptake, which can also trigger apoptosis.[11] The combination of these two agents appears to create a multi-faceted assault on cancer cells, leading to a more robust apoptotic response.

Proposed signaling pathway of DRB18 and paclitaxel synergy.

III. Comparison with Alternative Therapies

The standard of care for advanced NSCLC often involves platinum-based doublet chemotherapy. The DRB18 and paclitaxel combination offers a potentially more efficacious and well-tolerated alternative.

Table 3: Comparison with Standard NSCLC Chemotherapy Regimens

Treatment Regimen	Efficacy Highlights	Common Grade 3/4 Toxicities
DRB18 + Paclitaxel	Significant tumor reduction in xenograft models with no observed increase in toxicity.[1][6]	Not reported to be significantly different from single agents.[1][6]
Pemetrexed + Cisplatin	Objective response rate of 60% in advanced NSCLC adenocarcinoma.[12]	Granulocytopenia (40%), Leukopenia (24%).[12]
Etoposide	Can induce apoptosis and inhibit tumor growth in A549 xenografts, though resistance is a concern.[13][14]	Myelosuppression.
Gemcitabine + Cisplatin	Historically a standard doublet for NSCLC.	Hematological toxicities.

Note: The efficacy data for alternative therapies are from different studies and may not be directly comparable due to variations in experimental conditions.

IV. Experimental Protocols

Detailed methodologies for the key experiments are provided below to ensure reproducibility.

Cell Viability Assay (Resazurin Assay)

This assay measures cell proliferation based on the metabolic reduction of resazurin to the fluorescent resorufin by viable cells.

Workflow for the Resazurin Cell Viability Assay.

• Cell Seeding: Plate A549 or Panc1 cells in 96-well plates at a density of approximately 25,000 cells per well and allow them to adhere overnight.[3]

• Treatment: Treat the cells with various concentrations of DRB18, paclitaxel, or the combination of both. Include a vehicle-treated control group. Incubate for 48 hours.[1]

• Resazurin Addition: After the incubation period, add resazurin solution to each well.

• Incubation: Incubate the plates for 1 to 4 hours at 37°C, protected from light.

• Fluorescence Measurement: Measure the fluorescence intensity using a plate reader with an excitation wavelength of 560 nm and an emission wavelength of 590 nm. Cell viability is proportional to the fluorescence signal.

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.

• Cell Treatment and Harvesting: Treat cells with DRB18, paclitaxel, or the combination for the desired time. Harvest both adherent and floating cells.

• Cell Washing: Wash the cells with cold phosphate-buffered saline (PBS).

• Staining: Resuspend the cells in Annexin V binding buffer. Add FITC-conjugated Annexin V and Propidium Iodide (PI) to the cell suspension.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the stained cells by flow cytometry.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Cell Cycle Analysis (Propidium Iodide Staining)

This method quantifies the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

• Cell Treatment and Harvesting: Treat cells as required and harvest.

• Fixation: Fix the cells in ice-cold 70% ethanol while gently vortexing to prevent clumping. Incubate for at least 1 hour at 4°C.

• Washing: Wash the fixed cells with PBS.

• RNase Treatment: Resuspend the cell pellet in a solution containing RNase A to degrade RNA, ensuring that PI only stains DNA.

• PI Staining: Add propidium iodide staining solution to the cells.

• Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer. The fluorescence intensity of PI is proportional to the amount of DNA.

References

• 1. Paclitaxel suppresses proliferation and induces apoptosis through regulation of ROS and the AKT/MAPK signaling pathway in canine mammary gland tumor cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Paclitaxel induces apoptosis through the TAK1–JNK activation pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. biorxiv.org [biorxiv.org]
• 5. biorxiv.org [biorxiv.org]
• 6. biorxiv.org [biorxiv.org]
• 7. researchgate.net [researchgate.net]
• 8. stemcell.com [stemcell.com]
• 9. [Paclitaxel induced apoptotic genes and pathways alterations: a review] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Paclitaxel-induced cell death: where the cell cycle and apoptosis come together - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. A small-molecule pan-class I glucose transporter inhibitor reduces cancer cell proliferation in vitro and tumor growth in vivo by targeting glucose-based metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. alliedacademies.org [alliedacademies.org]
• 13. researchgate.net [researchgate.net]
• 14. Knockdown of Myeloid Cell Leukemia-1 by MicroRNA-101 Increases Sensitivity of A549 Lung Cancer Cells to Etoposide - PMC [pmc.ncbi.nlm.nih.gov]

DRB18: A Pan-Inhibitor of Class I Glucose Transporters with Potent Anti-Cancer Activity

DRB18 is a synthetic small molecule identified as a potent pan-inhibitor of class I glucose transporters (GLUTs), which include GLUT1, GLUT2, GLUT3, and GLUT4.[1][2] These transporters are often overexpressed in cancer cells to meet their high metabolic demands, making them an attractive target for anti-cancer therapies.[1][2][3] DRB18 represents a second-generation GLUT inhibitor, demonstrating greater stability and potency compared to its predecessor, WZB117.[4][5] This guide provides a comparative analysis of DRB18's specificity and efficacy, supported by experimental data.

Specificity and Potency Against Class I GLUTs

DRB18 exhibits broad inhibitory activity against all four class I GLUT isoforms.[1][2] Its efficacy was determined by measuring the half-maximal inhibitory concentration (IC50) for glucose uptake in HEK293 cell lines engineered to express each transporter individually.[1][2] The results demonstrate that DRB18 inhibits each of the four GLUTs with varying potencies, establishing it as a pan-class I GLUT inhibitor.[1][2] This multi-targeting approach is considered a more effective strategy for inhibiting tumor growth than targeting a single GLUT, as cancer cells often express multiple GLUT isoforms.[1][2][4]

Comparative Inhibitory Activity

The inhibitory potency of DRB18 on glucose uptake varies across the different class I GLUT isoforms and in various cancer cell lines. This differential activity suggests a direct interaction with the transporters.[2]

Transporter/Cell Line	IC50 for Glucose Uptake Inhibition	Reference
GLUT1-4 expressing HEK293 cells	~900 nM to ~9 µM	[1][2][6]
A549 (Non-small cell lung cancer)	~1.9 to 3.6 µM	[2]
H1299 (Non-small cell lung cancer)	~1.9 to 3.6 µM	[2]
HeLa (Cervical cancer)	~1.9 to 3.6 µM	[2]

Mechanism of Action

DRB18 is believed to exert its inhibitory effect by binding to the outward-open conformation of the class I GLUTs.[1][2][4] This action blocks the transport of glucose into the cell, leading to a cascade of downstream effects that culminate in cancer cell death.

The proposed mechanism involves several key stages:

• Inhibition of Glucose Uptake: DRB18 directly blocks GLUT1-4, reducing the intracellular glucose supply.[1]

• Metabolic Disruption: The reduction in glucose uptake inhibits multiple metabolic pathways, including glycolysis, the TCA cycle, and the synthesis of purines and pyrimidines.[1][3] This leads to a decrease in ATP production.[2]

• Cell Cycle Arrest: The energy deficit and metabolic stress cause the cells to arrest in the G1/S phase of the cell cycle.[1][6]

• Increased Oxidative Stress: DRB18 treatment leads to an increase in reactive oxygen species (ROS).[6]

• Necrotic Cell Death: The culmination of these effects is necrotic cell death.[1][6]

Caption: Proposed mechanism of action for DRB18.

Experimental Protocols

The following methodologies were employed to characterize the specificity and efficacy of DRB18.

Glucose Uptake Assay

This assay measures the inhibitory activity of DRB18 on glucose transport in both cancer cell lines and specific GLUT-expressing cell lines.[2]

• Cell Seeding: Cells (e.g., A549, H1299, HeLa, or GLUT-expressing HEK293) are seeded in appropriate culture plates.

• Compound Incubation: Cells are treated with varying concentrations of DRB18 (e.g., 0-10 µM) or a vehicle control (DMSO) for a specified period (e.g., 30 minutes).[6]

• Radiolabeled Glucose Addition: Radioactive 2-deoxy-d-[3H]glucose is added to the culture medium.

• Uptake Period: Cells are incubated for a short period to allow for the uptake of the radiolabeled glucose analog.

• Washing: The uptake is stopped by washing the cells with ice-cold buffer to remove extracellular radiolabeled glucose.

• Cell Lysis and Scintillation Counting: Cells are lysed, and the intracellular radioactivity is measured using a scintillation counter.

• Data Analysis: The amount of radioactivity is proportional to the glucose uptake. IC50 values are calculated by plotting the percent inhibition of glucose uptake against the log concentration of DRB18.

Caption: Workflow for the glucose uptake assay.

Cell Viability/Proliferation Assays (MTT/Resazurin)

These assays are used to determine the effect of DRB18 on the viability and proliferation of cancer cells.[1]

• Cell Seeding: Cancer cells are seeded in 96-well plates.

• Treatment: Cells are treated with various concentrations of DRB18 for an extended period (e.g., 72 hours).[6]

• Reagent Addition: A metabolic indicator dye such as MTT or resazurin is added to each well.

• Incubation: The plates are incubated to allow viable cells to metabolize the dye into a colored (MTT) or fluorescent (resazurin) product.

• Measurement: The absorbance or fluorescence is measured using a plate reader.

• Data Analysis: The signal is proportional to the number of viable cells. The results are used to determine the concentration of DRB18 that inhibits cell growth by 50% (GI50).

In Vivo Tumor Growth Studies

The anti-tumor efficacy of DRB18 is evaluated in vivo using tumor-bearing animal models.[1]

• Tumor Implantation: Human cancer cells (e.g., A549) are injected into immunodeficient mice to establish xenograft tumors.[1]

• Treatment Administration: Once tumors reach a certain size, mice are treated with DRB18 (e.g., 10 mg/kg body weight, intraperitoneal injection, three times a week) or a vehicle control.[1]

• Tumor Measurement: Tumor volume and body weight are monitored regularly throughout the study.

• Endpoint Analysis: At the end of the study, tumors are excised, weighed, and may be used for further analysis (e.g., western blotting for GLUT expression).[6]

References

• 1. A small-molecule pan-class I glucose transporter inhibitor reduces cancer cell proliferation in vitro and tumor growth in vivo by targeting glucose-based metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A small-molecule pan-class I glucose transporter inhibitor reduces cancer cell proliferation in vitro and tumor growth in vivo by targeting glucose-based metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 3. An appraisal of the current status of inhibition of glucose transporters as an emerging antineoplastic approach: Promising potential of new pan-GLUT inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. biorxiv.org [biorxiv.org]
• 6. medchemexpress.com [medchemexpress.com]

Unraveling the Anti-Cancer Mechanism of DRB18: A Comparative Guide to a Novel Pan-GLUT Inhibitor

For researchers, scientists, and drug development professionals, this guide provides a comprehensive cross-validation of DRB18's mechanism of action. By objectively comparing its performance with alternative glucose transporter inhibitors and presenting supporting experimental data, this document serves as a critical resource for evaluating its therapeutic potential.

DRB18 is a novel and potent small-molecule inhibitor of class I glucose transporters (GLUTs), which are frequently overexpressed in cancer cells and are pivotal for their sustained proliferation and survival. This guide delves into the intricate mechanisms by which DRB18 exerts its anti-cancer effects, offering a comparative analysis against its parent compound, WZB117, and other known GLUT inhibitors.

Comparative Performance of GLUT Inhibitors

DRB18 has demonstrated significant potency as a pan-inhibitor of GLUT1, GLUT2, GLUT3, and GLUT4.[1][2] Its efficacy, as measured by half-maximal inhibitory concentrations (IC₅₀), showcases its broad-spectrum activity. The following table provides a quantitative comparison of DRB18 with other notable GLUT inhibitors.

Compound	Target(s)	IC₅₀ (GLUT1)	IC₅₀ (GLUT2)	IC₅₀ (GLUT3)	IC₅₀ (GLUT4)	Cell Proliferation IC₅₀ (A549 Cells)	Reference(s)
DRB18	Pan-Class I GLUT	~1.5 µM	~9 µM	~0.9 µM	~2.5 µM	~7 µM (7-fold lower than GLUT1 KO cells)	[1]
WZB117	GLUT1	~10 µM (in A549 and MCF7 cells)	-	-	-	~10 µM	[2]
BAY-876	GLUT1	2 nM	>130-fold selective over GLUT2, 3, 4	-	-	-	[3]
Phloretin	GLUT1, GLUT2	49-61 µM	Yes	-	9.4 µM	-	[4][5][6]
STF-31	GLUT1	1 µM	-	-	-	0.16 µM (in RCC4 cells)	[7]

Note: IC₅₀ values can vary depending on the specific assay conditions and cell lines used.

A key finding is that a pan-class I GLUT inhibition strategy, as employed by DRB18, may be more effective in inhibiting tumor growth than targeting a single GLUT isoform.[1] Studies have shown that while the knockout of the GLUT1 gene alone did not significantly reduce tumor volume, treatment with DRB18 led to a significant reduction in tumor size in vivo.[1][2] This suggests that cancer cells can compensate for the loss of a single GLUT isoform, highlighting the advantage of a broader inhibition approach.

The Signaling Cascade of DRB18 Action

DRB18's primary mechanism of action is the direct inhibition of glucose uptake by binding to the outward-open conformation of class I GLUTs.[1][2] This initial event triggers a cascade of downstream effects within the cancer cell, ultimately leading to cell death. The signaling pathway is visualized below.

DRB18's mechanism of action leading to cancer cell death.

Metabolomics analysis has revealed that DRB18 significantly alters energy-related metabolism by decreasing the abundance of metabolites in crucial pathways such as glycolysis and the TCA cycle.[1] This leads to a reduction in ATP production, which in turn induces G1/S phase cell cycle arrest and increases oxidative stress, culminating in necrotic cell death.[1][2] Furthermore, DRB18 has been shown to reduce the synthesis of purines and pyrimidines, essential for DNA synthesis, and decrease the glycosylation of GLUTs, which is necessary for their activity.[1]

Experimental Protocols

To ensure the reproducibility and cross-validation of the findings related to DRB18, detailed experimental protocols for key assays are provided below.

Glucose Uptake Assay

This protocol measures the inhibition of glucose transport into cancer cells.

Workflow for the glucose uptake assay.

Methodology:

• Human lung cancer (A549) or other cancer cell lines are seeded in 96-well plates and allowed to adhere overnight.

• The following day, cells are treated with various concentrations of DRB18 or alternative inhibitors for a specified period (e.g., 30 minutes).

• A solution containing radioactive 2-deoxy-D-[³H]glucose is added to each well.

• After a defined incubation period, the uptake is stopped by washing the cells with ice-cold phosphate-buffered saline (PBS).

• The cells are then lysed.

• The radioactivity in the cell lysates is measured using a scintillation counter to quantify the amount of glucose taken up by the cells.

• The data is normalized to the control (untreated cells), and IC₅₀ values are determined from the dose-response curves.

Cell Viability Assay (MTT/Resazurin)

This assay determines the effect of DRB18 on cancer cell proliferation and viability.

Methodology:

• Cancer cells are seeded in 96-well plates.

• After cell attachment, they are treated with a range of concentrations of DRB18 or other compounds for a specified duration (e.g., 72 hours).

• Following treatment, MTT or resazurin solution is added to each well.

• The plates are incubated to allow for the conversion of the reagent by metabolically active cells into a colored formazan product (MTT) or a fluorescent product (resazurin).

• For the MTT assay, a solubilizing agent is added to dissolve the formazan crystals.

• The absorbance (for MTT) or fluorescence (for resazurin) is measured using a plate reader.

• Cell viability is expressed as a percentage of the control, and IC₅₀ values are calculated.

Untargeted Metabolomics Analysis

This protocol identifies and quantifies changes in the cellular metabolome following DRB18 treatment.

Methodology:

• A549 cells are cultured and treated with DRB18 (e.g., 10 µM) or a vehicle control for a specific time (e.g., 48 hours).

• Metabolites are extracted from the cells using a quenching and extraction procedure, often involving cold methanol.

• The extracted metabolites are then analyzed using high-resolution mass spectrometry coupled with liquid chromatography (LC-MS).

• The resulting data is processed to identify and quantify the relative abundance of different metabolites.

• Statistical analysis is performed to identify metabolites that are significantly altered by DRB18 treatment.

• Pathway analysis is then used to determine which metabolic pathways are most affected by the compound.

In Vivo Xenograft Tumor Model

This protocol assesses the anti-tumor efficacy of DRB18 in a living organism.

Experimental workflow for the in vivo xenograft tumor model.

Methodology:

• A549 human lung cancer cells are injected subcutaneously into the flank of immunodeficient nude mice.

• Tumors are allowed to grow to a certain volume.

• Mice are then randomized into treatment and control groups.

• DRB18 is administered, for example, via intraperitoneal (IP) injection at a dose of 10 mg/kg body weight, three times a week.[1][2] The control group receives a vehicle solution.

• Tumor size and mouse body weight are measured regularly throughout the study.

• At the end of the treatment period, the mice are euthanized.

• The tumors are excised, weighed, and may be used for further analysis, such as immunohistochemistry or western blotting.

Conclusion

DRB18 emerges as a promising anti-cancer agent with a well-defined mechanism of action centered on the pan-inhibition of class I glucose transporters. Its ability to disrupt cancer cell metabolism at a fundamental level, leading to cell cycle arrest and necrotic death, underscores its therapeutic potential. The comparative data and detailed experimental protocols provided in this guide offer a solid foundation for further research and development of DRB18 and other pan-GLUT inhibitors as a novel strategy in the fight against cancer.

References

• 1. selleckchem.com [selleckchem.com]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Plant-derived glucose transport inhibitors with potential antitumor activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. medchemexpress.com [medchemexpress.com]

Comparative Analysis of DRB18 Across Diverse Cancer Cell Lines: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the anti-cancer agent DRB18's performance across various cancer cell lines, supported by experimental data. DRB18 is a second-generation, potent pan-inhibitor of class I glucose transporters (GLUTs), which are frequently overexpressed in malignant cells and are critical for their heightened metabolic activity.

This document summarizes key quantitative data, details experimental methodologies for crucial assays, and visualizes the underlying molecular pathways and experimental procedures.

Data Presentation: Quantitative Analysis of DRB18's Efficacy

The efficacy of DRB18 has been evaluated across multiple cancer cell lines, primarily by assessing its ability to inhibit glucose uptake and reduce cell viability. The following tables summarize the key quantitative findings from published studies.

Table 1: Inhibition of Glucose Uptake by DRB18

DRB18 demonstrates potent inhibition of glucose uptake across different cancer cell lines and in engineered cells expressing individual glucose transporter isoforms. The half-maximal inhibitory concentration (IC50) values indicate the concentration of DRB18 required to reduce glucose uptake by 50%.

Cell Line	Cancer Type/Description	GLUT Isoforms Expressed	IC50 for Glucose Uptake Inhibition (µM)
A549	Non-Small Cell Lung Cancer	GLUT1-4	1.9[1]
H1299	Non-Small Cell Lung Cancer	GLUT1-4	~3.6 (estimated from graphical data)[1]
HeLa	Cervical Cancer	GLUT1-4	~2.5 (estimated from graphical data)[1]
HEK293-GLUT1	Engineered Kidney Cells	GLUT1	~0.9[1]
HEK293-GLUT2	Engineered Kidney Cells	GLUT2	~9.0[1]
HEK293-GLUT3	Engineered Kidney Cells	GLUT3	~1.5[1]
HEK293-GLUT4	Engineered Kidney Cells	GLUT4	~4.0[1]

Table 2: Comparative Anti-proliferative Activity of DRB18 in the NCI-60 Cell Line Screen

DRB18 was screened against the National Cancer Institute's panel of 60 human cancer cell lines, which represents nine major cancer types. The screening demonstrated broad and potent anti-proliferative activity. The data is presented here qualitatively based on the number of cell lines within a cancer type that exhibited a 50% growth inhibition (GI50) at a concentration of less than 10 µM.[1][2]

Cancer Type	Number of Cell Lines with GI50 < 10 µM	General Potency
Melanoma	9 out of 9	Highly Potent
Non-Small Cell Lung Cancer	Data not specified, but potent	Potent
Breast Cancer	Data not specified, but potent	Potent
Ovarian Cancer	Data not specified, but potent	Potent
Leukemia	Strong inhibition reported[2]	Potent
CNS Cancer	Strong inhibition reported[2]	Potent
Renal Cancer	Strong inhibition reported[2]	Potent
Prostate Cancer	Strong inhibition reported[2]	Potent
Colon Cancer	Not explicitly mentioned as highly sensitive	Moderately Potent

Experimental Protocols

Detailed methodologies for key experiments cited in the analysis of DRB18 are provided below.

Glucose Uptake Assay (using 2-deoxy-D-[³H]glucose)

This protocol measures the rate of glucose uptake by cancer cells in the presence of DRB18.

• Cell Seeding: Seed cancer cells (e.g., A549, H1299, HeLa) in a 24-well plate at a density of 50,000 cells per well and incubate overnight.

• Cell Washing: Wash the cells twice with Krebs-Ringer-Phosphate (KRP) buffer.

• Inhibitor Incubation: Add 225 µL of glucose-free KRP buffer containing the desired concentration of DRB18 or vehicle control (DMSO) to each well and incubate for 30 minutes.

• Initiation of Glucose Uptake: Add a mixture of 12.5 µL of 37 MBq/L 2-deoxy-D-[³H]glucose and 25 µL of 1 mmol/L regular glucose to each well.

• Termination of Uptake: After 4 minutes, terminate the uptake by washing the cells rapidly with ice-cold KRP buffer.

• Cell Lysis: Lyse the cells with a suitable lysis buffer (e.g., 0.1% SDS in 0.1 N NaOH).

• Scintillation Counting: Transfer the cell lysates to scintillation vials and measure the radioactivity using a scintillation counter.

• Data Analysis: Normalize the radioactivity counts to the protein concentration of the cell lysates. Calculate the percentage of glucose uptake inhibition relative to the vehicle control to determine the IC50 values.

Cell Viability Assay (MTT Assay)

This colorimetric assay assesses the impact of DRB18 on the metabolic activity of cancer cells, which is an indicator of cell viability.

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000 to 10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of DRB18 or a vehicle control (DMSO) and incubate for the desired duration (e.g., 72 hours).

• MTT Addition: Add 10 µL of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS) to each well.

• Incubation: Incubate the plate for 4 hours at 37°C to allow for the formation of formazan crystals by metabolically active cells.

• Solubilization: Add 100 µL of solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. Plot the results to determine the GI50 or IC50 value.

Cell Cycle Analysis (Flow Cytometry)

This protocol is used to determine the distribution of cells in different phases of the cell cycle following treatment with DRB18.

• Cell Treatment: Treat cancer cells with DRB18 or a vehicle control for a specified period (e.g., 72 hours).

• Cell Harvesting: Harvest the cells by trypsinization and wash them with ice-cold PBS.

• Fixation: Fix the cells by adding them dropwise to ice-cold 70% ethanol while vortexing gently. Incubate at -20°C for at least 2 hours.

• Staining: Centrifuge the fixed cells, discard the ethanol, and wash with PBS. Resuspend the cell pellet in a staining solution containing propidium iodide (PI) and RNase A.

• Incubation: Incubate the cells in the staining solution for 30 minutes in the dark at room temperature.

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

• Data Analysis: Use appropriate software to analyze the DNA content histograms and quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Western Blot Analysis for Caspase Activation

This technique is used to detect the cleavage of caspases, a hallmark of apoptosis, in cells treated with DRB18.

• Protein Extraction: Treat cells with DRB18, harvest them, and lyse them in a suitable lysis buffer containing protease inhibitors.

• Protein Quantification: Determine the protein concentration of the cell lysates using a protein assay (e.g., BCA assay).

• SDS-PAGE: Separate equal amounts of protein from each sample by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Blocking: Block the membrane with a blocking solution (e.g., 5% non-fat dry milk or bovine serum albumin in Tris-buffered saline with Tween 20) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for the cleaved form of an executioner caspase (e.g., cleaved caspase-3 or cleaved caspase-9).

• Secondary Antibody Incubation: Wash the membrane and incubate it with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and imaging system.

• Analysis: Analyze the intensity of the bands corresponding to the cleaved caspases to assess the level of apoptosis.

Mandatory Visualizations

The following diagrams, created using the DOT language, illustrate key aspects of DRB18's mechanism of action and the experimental workflow for its evaluation.

Caption: Signaling pathway of DRB18 in cancer cells.

Caption: Experimental workflow for evaluating DRB18's efficacy.

Caption: Logical relationship of DRB18's anti-cancer effects.

References

• 1. A small-molecule pan-class I glucose transporter inhibitor reduces cancer cell proliferation in vitro and tumor growth in vivo by targeting glucose-based metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Basal Glucose Transport Inhibitors as Anti-Cancer Theraputics | Ohio University [ohio.edu]

DRB18: A Comprehensive Guide to its On-Target Effects on GLUT1-4 and Comparative Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the novel pan-class I glucose transporter (GLUT) inhibitor, DRB18, with other known GLUT inhibitors. The on-target effects of DRB18 on GLUT1, GLUT2, GLUT3, and GLUT4 are summarized and supported by experimental data. This document is intended to serve as a valuable resource for researchers in the fields of cancer metabolism, drug discovery, and molecular biology.

Comparative Analysis of GLUT Inhibitors

DRB18 has been identified as a potent pan-inhibitor of class I glucose transporters, demonstrating efficacy in blocking glucose uptake mediated by GLUT1, GLUT2, GLUT3, and GLUT4.[1][2][3] To provide a clear perspective on its performance, the following table summarizes the available inhibitory concentration (IC50) or inhibitory constant (Ki) values for DRB18 and a selection of alternative GLUT inhibitors.

Inhibitor	GLUT1	GLUT2	GLUT3	GLUT4	Notes
DRB18	~0.9 µM (IC50)	~9 µM (IC50)	~1.5 µM (IC50)	~2.5 µM (IC50)	Pan-class I GLUT inhibitor with varying IC50s across isoforms.[1][2][3]
WZB117	10 µM (Ki(app))	Not specified	10 µM (Ki(app))	0.2 µM (Ki(app))	Competitive inhibitor of net glucose uptake.[4]
BAY-876	2 nM (IC50)	>130-fold selective	>130-fold selective	>130-fold selective	Highly selective GLUT1 inhibitor.[5][6][7]
Phloretin	49-61 µM (IC50)	Inhibits	Not specified	9.4 µM (IC50)	Competitive inhibitor of glucose transport.[8]
Glutor	Inhibits	Inhibits	Inhibits	Not specified	Potent inhibitor of 2-DG uptake (IC50 = 1.1 - 10.8 nM in various cancer cell lines).[9][10][11]

Mechanism of Action of DRB18

DRB18 exerts its effects by directly inhibiting the glucose transport function of GLUT1-4. This inhibition of glucose uptake leads to a cascade of downstream cellular events, ultimately impacting cell proliferation and survival, particularly in cancer cells that exhibit high glucose dependency (the Warburg effect).

Caption: Mechanism of DRB18 action on glucose transport and metabolism.

Experimental Protocols

Detailed methodologies for key experiments cited in the evaluation of DRB18 and other GLUT inhibitors are provided below.

2-Deoxy-D-glucose (2-DG) Uptake Assay

This assay measures the uptake of a glucose analog, 2-deoxyglucose, which is transported into the cell by GLUTs and phosphorylated by hexokinase, trapping it intracellularly.

Materials:

• Cells cultured in appropriate multi-well plates.

• Krebs-Ringer-Phosphate-HEPES (KRPH) buffer.

• 2-Deoxy-D-[³H]glucose or a fluorescent 2-DG analog (e.g., 2-NBDG).

• Test compounds (e.g., DRB18, other inhibitors).

• Lysis buffer.

• Scintillation counter or fluorescence plate reader.

Procedure:

• Seed cells in a multi-well plate and allow them to adhere overnight.

• Wash the cells with serum-free medium and incubate in KRPH buffer to starve them of glucose.

• Treat the cells with the test compound at various concentrations for a specified period.

• Add radiolabeled or fluorescent 2-DG to each well and incubate for a short period (e.g., 5-10 minutes).

• Stop the uptake by washing the cells rapidly with ice-cold KRPH buffer.

• Lyse the cells using the lysis buffer.

• Measure the amount of internalized 2-DG using a scintillation counter (for ³H) or a fluorescence plate reader.

• Normalize the data to the protein concentration in each well.

Caption: Workflow for a typical 2-Deoxy-D-glucose uptake assay.

MTT Cell Viability Assay

This colorimetric assay assesses cell metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.

Materials:

• Cells cultured in a 96-well plate.

• Test compounds.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution.

• Solubilization solution (e.g., DMSO or SDS-HCl).

• Microplate reader.

Procedure:

• Seed cells in a 96-well plate at a suitable density.

• After cell attachment, treat with various concentrations of the test compound for the desired duration (e.g., 24, 48, 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.[12][13][14]

• Add the solubilization solution to dissolve the formazan crystals.[12][13][14]

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.[12]

• Calculate cell viability as a percentage of the untreated control.

Seahorse XF Glycolysis Stress Test

This assay measures the key parameters of glycolytic function in live cells in real-time. It determines glycolysis, glycolytic capacity, and glycolytic reserve.

Materials:

• Seahorse XF Analyzer.

• Seahorse XF cell culture microplates.

• Seahorse XF Glycolysis Stress Test Kit (containing glucose, oligomycin, and 2-DG).

• Cells cultured on a Seahorse plate.

• Assay medium (e.g., XF Base Medium).

Procedure:

• Seed cells in a Seahorse XF microplate and allow them to adhere.

• The day before the assay, hydrate the sensor cartridge with Seahorse XF Calibrant.

• On the day of the assay, replace the culture medium with the assay medium and incubate the cells in a non-CO2 incubator.

• Load the injector ports of the sensor cartridge with glucose, oligomycin, and 2-DG.

• Place the cell plate in the Seahorse XF Analyzer and run the Glycolysis Stress Test protocol. The instrument will measure the extracellular acidification rate (ECAR) at baseline and after the sequential injection of the compounds.[15][16]

Caption: Simplified workflow for the Seahorse XF Glycolysis Stress Test.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. biorxiv.org [biorxiv.org]
• 3. A small-molecule pan-class I glucose transporter inhibitor reduces cancer cell proliferation in vitro and tumor growth in vivo by targeting glucose-based metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 4. WZB117 (2-Fluoro-6-(m-hydroxybenzoyloxy) Phenyl m-Hydroxybenzoate) Inhibits GLUT1-mediated Sugar Transport by Binding Reversibly at the Exofacial Sugar Binding Site - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Identification and Optimization of the First Highly Selective GLUT1 Inhibitor BAY-876 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Anticancer agents interacting with membrane glucose transporters - PMC [pmc.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Glutor | GLUT inhibitor | Probechem Biochemicals [probechem.com]
• 11. An appraisal of the current status of inhibition of glucose transporters as an emerging antineoplastic approach: Promising potential of new pan-GLUT inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. texaschildrens.org [texaschildrens.org]
• 14. chondrex.com [chondrex.com]
• 15. agilent.com [agilent.com]
• 16. unige.ch [unige.ch]

Evaluating the Therapeutic Window of DRB18 Versus Other GLUT-1 Inhibitors: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The aberrant metabolism of cancer cells, characterized by a heightened reliance on glycolysis even in the presence of oxygen (the Warburg effect), has positioned glucose transporters (GLUTs) as attractive targets for therapeutic intervention. Inhibition of these transporters offers a promising strategy to selectively starve cancer cells of their primary energy source. This guide provides a comparative analysis of DRB18, a novel pan-class I glucose transporter inhibitor, with other notable GLUT inhibitors, focusing on their therapeutic window, mechanism of action, and supporting experimental data.

Executive Summary

DRB18 is a potent pan-class I GLUT inhibitor that targets GLUT1, GLUT2, GLUT3, and GLUT4, leading to the effective suppression of glucose uptake in a wide range of cancer cells. This inhibition triggers a cascade of cellular events, including metabolic stress, cell cycle arrest at the G1/S phase, increased oxidative stress, and ultimately, necrotic cell death. Preclinical studies have demonstrated the in vivo efficacy of DRB18 in reducing tumor volume without significant overt toxicity at therapeutic doses. This guide compares DRB18 with other GLUT inhibitors—WZB117, BAY-876, and Glutor—to provide a comprehensive overview of their potential as anti-cancer agents. While direct comparative toxicity studies are limited, available data on efficacy and selectivity are presented to offer insights into their respective therapeutic windows.

Comparative Analysis of GLUT Inhibitors

The following tables summarize the available quantitative data for DRB18 and other selected GLUT inhibitors.

Table 1: In Vitro Efficacy of GLUT Inhibitors in Cancer Cell Lines

Inhibitor	Target(s)	Cancer Cell Line	IC50 (µM) - Proliferation	IC50 (µM) - Glucose Uptake	Citation(s)
DRB18	GLUT1-4	A549 (Lung)	~7-10	1.9	[1][2]
H1299 (Lung)	-	3.6	[1]
HeLa (Cervical)	-	2.5	[1]
WZB117	GLUT1	A549 (Lung)	~10	~0.6	[3][4]
MCF7 (Breast)	~10	-	[5]
BAY-876	GLUT1	SKOV-3 (Ovarian)	-	0.002	[6]
OVCAR-3 (Ovarian)	-	-	[6]
Glutor	GLUT1-3	HCT116 (Colon)	-	0.0108	[7]
UM-UC-3 (Bladder)	-	0.0083	[7]
MIA PaCa-2 (Pancreatic)	-	0.0011	[7]

Table 2: In Vivo Efficacy and Therapeutic Window Indicators

Inhibitor	Animal Model	Dose	Efficacy	Toxicity/Safety Observations	Therapeutic Window Indication	Citation(s)
DRB18	A549 Xenograft (Mice)	10 mg/kg (i.p.)	44% tumor volume reduction	No significant change in body weight	Favorable	[1][8]
WZB117	A549 Xenograft (Mice)	10 mg/kg (i.p.)	>70% tumor size reduction	Lymphocyte and platelet counts remained in normal ranges	Favorable, more effective in cancer cells than non-cancerous cells	[3][5]
BAY-876	SKOV-3 Xenograft (Mice)	4.5 mg/kg/day (oral)	68% tumor volume reduction	18% weight loss	Effective, but with some toxicity at the tested dose	[9]
Glutor	-	-	-	Non-toxic to normal PBMCs and IMR-90 cells in vitro (IC50 > 30 µM)	Potentially wide, but in vivo data is lacking	[7]

Signaling Pathways and Mechanisms of Action

The inhibition of glucose transport by these compounds initiates a series of downstream signaling events that contribute to their anti-cancer activity.

Caption: Signaling pathway of GLUT inhibitors in cancer cells.

Experimental Workflows

The evaluation of these inhibitors typically follows a standardized workflow from in vitro characterization to in vivo efficacy and toxicity assessment.

Caption: General experimental workflow for evaluating GLUT inhibitors.

Detailed Experimental Protocols

In Vitro Glucose Uptake Assay

Objective: To measure the inhibition of glucose transport into cells by the test compounds.

Materials:

• Cancer cell lines (e.g., A549, H1299, HeLa)

• HEK293 cell lines individually expressing GLUT1, GLUT2, GLUT3, or GLUT4

• Culture medium (e.g., DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• Phosphate-Buffered Saline (PBS)

• 2-deoxy-D-[³H]glucose

• Test inhibitors (DRB18, etc.) dissolved in DMSO

• Scintillation counter and vials

Procedure:

• Seed cells in 24-well plates and culture until they reach 80-90% confluency.

• Wash the cells twice with warm PBS.

• Pre-incubate the cells with the desired concentrations of the inhibitor (or DMSO as a vehicle control) in glucose-free Krebs-Ringer-HEPES (KRH) buffer for 30 minutes at 37°C.

• Add 2-deoxy-D-[³H]glucose to each well and incubate for 10 minutes at 37°C.

• Stop the uptake by adding ice-cold PBS and wash the cells three times with ice-cold PBS to remove extracellular radiolabeled glucose.

• Lyse the cells with a lysis buffer (e.g., 0.1% SDS).

• Transfer the cell lysates to scintillation vials.

• Measure the radioactivity using a scintillation counter.

• Normalize the counts to the protein concentration of each sample.

• Calculate the percentage of glucose uptake inhibition relative to the vehicle control and determine the IC50 values.

In Vitro Cytotoxicity Assay (MTT Assay)

Objective: To determine the effect of the inhibitors on the viability and proliferation of cancer cells and normal cells.

Materials:

• Cancer cell lines (e.g., A549, MCF7) and non-cancerous cell lines (e.g., NL20, MCF12A)

• Culture medium, FBS, Penicillin-Streptomycin

• Test inhibitors dissolved in DMSO

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• 96-well plates

• Microplate reader

Procedure:

• Seed cells in 96-well plates at an appropriate density and allow them to attach overnight.

• Treat the cells with a range of concentrations of the test inhibitors (or DMSO as a vehicle control) for a specified period (e.g., 48 or 72 hours).

• Add MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to reduce the yellow MTT to purple formazan crystals.

• Remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 values.

In Vivo Tumor Xenograft Study

Objective: To evaluate the anti-tumor efficacy of the inhibitors in a living organism.

Materials:

• Immunocompromised mice (e.g., nude mice)

• Cancer cell line (e.g., A549)

• Matrigel (optional)

• Test inhibitors formulated for in vivo administration

• Vehicle control solution

• Calipers for tumor measurement

• Animal balance

Procedure:

• Subcutaneously inject a suspension of cancer cells (e.g., 5 x 10⁶ A549 cells in PBS, possibly mixed with Matrigel) into the flank of each mouse.

• Allow the tumors to grow to a palpable size (e.g., 100-200 mm³).

• Randomize the mice into treatment and control groups.

• Administer the test inhibitor or vehicle control to the mice according to the planned dosing schedule (e.g., intraperitoneal injection of 10 mg/kg DRB18, three times a week).

• Measure the tumor dimensions with calipers regularly (e.g., twice a week) and calculate the tumor volume using the formula: (Length x Width²)/2.

• Monitor the body weight and general health of the mice throughout the study.

• At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., weight measurement, histological examination).

• Compare the tumor growth in the treated groups to the control group to assess the efficacy of the inhibitor.

Maximum Tolerated Dose (MTD) Study

Objective: To determine the highest dose of an inhibitor that can be administered without causing unacceptable toxicity.

Procedure:

• Use healthy, non-tumor-bearing mice.

• Administer escalating doses of the inhibitor to different groups of mice.

• Monitor the mice for a defined period for signs of toxicity, including:

  • Changes in body weight (a loss of more than 15-20% is often considered a sign of significant toxicity).

  • Clinical signs of distress (e.g., lethargy, ruffled fur, abnormal posture).

  • Changes in food and water consumption.

  • Mortality.

• The MTD is typically defined as the highest dose that does not cause mortality or significant signs of toxicity.

Conclusion

DRB18 emerges as a promising pan-class I GLUT inhibitor with potent anti-cancer activity demonstrated in both in vitro and in vivo models. Its ability to target multiple GLUT isoforms may offer an advantage in overcoming the metabolic plasticity of cancer cells. While the available data suggests a favorable therapeutic window for DRB18, with significant anti-tumor efficacy at well-tolerated doses in preclinical models, a definitive comparison with other inhibitors is hampered by the lack of standardized, head-to-head toxicity studies. Further investigations to determine the Maximum Tolerated Dose (MTD) and calculate the Therapeutic Index (TI) for DRB18 and its counterparts are crucial for a comprehensive evaluation of their clinical potential. The experimental protocols provided in this guide offer a framework for conducting such essential preclinical assessments. The continued exploration of GLUT inhibitors like DRB18 holds significant promise for the development of novel metabolic-targeted therapies for a broad spectrum of cancers.

References

• 1. A small-molecule pan-class I glucose transporter inhibitor reduces cancer cell proliferation in vitro and tumor growth in vivo by targeting glucose-based metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. aacrjournals.org [aacrjournals.org]
• 4. GLUT inhibitor WZB117 induces cytotoxicity with increased production of amyloid-beta peptide in SH-SY5Y cells preventable by beta-hydroxybutyrate: implications in Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. mdpi.com [mdpi.com]
• 7. file.medchemexpress.com [file.medchemexpress.com]
• 8. A small-molecule pan-class I glucose transporter inhibitor reduces cancer cell proliferation in vitro and tumor growth in vivo by targeting glucose-based metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Diaminobutoxy-substituted Isoflavonoid (DBI-1) Enhances the Therapeutic Efficacy of GLUT1 inhibitor BAY-876 by Modulating Metabolic Pathways in Colon Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Safety and Logistical Information for Handling DRB18

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling, operation, and disposal of DRB18, a potent pan-class GLUT inhibitor. The following procedures are designed to ensure the safety of laboratory personnel and to provide a clear framework for the use of this compound in a research setting.

Compound Information and Properties

DRB18 is a synthetic small molecule that acts as a pan-inhibitor of class I glucose transporters (GLUTs 1-4). It is an analog of the GLUT inhibitor WZB117 and has demonstrated anti-tumor activity by altering the energy metabolism of cancer cells, leading to cell cycle arrest and necrotic cell death.

Property	Value	Source
Chemical Formula	C22H23ClN2O2
Molecular Weight	382.88 g/mol
Appearance	Crystalline solid	Inferred from WZB117
Solubility	Soluble in DMSO and Ethanol; Insoluble in water
Storage	Store at -20°C as a powder. Stock solutions can be stored at -80°C for up to one year. Avoid repeated freeze-thaw cycles.

Hazard Identification and Safety Precautions

While a specific Safety Data Sheet (SDS) for DRB18 is not publicly available, data from the closely related compound WZB117 and other potent small molecule inhibitors suggest that DRB18 should be handled as a hazardous substance.

Potential Hazards:

• Acute Toxicity (Oral): May be harmful if swallowed.

• Serious Eye Damage/Eye Irritation: May cause eye irritation.

• Skin Corrosion/Irritation: May cause skin irritation.

• Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.

Precautionary Statements:

• Avoid contact with skin, eyes, and clothing.

• Do not breathe dust, fume, gas, mist, vapors, or spray.

• Use only in a well-ventilated area, preferably within a chemical fume hood.

• Wash hands thoroughly after handling.

• Wear protective gloves, protective clothing, eye protection, and face protection.

Personal Protective Equipment (PPE)

A comprehensive assessment of PPE is critical to ensure the safety of personnel handling DRB18. The following table outlines the recommended PPE.

PPE Category	Item	Specifications and Rationale
Eye and Face Protection	Safety Goggles or Safety Glasses with Side Shields	To protect against splashes and airborne particles. A face shield should be worn in addition to goggles when there is a significant risk of splashing.
Hand Protection	Chemical-resistant gloves (e.g., Nitrile)	To prevent skin contact. Double gloving is recommended for handling concentrated solutions or for prolonged procedures.
Body Protection	Laboratory Coat	A flame-resistant lab coat that is fully buttoned is required to protect against spills.
Respiratory Protection	Not generally required for small quantities handled in a fume hood.	If weighing or handling large quantities of the powder outside of a fume hood, a NIOSH-approved respirator with an appropriate particulate filter should be used.

Caption: A step-by-step workflow for conducting an in vitro glucose uptake assay with DRB18.

4.3. In Vivo Experimental Protocol

This protocol is based on a study using a xenograft mouse model.

• Animal Model: Use immunodeficient mice (e.g., nude mice).

• Tumor Implantation: Subcutaneously inject cancer cells (e.g., A549) to establish tumors.

• Treatment Groups: Randomly assign mice to a control group (vehicle) and a treatment group (DRB18).

• Drug Administration: Administer DRB18 via intraperitoneal (IP) injection. A typical dose is 10 mg/kg body weight, administered three times a week.

• Monitoring: Monitor tumor volume and animal health regularly.

• Endpoint: At the end of the study, euthanize the animals and excise the tumors for further analysis.

Disposal Plan

Proper disposal of DRB18 and contaminated materials is crucial to prevent environmental contamination and ensure safety.

5.1. Waste Segregation

Waste Type	Disposal Container
Unused DRB18 Powder	Original container, labeled as hazardous chemical waste.
Contaminated Labware (e.g., pipette tips, tubes)	Designated hazardous waste container lined with a chemically resistant bag.
Liquid Waste (e.g., stock solutions, cell culture media containing DRB18)	Labeled, leak-proof hazardous chemical waste container. Do not pour down the drain.
Contaminated PPE (e.g., gloves, lab coat)	Dispose of as hazardous waste in a designated container.

5.2. Disposal Procedure

• Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the name of the chemical (DRB18), and the associated hazards.

• Storage: Store waste containers in a designated, secure area away from incompatible materials.

• Collection: Arrange for the collection of hazardous waste by your institution's Environmental Health and Safety (EHS) department or a licensed waste disposal contractor.

Disposal Decision Tree

Caption: A decision tree for the proper segregation and disposal of waste contaminated with DRB18.